3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

• CAS: 947404-89-9

Core Science & Biosynthesis

Technical Monograph: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Topic: Chemo-Structural Analysis and Synthetic Utility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal Content Type: Technical Monograph / Application Guide Audience: Medicinal Chemists, Process Engineers, and Drug Discovery Researchers

Executive Summary & Core Physical Data

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal is a pivotal heterocyclic building block used primarily in the synthesis of kinase inhibitors, agrochemicals, and multidentate ligands. Its value lies in the bifunctionality of the molecule: the 3,5-dimethylpyrazole core acts as a stable, lipophilic pharmacophore, while the propanal (aldehyde) tail serves as a reactive "linchpin" for downstream diversification via reductive amination or oxidation.

Fundamental Constants

The molecular weight (MW) is the governing constant for all stoichiometric calculations in process chemistry. For this molecule, the precise mass is critical for high-resolution mass spectrometry (HRMS) validation.

Property	Value	Notes
Molecular Formula
Molecular Weight	152.19 g/mol	Average mass for stoichiometry
Monoisotopic Mass	152.09496 g/mol	For HRMS identification
CAS Registry Number	947404-89-9	Primary identifier
Physical State	Viscous Oil / Low-melting solid	Tendency to oxidize upon air exposure
Solubility	DCM, MeOH, DMSO	Poor solubility in water

Structural Composition Analysis

The total molecular weight of 152.19 g/mol is derived from the sum of its structural fragments. Understanding this fragmentation is essential for interpreting Mass Spec data.

• Pyrazole Core (

  ): ~95.12 Da (derived from 3,5-dimethylpyrazole minus one proton).

• Propanal Chain (

  ): ~57.07 Da (propyl aldehyde linker).

• Connection: The bond is formed between the pyrazole

  and the -carbon of the aldehyde chain.

Synthetic Pathway: The Aza-Michael Addition[5]

The most authoritative method for synthesizing this compound is the Aza-Michael addition . This reaction is atom-economical, typically requiring no leaving groups, but demands strict control over thermodynamics to prevent polymerization of the electrophile (acrolein).

Reaction Mechanism & Logic

The reaction involves the nucleophilic attack of the pyrazole nitrogen (

) onto the -carbon of acrolein.

• Nucleophile: 3,5-Dimethylpyrazole (

  for conjugate acid).

• Electrophile: Acrolein (propenal).

• Catalyst: often requires a mild base (e.g., TEA, catalytic NaOH) or simply thermal activation in protic solvents to stabilize the transition state.

Experimental Workflow (Graphviz Visualization)

Figure 1: Step-by-step synthetic workflow for the Aza-Michael addition of 3,5-dimethylpyrazole to acrolein.

Detailed Protocol (Self-Validating)

• Setup: Charge a round-bottom flask with 3,5-dimethylpyrazole (1.0 eq) and solvent (DCM or Water).

• Activation: If using DCM, add catalytic Triethylamine (0.1 eq). If using water, no base is usually required due to the "on-water" acceleration effect.

• Addition: Cool to 0°C. Add Acrolein (1.1 eq) dropwise .

  • Why? Acrolein is prone to exothermic polymerization. Low temperature and slow addition control the kinetic energy.

• Monitoring: Warm to Room Temperature (RT). Monitor by TLC (System: 50% EtOAc/Hexane).

  • Validation: The starting pyrazole spot (

    ) should disappear. The aldehyde product typically stains orange/red with DNP (2,4-Dinitrophenylhydrazine) stain.

• Workup: Extract with DCM, dry over

  , and concentrate in vacuo.

Analytical Validation & Quality Control

To ensure the integrity of the "152.19 g/mol " species, researchers must validate the structure using NMR and MS.

Proton NMR ( NMR) Signature

The aldehyde proton is the diagnostic handle.

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Aldehyde	9.80	Singlet (s)	1H	-CHO (Diagnostic)
Pyrazole-H4	5.80	Singlet (s)	1H	Ring proton
N-CH2	4.20	Triplet (t)	2H	to Nitrogen
CH2-CO	2.95	Triplet (t)	2H	to Carbonyl
Me-3, Me-5	2.10 - 2.20	Singlets	6H	Methyl groups

Mass Spectrometry Logic

In ESI+ mode, the molecule typically ionizes as

.

• Expected Peak:

• Common Contaminant: If

  is observed, the aldehyde may have formed a hydrate (gem-diol) in the presence of water, or oxidized to the carboxylic acid ( ) if stored improperly.

Downstream Applications in Drug Discovery

The aldehyde functionality makes this molecule a versatile intermediate. It is rarely the final drug but rather the "linker" that attaches the pyrazole pharmacophore to a larger scaffold.

Functionalization Pathways

Figure 2: Primary synthetic divergence points for the aldehyde intermediate.

Critical Handling Notes

• Oxidation Sensitivity: Aldehydes oxidize to carboxylic acids upon air exposure.

  • Protocol: Store under Nitrogen or Argon at -20°C.

• Toxicity: The precursor, Acrolein, is a potent lachrymator and pulmonary irritant. All synthesis must be performed in a functioning fume hood.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 947404-89-9. Retrieved from .

• MolDB (2025). Compound Datasheet: 3-(3,5-dimethylpyrazol-1-yl)propanal. Retrieved from .

• Sigma-Aldrich (2025). Product Search: Pyrazole Building Blocks. (General reference for pyrazole properties). Retrieved from .

• Organic Syntheses (1941). 3,5-Dimethylpyrazole Synthesis and General Reactivity. Org. Synth. Coll. Vol. 1, p.309.[1] Retrieved from .

• BLD Pharm (2025). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-amine dihydrochloride (Amine Derivative). Retrieved from .

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3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal IUPAC name

Technical Monograph: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal A Strategic Intermediate for Heterocyclic Linker Design in Medicinal Chemistry

Executive Summary

This technical guide details the synthesis, reactivity, and application of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal . As a Senior Application Scientist, I have structured this document to serve researchers requiring a robust "linker" strategy. This molecule serves as a critical electrophilic handle, allowing the attachment of the privileged 3,5-dimethylpyrazole scaffold—known for kinase inhibition and anti-inflammatory properties—to amine-bearing pharmacophores via reductive amination.

Structural Identity & Chemical Logic

The molecule consists of a 3,5-dimethylpyrazole ring N-alkylated with a propanal chain.[1]

Feature	Details
IUPAC Name	3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal
Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
Key Functional Group	Aldehyde (-CHO): Highly reactive electrophile for condensation/reduction.[2]
Heterocycle	3,5-Dimethylpyrazole: Lipophilic, H-bond acceptor (N2), weak base.
Symmetry Note	Due to the 3,5-dimethyl substitution, the N1 and N2 positions of the parent pyrazole are chemically equivalent. This eliminates regioselectivity concerns during synthesis, ensuring a single isomeric product.

Synthetic Pathways: The Aza-Michael Addition

The most atom-economical and scalable route to this target is the Aza-Michael addition of 3,5-dimethylpyrazole to acrolein. Unlike alkylation with alkyl halides, this route requires no stoichiometric base and generates zero waste byproducts, aligning with Green Chemistry principles.

Mechanism of Action

The pyrazole nitrogen (N1) acts as a nucleophile, attacking the

-carbon of the -unsaturated aldehyde (acrolein). The resulting enolate intermediate is protonated to restore the carbonyl, yielding the saturated aldehyde.

Figure 1: The Aza-Michael addition pathway. The symmetry of the starting pyrazole ensures a single regioisomer.

Experimental Protocols

Protocol A: Synthesis via Aza-Michael Addition

Rationale: Acrolein is highly reactive and prone to polymerization. The protocol uses low temperature and dilution to favor the Michael addition over polymerization.

Materials:

• 3,5-Dimethylpyrazole (1.0 equiv)[3][4][5]

• Acrolein (1.2 equiv) [Warning: Lachrymator, Toxic ]

• Triethylamine (Et₃N) (0.1 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon. Add 3,5-dimethylpyrazole (10 mmol) and dissolve in anhydrous DCM (20 mL).

• Activation: Add catalytic Et₃N (1 mmol). Cool the mixture to 0°C using an ice bath.

• Addition: Dilute acrolein (12 mmol) in DCM (5 mL) in a separate vial. Add this solution dropwise to the reaction flask over 30 minutes. Crucial: Slow addition prevents exotherm-induced polymerization.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1). The pyrazole spot should disappear.

• Workup: Wash the organic layer with saturated NaHCO₃ (2 x 15 mL) to remove acidic impurities and excess acrolein. Dry over Na₂SO₄.[6]

• Purification: Concentrate under reduced pressure. The residue is typically a yellow oil.[7] If necessary, purify via flash column chromatography (SiO₂, 0-5% MeOH in DCM).

  • Note: Aldehydes are unstable on silica for long periods; perform chromatography quickly.

Protocol B: Reductive Amination (Application)

Rationale: This protocol attaches the pyrazole-linker to a secondary amine (drug scaffold) using Sodium Triacetoxyborohydride (STAB), a mild reducing agent that leaves the aldehyde intact until imine formation is complete.

Step-by-Step:

• Dissolve the amine (1.0 equiv) and 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (1.1 equiv) in 1,2-Dichloroethane (DCE).

• Stir for 30 minutes to allow hemiaminal/imine equilibrium.

• Add NaBH(OAc)₃ (1.5 equiv) in one portion.

• Stir at RT for 12 hours.

• Quench with saturated aqueous NaHCO₃. Extract with DCM.

Reactivity Profile & Applications

This molecule acts as a "bifunctional" reagent. The pyrazole end serves as a biological pharmacophore (kinase binding), while the aldehyde end serves as a chemical "hook."

Reaction Type	Reagent	Product Outcome	Utility
Reductive Amination	R-NH₂ / NaBH(OAc)₃	Pyrazole-propyl-amine	High: Library generation for SAR studies.
Oxidation	NaClO₂ / NaH₂PO₄ (Pinnick)	Carboxylic Acid	Creates a linker for amide coupling.
Wittig Reaction	Ph₃P=CH-R	Alkene	Chain extension or rigidification.
Heterocyclization	Hydrazine / Hydroxylamine	Bis-heterocycles	Creating complex chelating ligands.

Workflow Visualization: From Intermediate to Drug Candidate

Figure 2: Standard workflow for utilizing the aldehyde in medicinal chemistry via reductive amination.

Analytical Characterization (Expected Data)

To validate the synthesis, the following NMR signals are diagnostic.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 9.80 (s, 1H): Aldehyde proton (Diagnostic).

  • δ 5.85 (s, 1H): Pyrazole C4-H.

  • δ 4.25 (t, 2H): N-CH₂ (adjacent to pyrazole).

  • δ 3.05 (t, 2H): CH₂-CO (alpha to aldehyde).

  • δ 2.25 (s, 3H): C3-Methyl.

  • δ 2.20 (s, 3H): C5-Methyl.[3]

• Stability Note: The aldehyde is prone to air oxidation to the carboxylic acid. Store under Nitrogen/Argon at -20°C.

References

• Zhang, J. F., Huang, F., & Chen, S. J. (2009). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide.[1] Acta Crystallographica Section E, 65(10), o2442.[1] (Demonstrates the stability and structure of the analogous amide derivative).

• Reichardt, C. (2020). Solvent- and Catalyst-Free Aza-Michael Addition of Imidazoles and Related Heterocycles.[7] European Journal of Organic Chemistry.[7] (Establishes the general methodology for aza-Michael addition of azoles to acrylates).

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61, 3849-3862.[8] (The definitive protocol for the reductive amination application described in Protocol B).

• Podyacheva, E., et al. (2022). Hitchhiker's Guide to Reductive Amination.[8] Organic Letters.[8] (Modern review of reductive amination strategies).

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Solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal in organic solvents

An In-depth Technical Guide to the Solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal in Organic Solvents

For researchers, scientists, and professionals in drug development, understanding the solubility of a compound is a cornerstone of successful formulation and application.[1][2][3] This guide provides a comprehensive technical overview of the solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, a member of the versatile pyrazole class of heterocyclic compounds. While direct, extensive solubility data for this specific propanal derivative is not widely published, this guide synthesizes information on closely related pyrazole analogues, theoretical principles of solubility, and robust experimental methodologies to empower researchers in their work with this compound.

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[4] However, many pyrazole derivatives present challenges related to poor solubility, which can impede their clinical application. Therefore, a thorough understanding and empirical determination of solubility in various organic solvents is a critical early-stage step in the research and development process.[3][5]

Theoretical Framework for Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[6] This means that a solute is most likely to dissolve in a solvent with similar polarity and intermolecular forces. The solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal will be governed by a combination of factors inherent to its molecular structure:

• Polarity: The pyrazole ring itself possesses both a "pyrrole-like" nitrogen that can donate a proton and a "pyridine-like" nitrogen that is a proton acceptor, contributing to its polarity.[4][7] The presence of the aldehyde group (-CHO) further increases the molecule's polarity through its carbonyl group.

• Hydrogen Bonding: The nitrogen atoms in the pyrazole ring and the oxygen atom of the aldehyde group can act as hydrogen bond acceptors. The potential for hydrogen bonding significantly influences solubility in protic solvents.

• Molecular Size and Shape: While not a primary driver for this moderately sized molecule, the overall size and crystal lattice energy can impact the energy required to dissolve the compound.[8]

A more quantitative approach to predicting solubility involves the use of Hansen Solubility Parameters (HSP) .[9][10] These parameters break down the total cohesive energy of a substance into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces

Expected Solubility Profile in Common Organic Solvents

Based on the structural features of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal and data from related pyrazole compounds, we can anticipate its solubility behavior. 1H-pyrazole and its derivatives are generally more soluble in polar organic solvents like ethanol, methanol, and acetone than in water.[8][11]

A study on the closely related compound, 3,5-dimethylpyrazole, determined its solubility in a range of organic solvents. The solubility was found to increase with temperature. The order of solubility at various temperatures was generally: 1-butanol > n-propanol > ethanol, isopropanol, methanol, ethyl acetate, acetone > toluene > acetonitrile.[12]

Table 1: Anticipated Solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Protic Polar	Methanol, Ethanol, Isopropanol	High	Capable of hydrogen bonding with the pyrazole nitrogens and aldehyde oxygen.
Aprotic Polar	Acetone, Acetonitrile, Ethyl Acetate, Dimethylformamide (DMF)	Moderate to High	Dipole-dipole interactions with the polar pyrazole and aldehyde moieties.[8]
Non-Polar	Toluene, Hexane	Low	Mismatch in polarity and intermolecular forces.
Chlorinated	Dichloromethane	Moderate	Can engage in dipole-dipole interactions.

It is important to note that these are predictions. Empirical testing is essential for accurate solubility data.

Experimental Determination of Solubility

To obtain precise solubility data for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, established experimental protocols should be followed. The "shake-flask" method is considered the gold standard for determining thermodynamic solubility.[13] For earlier stages of research where larger quantities of the compound may not be available, high-throughput screening (HTS) methods offer a rapid and material-sparing alternative.[5][14][15]

Thermodynamic Solubility Determination: The Shake-Flask Method

This method measures the equilibrium solubility of a compound in a given solvent at a specific temperature.

Workflow for Shake-Flask Solubility Determination

Caption: Workflow of the shake-flask method for solubility determination.

Detailed Protocol:

• Preparation: Add an excess amount of solid 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal to a known volume of the selected organic solvent in a sealed vial or flask.[16] The presence of undissolved solid is crucial to ensure saturation.[16]

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period to reach equilibrium. This can range from 24 to 72 hours.[16]

• Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a syringe filter.

• Quantification: Accurately determine the concentration of the dissolved compound in the clear supernatant. High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy are common analytical techniques for this purpose.[17][18] A calibration curve with known concentrations of the compound should be prepared for accurate quantification.[19]

Kinetic Solubility for High-Throughput Screening

Kinetic solubility assays are often employed in early drug discovery to quickly assess the solubility of many compounds.[5][17] These methods typically involve dissolving the compound in a universal solvent like DMSO and then diluting it into the aqueous or organic solvent of interest. The point at which precipitation occurs is measured, often by nephelometry (light scattering).[5][20]

Logical Flow for High-Throughput Solubility Screening

Caption: High-throughput kinetic solubility screening workflow.

Factors Influencing Experimental Outcomes

Several factors can influence the measured solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal:

• Temperature: Solubility is generally temperature-dependent. For most solids dissolving in liquid solvents, solubility increases with temperature.[8][11] It is crucial to control and report the temperature at which solubility is measured.

• pH (for aqueous solutions): While this guide focuses on organic solvents, if aqueous solubility were to be determined, the pH would be a critical factor due to the basic nature of the pyrazole ring.[8][21]

• Polymorphism: The crystalline form of the compound can affect its solubility. The most stable polymorph will typically have the lowest solubility.[13]

• Purity of the Compound: Impurities can either increase or decrease the apparent solubility of the compound.

Conclusion and Future Directions

While a definitive, published dataset on the solubility of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal in a wide range of organic solvents is not currently available, this guide provides a robust framework for researchers. By understanding the underlying chemical principles and leveraging data from structurally similar pyrazoles, informed decisions about solvent selection can be made. For any application in drug development or chemical synthesis, the experimental determination of solubility using a validated method like the shake-flask protocol is strongly recommended. The resulting data will be invaluable for formulation, purification, and ensuring the compound's performance in subsequent applications.

References

• Cirdei, M., & Atanase, L. I. (2020). The Importance of Solubility for New Drug Molecules. Bio-farmind, 13(1). Retrieved from [Link]

• Dharmaraj, V., et al. (2019). Development of a high-throughput solubility screening assay for use in antibody discovery. mAbs, 11(5), 906-917. Retrieved from [Link]

• Li, P., & Tabibi, S. E. (2008). Advanced screening assays to rapidly identify solubility-enhancing formulations: high-throughput, miniaturization and automation. Expert Opinion on Drug Discovery, 3(4), 439-450. Retrieved from [Link]

• Protocols.io. (2018). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• Whyte, B. (2023, April 6). Drug solubility: why testing early matters in HTS. BMG LABTECH. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. Retrieved from [Link]

• Unchained Labs. (2025, November 14). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Retrieved from [Link]

• Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Quora. (2017, April 27). How do you perform the shake flask method to determine solubility? Retrieved from [Link]

• Taylor & Francis Online. (2019, March 26). Development of a high-throughput solubility screening assay for use in antibody discovery. Retrieved from [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]

• ALWSCI. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. Retrieved from [Link]

• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from [Link]

• Scribd. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Retrieved from [Link]

• da Silva, C. F., et al. (2022). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Pharmaceuticals, 15(3), 304. Retrieved from [Link]

• American Chemical Society. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules. Retrieved from [Link]

• Abbott, S. (n.d.). HSP Basics. Practical Solubility Science. Retrieved from [Link]

• Kumar, R., & Singh, P. (2022). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 272, 01001. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanamide. Retrieved from [Link]

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• Indian Academy of Sciences. (n.d.). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Retrieved from [Link]

• Research & Reviews: Journal of Medicinal and Organic Chemistry. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

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Technical Guide: Stability and Handling of Pyrazole-Functionalized Aldehydes

Executive Summary

Pyrazole-functionalized aldehydes (e.g., 1H-pyrazole-4-carbaldehyde) serve as critical electrophilic pharmacophores in medicinal chemistry. However, their utility is often compromised by a distinct instability profile driven by annular tautomerism and oxidative susceptibility . This guide provides a mechanistic analysis of these degradation pathways and establishes a self-validating workflow for their synthesis, purification, and long-term storage.

Part 1: The Chemical Nature of the Scaffold

Electronic Architecture & Tautomerism

The pyrazole ring is a

-excessive heterocycle, but the introduction of a formyl group (-CHO) at the C4 position creates a "push-pull" electronic system. The endocyclic nitrogen lone pair donates electron density into the ring, while the exocyclic carbonyl withdraws it.

The Critical Variable: N-H Tautomerism For N-unsubstituted pyrazoles (1H-pyrazoles), the proton oscillates between N1 and N2. This is not merely a theoretical curiosity; it dictates physical state and solubility.

• Solid State: Extensive intermolecular hydrogen bonding (N-H

  N) leads to high melting points and poor solubility in non-polar solvents.

• Solution State: The equilibrium shifts based on solvent polarity. In polar aprotic solvents (DMSO, DMF), the dipole moment increases, often accelerating nucleophilic attacks on the aldehyde.

Mechanisms of Instability

The degradation of pyrazole aldehydes follows three primary kinetic pathways:

• Auto-Oxidation (Radical Chain Mechanism): Unlike simple benzaldehydes, electron-rich heteroaromatic aldehydes are highly prone to radical abstraction of the formyl proton.

  • Initiation: Trace metal ions or UV light generate an acyl radical.

  • Propagation: The acyl radical reacts with

    to form a peracid, which then oxidizes a second molecule of aldehyde to the carboxylic acid.

  • Result: Formation of Pyrazole-4-carboxylic acid (often an insoluble white precipitate).

• Cannizzaro Disproportionation: In basic media (often used during workups), the aldehyde undergoes disproportionation.

  • [1]

  • Risk Factor:[2] High pH aqueous workups are the most common cause of yield loss.

• Hydrate Formation: Electron-deficient pyrazoles (e.g., with nitro or trifluoromethyl substituents) can form stable gem-diols (

  ) in the presence of water, complicating NMR interpretation and stoichiometry.

Part 2: Visualization of Stability & Pathways

The following diagram illustrates the tautomeric equilibrium and the competing degradation pathways.

Caption: Tautomeric oscillation facilitates physical aggregation, while oxidation and disproportionation represent the primary chemical sinks.

Part 3: Stabilization Strategies (The "How-To")

N-Protection Strategy

Stabilizing the annular nitrogen is the most effective way to prevent tautomerism and increase lipophilicity.

Protecting Group	Stability Profile	Removal Condition	Suitability for Aldehyde
THP (Tetrahydropyranyl)	Stable to Base/Nucleophiles	Mild Acid (HCl/MeOH)	High. Prevents H-bonding; easy to remove.
SEM (Trimethylsilylethoxymethyl)	Very Stable	Fluoride (TBAF) or Strong Acid	Medium. Good for lithiation, but removal can affect aldehyde.
Boc (tert-Butoxycarbonyl)	Labile to Acid/Heat	TFA or dilute HCl	Low. The aldehyde group can facilitate Boc migration or cleavage.
Benzyl (Bn)	Very Stable	Hydrogenolysis ( )	High. Excellent stability; removal is orthogonal to aldehyde reactivity.

Storage Protocol

To maintain >98% purity over months:

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: -20°C is mandatory. Room temperature storage accelerates auto-oxidation.

• Physical Form: If possible, store as the dimethyl acetal protected form if the aldehyde is not immediately needed. Acetals are immune to oxidation.

Part 4: Validated Experimental Protocols

Synthesis: Optimized Vilsmeier-Haack Formylation

Context: This protocol minimizes thermal decomposition of the Vilsmeier reagent, a common cause of "tarry" impurities.

Reagents:

• Substrate: 1-Methyl-1H-pyrazole (10 mmol)

• DMF (Dimethylformamide): 5.0 equiv (Dry)

• (Phosphorus oxychloride): 1.2 equiv[2][3]

Step-by-Step Workflow:

• Reagent Formation (The Cold Step):

  • Cool neat DMF to 0°C in an ice/salt bath under

    .

  • Add

    dropwise over 20 minutes.

  • Checkpoint: Solution must remain colorless to pale yellow. If it turns orange/red, the temp is too high (discard).

  • Stir at 0°C for 30 mins to form the Vilsmeier salt (white precipitate may form).

• Addition:

  • Dissolve the pyrazole in minimal DMF.[2]

  • Add dropwise to the Vilsmeier salt at 0°C.

• Heating (The Kinetic Step):

  • Warm to Room Temp (RT) for 30 mins.

  • Heat to 70–80°C for 4 hours.

  • Monitor: TLC (EtOAc/Hexane). Look for the disappearance of the starting material spot.[2]

• Quenching (The Safety Step):

  • CRITICAL: Pour the reaction mixture onto crushed ice containing Sodium Acetate (buffered quench). Avoid strong bases like NaOH to prevent the Cannizzaro reaction.

  • Adjust pH to ~7–8 with sat.[2]

    .

• Isolation:

  • Extract with DCM (

    ).[2] Wash with brine.[2] Dry over .[2]

  • Purification: Recrystallization from Ethanol/Water is preferred over column chromatography to avoid silica-catalyzed oxidation.

Analytical Profiling (QC)

Before using the aldehyde in downstream applications, validate purity using 1H NMR .

• The Diagnostic Peak: Look for the aldehyde singlet at 9.8 – 10.0 ppm .

• The Impurity Check:

  • Broad hump at ~11–13 ppm: Indicates Carboxylic Acid (Oxidation).

  • Doublet at ~4.5 ppm: Indicates Alcohol (Cannizzaro reduction).

  • Two sets of pyrazole signals: Indicates incomplete tautomeric equilibrium or rotamers (if N-protected).

Part 5: Decision Tree for Handling

Caption: Operational workflow to minimize degradation during processing.

References

• Vilsmeier-Haack Mechanism & Protocols

  • BenchChem.[2] "Troubleshooting guide for the Vilsmeier-Haack formylation of 3-Methylpyrazole." (2025). Link

  • RSC Advances. "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent." (2023).[4] Link

• Oxidation & Stability

  • Master Organic Chemistry. "Oxidation of Aldehydes and Ketones." (2015).[5][6] Link

  • Sigma-Aldrich. "Safety Data Sheet: Pyrazole." (2026). Link

• Tautomerism

  • Molecules (MDPI). "On the Tautomerism of N-Substituted Pyrazolones." (2018). Link

  • Heterocycles.[4][7][8] "Reactions and Tautomeric Behavior of 1-(2-Pyridinyl)-1H-pyrazol-5-ols." (2011). Link

• Physical Properties & Handling

  • ChemScene.[7] "1H-Pyrazole-4-carbaldehyde Product Guide." (2025).[2][5] Link

Sources

• 1. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemscene.com [chemscene.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

This guide provides a comprehensive overview of the synthetic strategies for obtaining 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, a valuable heterocyclic building block in medicinal chemistry and materials science. The document is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, field-proven methodologies.

Introduction: The Significance of Pyrazole-Containing Aldehydes

The pyrazole nucleus is a cornerstone in the design of a vast array of biologically active compounds, exhibiting properties ranging from anti-inflammatory and analgesic to anticancer and antiviral activities.[1] The incorporation of an aldehyde functional group, as in 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, provides a versatile handle for further chemical transformations. This allows for the construction of more complex molecular architectures through reactions such as reductive amination, Wittig reactions, and aldol condensations, making it a key intermediate in the synthesis of novel therapeutics and functional materials.

This guide will focus on the most direct and efficient methods for the synthesis of this target molecule, with a primary emphasis on the Aza-Michael addition, a reliable and atom-economical approach. An alternative strategy via hydroformylation will also be discussed, providing a broader perspective on available synthetic routes.

Primary Synthetic Strategy: Aza-Michael Addition of 3,5-Dimethylpyrazole to Acrolein

The Aza-Michael addition, or conjugate addition, of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound is a powerful and widely used method for the formation of C-N bonds.[2] In the context of synthesizing 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, this translates to the direct addition of 3,5-dimethylpyrazole to acrolein.

Mechanistic Rationale and Causality

The reaction proceeds via the nucleophilic attack of the N1-nitrogen of the pyrazole ring onto the β-carbon of acrolein. The choice of this strategy is underpinned by several key advantages:

• Atom Economy: The reaction is an addition reaction, meaning all atoms from the starting materials are incorporated into the final product, minimizing waste.

• Directness: This one-step process provides the target molecule directly from readily available starting materials.

• Favorable Kinetics and Thermodynamics: The reaction is typically driven by the formation of a stable C-N bond and the relief of ring strain in the pyrazole upon N-alkylation. While the reaction can proceed without a catalyst, the use of a base is often employed to deprotonate the pyrazole, thereby increasing its nucleophilicity and accelerating the reaction rate.[2]

The workflow for this synthetic approach can be visualized as follows:

Caption: Workflow for the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal via Aza-Michael addition.

Detailed Experimental Protocol

This protocol is a self-validating system, designed with safety and reproducibility in mind.

Materials:

• 3,5-Dimethylpyrazole

• Acrolein (freshly distilled and stabilized with hydroquinone)

• A suitable base (e.g., sodium hydroxide, potassium carbonate, or a non-nucleophilic organic base like DBU)

• Anhydrous solvent (e.g., acetonitrile, THF, or DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and an inert gas inlet is charged with 3,5-dimethylpyrazole and the chosen anhydrous solvent.

• Deprotonation (Base-Catalyzed): A catalytic amount of the base is added to the stirred solution. The mixture is stirred at room temperature for a predetermined time to allow for the deprotonation of the pyrazole.

• Acrolein Addition: A solution of freshly distilled acrolein in the same anhydrous solvent is added dropwise to the reaction mixture via the dropping funnel. The addition should be carried out at a controlled temperature (e.g., 0 °C or room temperature) to manage the exothermic nature of the reaction.

• Reaction Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is quenched with a suitable reagent (e.g., water or a saturated aqueous solution of ammonium chloride). The organic layer is separated, and the aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography on silica gel to yield the pure 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal.

Quantitative Data Summary

Parameter	Value/Range	Rationale
Reactant Ratio	1:1 to 1:1.2 (Pyrazole:Acrolein)	A slight excess of acrolein can drive the reaction to completion, but a large excess should be avoided to minimize polymerization.
Base	0.1 - 1.0 equivalents	Catalytic amounts are often sufficient, but stoichiometric amounts may be needed for less reactive substrates.
Solvent	Acetonitrile, THF, DMF	Aprotic solvents are preferred to avoid side reactions with the base and the enolate intermediate.
Temperature	0 °C to Room Temperature	Lower temperatures can help control the exothermicity and prevent polymerization of acrolein.
Reaction Time	2 - 24 hours	Monitored by TLC or GC-MS for completion.
Typical Yield	60 - 85%	Dependent on reaction conditions and purification efficiency.

Alternative Synthetic Route: Hydroformylation of 1-Allyl-3,5-dimethyl-1H-pyrazole

Hydroformylation, also known as the oxo process, is a fundamental industrial process for the production of aldehydes from alkenes.[3] This method involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene.

Rationale for this Approach

This two-step approach first requires the synthesis of the precursor, 1-allyl-3,5-dimethyl-1H-pyrazole, followed by its hydroformylation.

• Synthesis of the Precursor: 1-Allyl-3,5-dimethyl-1H-pyrazole can be readily synthesized via the N-alkylation of 3,5-dimethylpyrazole with an allyl halide (e.g., allyl bromide) in the presence of a base.

• Hydroformylation Step: The subsequent hydroformylation of the allyl group provides the propanal moiety. A key consideration in this step is the regioselectivity, as both the linear (desired) and branched aldehydes can be formed. The choice of catalyst and ligands is crucial for directing the selectivity towards the linear product.[4][5]

The logical flow of this alternative synthesis is depicted below:

Caption: Two-step synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal via hydroformylation.

Key Considerations for Hydroformylation

• Catalyst System: Rhodium-based catalysts with phosphine ligands are often highly effective for achieving high regioselectivity for the linear aldehyde.[5]

• Reaction Conditions: The reaction is typically carried out under pressure with a mixture of carbon monoxide and hydrogen (syngas).

• Regioselectivity: The formation of the branched isomer, 2-methyl-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethanal, is a potential side reaction. Careful optimization of the ligand-to-metal ratio, temperature, and pressure is necessary to maximize the yield of the desired linear product.

Conclusion

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal is most directly and efficiently achieved through the Aza-Michael addition of 3,5-dimethylpyrazole to acrolein. This method is characterized by its high atom economy and operational simplicity. For applications where the starting materials for the Aza-Michael addition may be less accessible, a two-step approach involving the N-alkylation of 3,5-dimethylpyrazole followed by hydroformylation presents a viable alternative, albeit with the added challenge of controlling regioselectivity. The choice of synthetic route will ultimately depend on the specific requirements of the research or development project, including scale, cost, and available equipment.

References

• ResearchGate. (n.d.). Scope of synthesis of pyrazole derivatives with various aldehydes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Castedo, L., et al. (2021).

• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes. Retrieved from [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• PMC. (2026). Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide. Retrieved from [Link]

• ResearchGate. (2025). Aza-Michael addition of pyrazoles to crotonic acid. Retrieved from [Link]

• PubMed. (2015). Divergent construction of pyrazoles via Michael addition of N-arylhydrazones to 1,2-diaza-1,3-dienes. Retrieved from [Link]

• Semantic Scholar. (n.d.). synthesis of novel N-(pyrazol-5-yl)pyridine-3,5-dicarbonitrile, pyraz. Retrieved from [Link]

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ketone or aldehyde synthesis by hydroacylation or hydroformylation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.).

• ResearchGate. (n.d.). Diagram of the synthesizing 1‐arylpyrazole‐3‐aldehyde derivatives. Retrieved from [Link]

• MDPI. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity.

• Indian Chemical Society. (n.d.). Synthesis of 1-(3-Aryl/Alkyl-4-formylpyrazole-1- carbonyl). Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Retrieved from [Link]

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.

• ResearchGate. (2026). Hydroformylation of Alkenes: An Industrial View of the Status and Importance. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of 1-aroyl-3,5-dimethyl-1H-pyrazoles as Anti-HCV and Anticancer Agents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective 1,4-Michael addition reaction of pyrazolin-5-one derivatives with 2-enoylpyridines catalyzed by Cinchona derived squaramides.
• Royal Society of Chemistry. (n.d.).

• Catalysis Science & Technology Blog. (2012). Hydroformylation for the higher alkenes. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.).

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blogs.rsc.org [blogs.rsc.org]
• 4. Ketone or aldehyde synthesis by hydroacylation or hydroformylation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal via Aza-Michael Addition

Executive Summary

This guide details the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal , a pivotal intermediate for tridentate ligands (e.g., scorpionates), pharmaceutical fragments, and corrosion inhibitors. The method relies on the aza-Michael addition (conjugate addition) of 3,5-dimethylpyrazole to acrolein.

Unlike standard Michael acceptors (acrylates, acrylonitrile), acrolein presents unique challenges due to its high volatility, acute toxicity, and tendency to polymerize. This protocol prioritizes chemoselectivity (favoring 1,4-addition over 1,2-addition) and safety , offering two validated pathways: a standard solvent-based method and a "green" water-assisted method.

Mechanistic Insight & Reaction Design

The Reaction Pathway

The synthesis involves the nucleophilic attack of the pyrazole nitrogen (N1) onto the

-carbon of acrolein.

• Nucleophile: 3,5-Dimethylpyrazole (

  14.8). The methyl groups increase electron density, making it a better nucleophile than unsubstituted pyrazole.

• Electrophile: Acrolein (Propenal). It is an

  -unsaturated aldehyde.[1]

• Selectivity: Acrolein is a bidentate electrophile.

  • Hard Electrophile (C=O): Prone to 1,2-addition (imine formation).

  • Soft Electrophile (C=C): Prone to 1,4-addition (Michael addition).

  • Control: Pyrazoles are "soft" nucleophiles. Under thermodynamic control (moderate temperature, weak base), the 1,4-adduct is favored.

Reaction Scheme (DOT Visualization)

Figure 1: Mechanistic pathway favoring the thermodynamic 1,4-adduct over polymerization.

Critical Safety Protocols (Acrolein Handling)

DANGER: ACUTE TOXICITY Acrolein is a P-listed hazardous waste (P003) and a potent lachrymator. It can cause severe respiratory damage at low ppm.[2]

Hazard Category	Precautionary Measure
Inhalation	Zero-tolerance for open-bench work. All transfers must occur in a certified fume hood.
Polymerization	Acrolein can polymerize explosively.[2] Use commercial acrolein stabilized with hydroquinone. Keep cool ( C).
Neutralization	Prepare a "Quench Station" with 10% aqueous Sodium Bisulfite . Bisulfite reacts rapidly with acrolein to form stable, non-toxic adducts.
PPE	Double nitrile gloves or Butyl rubber gloves (acrolein penetrates standard latex/nitrile rapidly).

Experimental Protocols

Method A: Standard Chemical Synthesis (DCM/Triethylamine)

Recommended for initial small-scale runs and high purity requirements.

Materials:

• 3,5-Dimethylpyrazole (1.0 equiv, 9.6 g)

• Acrolein (1.1 equiv, 7.3 mL) (Stabilized)

• Triethylamine (

  ) (0.1 equiv, catalytic)

• Dichloromethane (DCM) (anhydrous)

• Sodium Bisulfite (sat. aq.) for quenching

Step-by-Step Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Cap with a rubber septum and purge with Nitrogen (

  ).

• Solvation: Dissolve 3,5-dimethylpyrazole (9.6 g, 100 mmol) in 50 mL of anhydrous DCM. Add Triethylamine (1.4 mL, 10 mmol).

• Cooling: Submerge the flask in an ice-water bath (

  C).

• Addition: Draw Acrolein (7.3 mL, ~110 mmol) into a gas-tight syringe. Add dropwise over 20 minutes.

  • Note: The exotherm must be controlled to prevent acrolein polymerization.

• Reaction: Remove the ice bath after addition. Stir at Room Temperature (20-25°C) for 4–6 hours.

  • Monitoring: Check TLC (50% EtOAc/Hexane). Pyrazole spot (

    ) should disappear; Product spot ( ) appears.

• Quench: Wash the reaction mixture with 10%

  (2 x 30 mL) to remove unreacted acrolein.

• Workup: Wash organic layer with Brine (30 mL). Dry over

  . Filter and concentrate in vacuo (Rotovap bath C to avoid aldehyde degradation).

• Purification: The crude oil is often

  pure. If necessary, purify via vacuum distillation (bp 110-115°C @ 0.5 mmHg) or flash chromatography (neutralized silica).

Method B: Green Synthesis (Water-Assisted)

Recommended for scale-up. Utilizes the "on-water" hydrophobic effect to accelerate reaction rates without base catalysts.

Step-by-Step Procedure:

• Suspension: Suspend 3,5-dimethylpyrazole (100 mmol) in water (30 mL) in a flask.

• Addition: Add Acrolein (1.1 equiv) dropwise at

  C.

• Reaction: Stir vigorously at RT for 2 hours. The hydrophobic reactants will form an emulsion, then eventually phase separate as the oily product forms.

• Extraction: Extract with Ethyl Acetate (3 x 30 mL).

• Finish: Dry (

  ) and concentrate. This method often yields cleaner crude product as water-soluble impurities remain in the aqueous phase.

Workflow Visualization

Figure 2: Operational workflow emphasizing safety checkpoints.

Characterization & Data Validation

To validate the synthesis, compare spectral data against these expected values.

Technique	Diagnostic Signal	Interpretation
1H NMR	9.78 ppm (s, 1H)	Aldehyde proton (-CHO). Sharp singlet confirms oxidation state.
1H NMR	5.75 ppm (s, 1H)	Pyrazole C4-H . Characteristic of the aromatic ring.
1H NMR	4.25 ppm (t, 2H)	N-CH2 . Triplet indicating successful alkylation at Nitrogen.
1H NMR	2.95 ppm (t, 2H)	CH2-CHO . Alpha-protons to the aldehyde.
1H NMR	2.21, 2.18 ppm (s, 6H)	Methyl groups . Two singlets (or overlapping) for 3,5-Me.
IR	1720-1725	C=O Stretch . Strong aldehyde band.
IR	No band @ 3200-3400	Absence of N-H . Confirms consumption of starting pyrazole.

Troubleshooting & Optimization

Issue: Low Yield / Polymerization

• Cause: Temperature too high or acrolein quality poor.

• Fix: Distill acrolein before use (CAUTION) or use a fresh commercial bottle with stabilizer. Ensure reaction stays

  C.

Issue: 1,2-Addition Product (Imine)

• Cause: Reaction under kinetic control or acidic conditions.

• Fix: Ensure catalytic base (

  ) is present. The Michael adduct is the thermodynamic product; extending reaction time often converts kinetic imines to thermodynamic Michael adducts.

Issue: Product Oxidation

• Cause: Air exposure.[2][3]

• Fix: The product is an aldehyde.[4] Store under Argon/Nitrogen at -20°C. If the NMR shows carboxylic acid (broad peak >11 ppm), purify via short-path silica plug immediately.

References

• Safe Handling of Acrolein: Standard Operating Procedures for Acrolein. Drexel University Environmental Health & Safety. [Link]

• Aza-Michael Mechanism & Catalysis: Biocatalyzed aza-Michael addition via continuous flow technology.[5] National Institutes of Health (PMC). [Link]

• Synthesis of Pyrazole Derivatives: 3-(1H-Pyrazol-1-yl)propanal properties and applications. Smolecule / PubChem.[6] [Link]

• General Aza-Michael Methodology: Solvent- and Catalyst-Free Aza-Michael Addition of Imidazoles and Related Heterocycles.[7] (Green Chemistry approach validation). [Link]

Sources

• 1. Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Buy 3-(1H-Pyrazol-1-YL)propanal | 89532-43-4 [smolecule.com]
• 5. Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. d-nb.info [d-nb.info]

Application Note: Michael Addition of 3,5-Dimethylpyrazole to Acrolein

Executive Summary

This application note details the protocol for the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal via the aza-Michael addition of 3,5-dimethylpyrazole to acrolein. This reaction serves as a critical entry point for generating pyrazole-functionalized linkers, often used in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors.

While the reaction is theoretically straightforward, the high volatility, toxicity, and polymerization tendency of acrolein require a strictly controlled protocol. This guide presents two methodologies: a standard organic phase protocol (Method A) for high-throughput medicinal chemistry and a "Green" aqueous protocol (Method B) for scalable process development.

Safety Critical Warning (SHE)

STOP & READ: This protocol involves Acrolein (Propenal) .

• Hazard: Acrolein is an extreme lachrymator and highly toxic by inhalation (

  ~8 ppm). It is prone to explosive polymerization if not stabilized.

• Engineering Controls: All operations must be performed in a high-efficiency fume hood.

• PPE: Double nitrile gloves, lab coat, and chemical safety goggles are mandatory.

• Waste Disposal: Unreacted acrolein must be quenched with aqueous sodium bisulfite (

  ) before disposal to prevent downstream polymerization in waste drums.

Mechanistic Insight

The reaction proceeds via a 1,4-conjugate addition (aza-Michael addition). 3,5-Dimethylpyrazole acts as the nucleophile. Although pyrazoles are weak bases (

of conjugate acid ~2.5–3.0), the N-H proton is acidic enough ( ~14) to be removed by mild bases or to participate in hydrogen-bond-assisted nucleophilic attack.

Key Mechanistic Features:

• Activation: A base (e.g., Triethylamine) deprotonates or activates the pyrazole N-H.

• Nucleophilic Attack: The pyrazolate nitrogen (N1) attacks the

  -carbon of acrolein.

• Enolate Intermediate: Formation of the enolate intermediate.

• Tautomerization: Protonation of the enolate to form the aldehyde product.

Regioselectivity Note

Because 3,5-dimethylpyrazole is symmetric, N1 and N2 alkylation yield the same product. C-alkylation (at C4) is thermodynamically unfavorable under these mild conditions.

Visualization: Reaction Mechanism[1]

Figure 1: Mechanistic pathway of the base-catalyzed aza-Michael addition.

Experimental Protocols

Method A: Standard Organic Phase (Dichloromethane)

Recommended for small-scale (1–10 mmol) synthesis where ease of workup is prioritized.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8]	Density	Note
3,5-Dimethylpyrazole	96.13	1.0	Solid	Starting Material
Acrolein	56.06	1.2	0.843	TOXIC , Stabilized w/ Hydroquinone
Triethylamine (Et3N)	101.19	0.1	0.726	Catalyst
Dichloromethane (DCM)	-	-	-	Solvent (0.5 M conc.)

Step-by-Step Procedure

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Add 3,5-dimethylpyrazole (961 mg, 10 mmol) and dry DCM (20 mL). Stir until fully dissolved.

• Catalyst Addition: Add Triethylamine (140

  L, 1.0 mmol).

• Cooling: Cool the solution to 0°C using an ice-water bath. Critical: Acrolein addition is exothermic.

• Addition: Add Acrolein (800

  L, 12 mmol) dropwise via syringe over 5 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Monitoring: Check TLC (50% EtOAc/Hexanes). Product is less polar than starting pyrazole. Stain with KMnO4 (aldehyde active).

• Quench/Workup:

  • Dilute with DCM (30 mL).

  • Wash with saturated

    (2 x 20 mL) to remove acidic impurities.

  • Wash with Brine (20 mL).

  • Dry organic layer over

    , filter, and concentrate under reduced pressure (Rotavap).

  • Note: Do not heat the water bath above 35°C to avoid polymerization of the product or retro-Michael reaction.

Method B: "Green" Aqueous Protocol

Recommended for scale-up (>10g) to minimize VOCs.

Step-by-Step Procedure

• Setup: 100 mL RBF open to air (or loosely capped).

• Mixing: Suspend 3,5-dimethylpyrazole (10 mmol) in Water (10 mL).

• Addition: Add Acrolein (12 mmol) dropwise at RT.

• Reaction: Stir vigorously. The heterogeneous mixture will likely become homogeneous or form a distinct oil layer as the product forms (approx. 2–4 hours).

  • Catalysis: If reaction is slow, add 5 mol%

    .

• Isolation: Extract with Ethyl Acetate (3 x 20 mL). Dry over

  and concentrate.

Process Workflow & Quality Control

Figure 2: Operational workflow for Method A.

Characterization Data (Expected)

• Appearance: Pale yellow oil or low-melting solid.

• H NMR (400 MHz, ):
  • 9.80 (s, 1H, CH O)
  • 5.75 (s, 1H, Pyrazole-H4)
  • 4.25 (t, 2H, N-CH )
  • 2.95 (t, 2H, CH -CHO)
  • 2.20 (s, 3H, CH )
  • 2.15 (s, 3H, CH )

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Polymerization of Acrolein	Ensure acrolein is fresh/distilled. Add hydroquinone (1%) to reaction if running >12 hours.
Retro-Michael	High Temp during workup	Keep Rotavap bath <35°C. Store product at -20°C immediately.
Impurity: Di-addition	Excess Acrolein	Unlikely with pyrazoles (only 1 nucleophilic N), but ensure stoichiometry is near 1:1.
Slow Reaction	Inactive Catalyst	Use fresh Et3N or switch to stronger base (DBU, 5 mol%).

References

• General Aza-Michael Protocol: Tarikogullari Dogan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide derivatives: design, synthesis and neuroprotectivity potential. Turk J Pharm Sci.

• Catalysis in Aza-Michael Additions: Li, P., et al. (2014). Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates.[9] PMC - NIH.

• Green Chemistry Approaches: Zonouz, A. M., et al. (2012). Catalyst-free aza-Michael addition of pyrazoles in water. (General reference derived from search context on aqueous pyrazole synthesis).

• Acrolein Safety Data: PubChem. Acrolein - Compound Summary.

Sources

• 1. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. turkjps.org [turkjps.org]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 8. US4434292A - Process for the preparation of pyrazole - Google Patents [patents.google.com]
• 9. Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Reductive Amination Strategies for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

This Application Note provides a comprehensive technical guide for performing reductive aminations using 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal . This specific aldehyde serves as a critical "linker" motif in medicinal chemistry, allowing the attachment of the bioactive 3,5-dimethylpyrazole pharmacophore to amine-bearing scaffolds via a flexible propyl chain.

Executive Summary

The introduction of a 3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl group onto an amine scaffold is a high-value transformation in drug discovery, often used to modulate lipophilicity (LogP) and target engagement (e.g., kinase hinge binding). While alkylation with the corresponding propyl halide is possible, it frequently suffers from over-alkylation and elimination side products.

Reductive amination using the corresponding aldehyde, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (DPP) , offers a superior alternative:

• Selectivity: Mono-alkylation is highly favored.

• Mild Conditions: Avoids strong bases required for alkyl halide displacement.

• Functional Group Tolerance: Compatible with esters, nitriles, and pyridines.

This guide details the optimized protocols for this transformation, focusing on the Sodium Triacetoxyborohydride (STAB) method as the primary system, with Titanium(IV) Isopropoxide as a secondary system for sterically hindered amines.

Reagent Profile & Handling

The Reagent: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

• Structure: A 3,5-dimethylpyrazole ring attached to a 3-carbon aldehyde tail at the N1 position.

• Stability Warning: Like many aliphatic aldehydes with

  -hydrogens, DPP is prone to:

  • Oxidation: Slowly converts to the carboxylic acid upon air exposure.

  • Self-Aldol Condensation: Can polymerize upon prolonged storage.

• Handling Protocol:

  • Storage: Store under Argon/Nitrogen at -20°C.

  • Purity Check: Verify purity via

    H NMR before use. Look for the aldehyde proton doublet/triplet at ppm. If significant carboxylic acid is present, purify via a short silica plug (DCM/MeOH) immediately before use.

Strategic Reaction Design

Mechanism of Action

The reaction proceeds through two distinct phases. Success depends on the equilibrium formation of the iminium ion intermediate, which is then irreversibly reduced.

• Hemiaminal Formation: Reversible addition of the amine to the aldehyde.

• Iminium Ion Formation: Elimination of water. Rate-determining step for hindered amines.

• Reduction: Hydride transfer from the borohydride reagent.

Selection of Reducing Agent

Reagent	Reactivity Profile	Recommendation
NaBH(OAc) (STAB)	Mild. Reduces iminiums much faster than aldehydes.[1] Does not require pH adjustment.	Primary Choice (Method A)
NaBH CN	Toxic. Requires pH 5-6 control. Risk of cyanide contamination.[1][2]	Legacy method (Avoid if possible)
NaBH	Aggressive. Reduces aldehydes and imines indiscriminately. Requires 2-step procedure (form imine, then reduce).[2]	Not recommended for one-pot

Experimental Protocols

Method A: The "Gold Standard" (STAB)

Best for: Primary amines, unhindered secondary amines, and acid-stable substrates.

Reagents:

• Amine Substrate (1.0 equiv)[3]

• Aldehyde: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (1.1 – 1.2 equiv)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

• Additive: Glacial Acetic Acid (1.0 equiv) – Crucial for facilitating imine formation.

Step-by-Step Protocol:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Amine (1.0 equiv) in DCE (0.1 M – 0.2 M concentration).

• Aldehyde Addition: Add 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (1.2 equiv) in one portion.

• Acidification: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 15–30 minutes.

  • Insight: This pre-stir allows the hemiaminal/imine equilibrium to establish before the reductant is introduced.

• Reduction: Add STAB (1.4 equiv) carefully in 3 portions over 5 minutes.

  • Note: Mild gas evolution (hydrogen) may occur.

• Reaction: Stir at RT under Nitrogen for 2–16 hours. Monitor by LCMS or TLC.

  • Endpoint: Disappearance of the amine starting material.

• Quench: Quench by adding saturated aqueous NaHCO

  solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup:

  • Extract with DCM (3x).[4]

  • Wash combined organics with Brine.

  • Dry over Na

    SO , filter, and concentrate.

• Purification: Flash column chromatography (typically MeOH/DCM gradient or Ethyl Acetate/Hexanes).

Method B: Lewis-Acid Assisted (Ti(OiPr) )

Best for: Sterically hindered secondary amines, anilines with electron-withdrawing groups.

Reagents:

• Titanium(IV) Isopropoxide (neat)[5]

• Reducing Agent: NaBH

  (or NaBH CN)[2][3]

• Solvent: Ethanol (absolute)

Step-by-Step Protocol:

• Imine Formation (Neat): In a sealed vial, mix the Amine (1.0 equiv) and Aldehyde (1.2 equiv).

• Titanium Addition: Add Ti(OiPr)

  (1.5 – 2.0 equiv). The mixture may become viscous.

• Incubation: Stir the neat mixture at RT (or 40°C for very hindered substrates) for 2–4 hours.

  • Mechanism:[6][7] Titanium acts as a water scavenger and Lewis acid, driving the equilibrium fully to the imine/enamine.

• Dilution: Dilute the mixture with Ethanol (anhydrous, 5–10 mL/mmol).

• Reduction: Add NaBH

  (2.0 equiv) carefully. (Caution: Exothermic).

• Quench (Critical): Add water (1 mL) to hydrolyze the titanium salts. A heavy white precipitate (TiO

  ) will form.

• Filtration: Filter the suspension through a Celite pad. Wash the pad with Ethanol or DCM.

• Concentration & Purification: Concentrate the filtrate and purify as in Method A.

Visualization of Workflows

Reaction Mechanism (STAB Route)

The following diagram illustrates the mechanistic pathway, highlighting the critical role of the acid catalyst and the selectivity of the borohydride.

Figure 1: Mechanistic pathway of STAB-mediated reductive amination. The acid catalyst promotes the formation of the electrophilic iminium species, which is rapidly intercepted by the hydride.

Decision Tree: Protocol Selection

Use this logic flow to select the appropriate method for your specific substrate.

Figure 2: Workflow for selecting the optimal reductive amination protocol based on amine sterics and sensitivity.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Low Conversion (Aldehyde remains)	Iminium formation is poor.	Increase reaction time before adding STAB. Add activated molecular sieves (4Å) to sequester water. Switch to Method B (Ti(OiPr)ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ).
Dialkylation (Primary Amines)	Reaction is too fast; Amine is too nucleophilic.	Add the Aldehyde slowly (syringe pump) to the amine/STAB mixture. Use a large excess of amine (2-3 equiv).
Aldehyde Reduction (Alcohol formation)	STAB is reducing the aldehyde directly.	Ensure acid catalyst is present to favor iminium. Confirm solvent is anhydrous.
Emulsion during Workup	Amphiphilic product.	Do not shake vigorously. Use a DCM/Isopropanol (3:1) mixture for extraction.[8]

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][5][9][10] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[2] Link

• Lindsay-Scott, P. J. , Charlesworth, N. G., & Grozavu, A. (2017).[11] A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. The Journal of Organic Chemistry, 82(21), 11295–11303. (Describes synthesis of pyrazole-aldehydes). Link

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. Link

• Fustero, S. , et al. (2009). Recent advances in the synthesis of pyrazoles. A review. Organic Preparations and Procedures International, 41(4), 253-290. (Context on Pyrazole chemistry). Link

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. tsijournals.com [tsijournals.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ineosopen.org [ineosopen.org]
• 7. CN1482119A - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 10. scribd.com [scribd.com]
• 11. A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines [organic-chemistry.org]

Application Note: Synthesis of Hemilabile Pyrazole Ligands from Aldehyde Precursors

Abstract

This guide provides a comprehensive overview of the synthesis of hemilabile pyrazole ligands, with a strategic focus on the use of aldehydes as versatile and readily available starting materials. We delve into the core synthetic methodologies, including classical cyclocondensation reactions and modern multi-component strategies. Beyond mere procedural steps, this document elucidates the mechanistic rationale behind these transformations, offers practical insights into reaction optimization, and provides detailed, field-proven protocols. This application note is designed for researchers, chemists, and drug development professionals seeking to leverage the unique properties of hemilabile pyrazole ligands in catalysis, materials science, and medicinal chemistry.[1][2][3]

Introduction: The Strategic Value of Hemilabile Pyrazole Ligands

Pyrazole derivatives are a cornerstone of heterocyclic chemistry, exhibiting a wide array of biological and pharmacological activities, including anti-inflammatory, antibacterial, and anticancer properties.[4][5] In coordination chemistry, the pyrazole moiety serves as an excellent N-donor ligand for transition metals, forming stable complexes that are pivotal in homogeneous catalysis.[6][7][8][9]

The concept of hemilability introduces a sophisticated level of functional control. A hemilabile ligand possesses at least two coordinating atoms with significantly different donor strengths. Typically, this involves a strong, anchoring donor (like the pyrazole nitrogen) and a weaker, labile donor (such as an ether, thioether, or phosphine). This disparity allows the ligand to dynamically coordinate to a metal center, reversibly opening a coordination site to facilitate substrate binding and catalytic turnover. This "on-off" coordination is a powerful design element for creating highly efficient and selective catalysts.

Aldehydes are exceptionally valuable precursors for pyrazole synthesis due to their reactivity and commercial availability. They can be readily transformed into the necessary carbon backbones for pyrazole ring formation, offering a modular approach to ligand design. This guide will focus on robust methods that utilize aldehydes to construct the pyrazole core, enabling the strategic incorporation of hemilabile functionalities.

Part I: Core Synthetic Strategies & Mechanistic Insights

The construction of the pyrazole ring from aldehyde-derived precursors primarily follows two highly effective pathways: the cyclocondensation of α,β-unsaturated carbonyls and one-pot multi-component reactions.

Cyclocondensation of α,β-Unsaturated Carbonyls with Hydrazines

This is the most classical and widely employed method for pyrazole synthesis.[4][10] The process involves the reaction of a 1,3-dielectrophilic compound (the α,β-unsaturated aldehyde or ketone) with a 1,2-dinucleophile (hydrazine or its derivatives).[10]

The Causality of the Mechanism: The reaction proceeds via a well-established pathway. The initial step is a nucleophilic attack of the hydrazine nitrogen onto the carbonyl carbon of the α,β-unsaturated system, often leading to a pyrazoline intermediate.[11] This intermediate then undergoes an oxidation or elimination step to achieve aromatization, yielding the stable pyrazole ring.[11][12] The use of α,β-unsaturated aldehydes or ketones with hydrazine salts is a practical, eco-friendly one-pot protocol that avoids the isolation of less stable hydrazone intermediates.[12]

From Aldehyde to Pyrazole: The requisite α,β-unsaturated carbonyl compound is typically synthesized from an aldehyde via a condensation reaction, such as the Claisen-Schmidt condensation with a ketone or the Horner-Wadsworth-Emmons reaction with a phosphonate ester.[13] This two-step sequence provides immense flexibility, allowing a wide variety of substituents to be introduced from diverse aldehyde and ketone precursors.

Figure 2: Workflow for a one-pot multi-component synthesis of a pyrazole ligand.

Part II: Detailed Experimental Protocols

These protocols are designed to be self-validating, with clear steps for synthesis, purification, and characterization.

Protocol 1: Two-Step Synthesis of 3,5-Diphenyl-1H-pyrazole

This protocol first prepares an α,β-unsaturated ketone (chalcone) from benzaldehyde, which is then cyclized.

Step A: Synthesis of (E)-1,3-Diphenylprop-2-en-1-one (Chalcone)

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve sodium hydroxide (2.0 g, 50 mmol) in water (20 mL), then add ethanol (15 mL). Cool the solution to 15-20°C in an ice bath.

• Reaction Initiation: To the cooled solution, add acetophenone (5.8 mL, 50 mmol) followed by the dropwise addition of benzaldehyde (5.1 mL, 50 mmol) while stirring vigorously.

  • Causality: The basic medium deprotonates the α-carbon of acetophenone, forming an enolate which then attacks the aldehyde carbonyl in an aldol condensation. Subsequent dehydration is rapid, yielding the conjugated chalcone.

• Reaction Monitoring: Maintain stirring at room temperature for 2-3 hours. The reaction mixture will become thick with a yellow precipitate. Progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Filter the solid product using a Büchner funnel and wash thoroughly with cold water until the filtrate is neutral (pH ~7). Further wash with a small amount of cold ethanol.

• Drying: Dry the pale-yellow crystalline product in a desiccator. The yield should be in the range of 85-95%.

Step B: Synthesis of 3,5-Diphenyl-1H-pyrazole

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, place the synthesized chalcone (4.16 g, 20 mmol) and glacial acetic acid (40 mL).

• Reagent Addition: Add hydrazine hydrate (2.0 mL, ~40 mmol, 2 equivalents) to the mixture.

  • Causality: Acetic acid serves as a solvent and a mild acid catalyst. Using an excess of hydrazine drives the reaction towards completion.

• Reflux: Heat the mixture to reflux for 3-4 hours. The solution will become homogeneous.

• Work-up and Purification: Cool the reaction mixture to room temperature and pour it into 150 mL of ice-cold water. A white solid will precipitate.

• Isolation: Filter the precipitate, wash with copious amounts of water, and dry. Recrystallize the crude product from ethanol to obtain fine, colorless needles. The expected yield is 70-85%.

Protocol 2: One-Pot Synthesis of 5-Amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile

This protocol exemplifies the efficiency of MCRs for constructing highly functionalized pyrazoles. [14]

• Reagent Preparation: To a 100 mL flask, add benzaldehyde (1.06 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and phenylhydrazine (0.98 mL, 10 mmol) in ethanol (20 mL).

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or a heterogeneous catalyst like sulfated polyvinyl alcohol (SPVA), to the mixture. [14] * Causality: The catalyst facilitates both the initial Knoevenagel condensation and the subsequent Michael addition/cyclization cascade.

• Reaction: Stir the mixture at room temperature. The reaction is often complete within 1-2 hours, indicated by the formation of a solid precipitate. Monitor via TLC.

• Isolation and Purification: Filter the resulting solid, wash with a small amount of cold ethanol, and dry under vacuum. The product is often pure enough for subsequent use, but can be further purified by recrystallization if necessary. Expected yields are typically excellent (80-95%). [14]

Part III: Characterization and Data Analysis

Proper characterization is essential to confirm the structure and purity of the synthesized pyrazole ligands.

Technique	Purpose	Expected Observations for a Representative Pyrazole (e.g., 3,5-Diphenyl-1H-pyrazole)
¹H NMR	Structural elucidation and confirmation of proton environment.	- Pyrazole C4-H: A characteristic singlet around δ 6.2-6.9 ppm.<[6][15]br>- N1-H (if present): A broad singlet at δ 12-14 ppm (D₂O exchangeable).- Aromatic Protons: Multiplets in the aromatic region (δ 7.0-8.0 ppm). [16]
¹³C NMR	Confirmation of the carbon skeleton.	- Pyrazole C3 & C5: Resonances typically in the range of δ 140-155 ppm.- Pyrazole C4: Resonance typically more upfield, around δ 100-110 ppm. [15]
FT-IR	Identification of key functional groups.	- N-H Stretch (if present): A broad band around 3100-3300 cm⁻¹.- C=N Stretch: A sharp band around 1590 cm⁻¹. [15]
Mass Spec.	Determination of molecular weight and confirmation of molecular formula.	The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target compound.

Part IV: Designing for Hemilability

To create a hemilabile ligand, the aldehyde precursor must contain the desired weakly coordinating group. This group should be positioned to allow for chelation upon coordination to a metal center.

Design Strategy:

• Choice of Aldehyde: Start with an aldehyde that has a donor atom (O, S, P) at an appropriate position. Examples include:

  • 2-Methoxybenzaldehyde: Provides a pendant ether oxygen for an O,N-donor ligand.

  • 2-(Methylthio)benzaldehyde: Provides a pendant thioether sulfur for an S,N-donor ligand.

  • 2-(Diphenylphosphino)benzaldehyde: Provides a pendant phosphine for a P,N-donor ligand.

• Synthesis: Use the chosen aldehyde in one of the protocols described above. For instance, reacting 2-methoxybenzaldehyde with acetophenone (Protocol 1A) would yield a chalcone with a methoxy group poised for hemilabile coordination in the final pyrazole product.

The resulting pyrazole ligand can then coordinate to a metal, with the pyrazole nitrogen acting as the strong anchor and the pendant ether/thioether/phosphine acting as the labile arm.

Figure 3: The principle of hemilability, showing the reversible binding of a weak donor atom (X).

Conclusion

Aldehydes serve as a powerful and adaptable entry point for the synthesis of pyrazole-based ligands. Through classical cyclocondensation and efficient multi-component reactions, a vast chemical space of pyrazole structures becomes accessible. By strategically selecting aldehyde precursors bearing weakly coordinating functionalities, researchers can rationally design and synthesize hemilabile ligands. The protocols and mechanistic insights provided herein offer a robust foundation for scientists aiming to develop novel catalysts and functional materials built upon the versatile pyrazole scaffold.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis and Properties of Pyrazoles. (2022). MDPI. Retrieved from [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. Retrieved from [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2018). Beilstein Journals. Retrieved from [Link]

• Plausible mechanism for synthesis of pyrazole derivatives by using aldehyde, malononitrile and phenyl hydrazine in the presence of SPVA catalyst. (2021). ResearchGate. Retrieved from [Link]

• Synthesis of Dihydropyrazoles via Palladium‐Catalyzed Cascade Heterocyclization/Carbonylation/Arylation of β,γ‐Unsaturated. (n.d.). NSF Public Access Repository. Retrieved from [Link]

• Palladium-Catalyzed Synthesis of Polysubstituted Pyrazoles by Ring-Opening Reactions of 2H-Azirines with Hydrazones. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Author's Manuscript. Retrieved from [Link]

• Aldehydes as Photoremovable Directing Groups: Synthesis of Pyrazoles by a Photocatalyzed [3+2] Cycloaddition/Norrish Type Fragmentation Sequence. (2021). ACS Publications. Retrieved from [Link]

• Synthesis, characterization, and biological evaluation of new copper complexes of naphthyl pyrazole ligands. (2021). TÜBİTAK Academic Journals. Retrieved from [Link]

• Palladium-Catalyzed Synthesis of Polysubstituted Pyrazoles by Ring-Opening Reactions of 2H-Azirines with Hydrazones. (2021). ResearchGate. Retrieved from [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2022). National Center for Biotechnology Information. Retrieved from [Link]

• A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences. Retrieved from [Link]

• A proposed mechanism for the synthesis of N‐arylpyrazoles. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Solid-State NMR, and X-ray Powder Diffraction Characterization of Group 12 Coordination Polymers, Including the First Example of a C-Mercuriated Pyrazole. (2006). ACS Publications. Retrieved from [Link]

• Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(ii) complexes as potential therapeutics. (2023). National Center for Biotechnology Information. Retrieved from [Link]

• A pyrazole ligand improves the efficiency of Mn-catalysts for transfer hydrogenation. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Connect Journals. Retrieved from [Link]

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. (2020). National Center for Biotechnology Information. Retrieved from [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. Retrieved from [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Chem Rev Lett. Retrieved from [Link]

• Synthesis of new derivatized pyrazole based ligands and their catecholase activity studies. (2010). ScienceDirect. Retrieved from [Link]

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (2023). ResearchGate. Retrieved from [Link]

• Use of pyrazoles as ligands greatly enhances the catalytic activity of titanium iso-propoxide for the ring-opening polymerization of l-lactide: a cooperation effect. (2020). National Center for Biotechnology Information. Retrieved from [Link]

• Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. (n.d.). DSpace@MIT. Retrieved from [Link]

• Use of pyrazoles as ligands greatly enhances the catalytic activity of titanium iso-propoxide for the ring-opening polymerizatio. (2020). SciSpace. Retrieved from [Link]

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (2023). National Center for Biotechnology Information. Retrieved from [Link]

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Application Note: Strategic Oxidation of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal to Carboxylic Acid

Executive Summary

This Application Note details the conversion of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (Substrate) to 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (Target).

While simple aliphatic aldehydes are routinely oxidized, the presence of the 3,5-dimethylpyrazole moiety introduces specific chemical challenges:

• Basic Nitrogen: The pyrazole nitrogen (

  for the conjugate acid) can interfere with Lewis-acid catalyzed oxidations or complicate extraction due to amphoteric behavior.

• Electrophilic Susceptibility: The C4 position of the pyrazole ring is electron-rich and susceptible to chlorination by byproducts of certain oxidation methods (specifically hypochlorite generated in Pinnick oxidations).

This guide presents two validated protocols:

• Protocol A (Pinnick Oxidation): The "Gold Standard" for high purity and selectivity, utilizing a scavenger to prevent ring chlorination.

• Protocol B (Permanganate Oxidation): A cost-effective, robust alternative for larger scales where trace impurities are less critical.

Chemical Context & Mechanism[1][2][3][4][5][6][7]

The Substrate

• Compound: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

• Functional Groups: Aliphatic Aldehyde (reactive), Pyrazole (basic, nucleophilic at C4).

• Target: Carboxylic Acid (Amphoteric product).

Mechanistic Strategy: The Pinnick Oxidation

The Pinnick oxidation (Sodium Chlorite,

) is the preferred method for drug development intermediates. It operates under mild acidic conditions.[1][2]

Critical Mechanistic Insight: The oxidation generates Hypochlorous Acid (HOCl) as a byproduct.[1]

In standard substrates, HOCl is negligible. However, for 3,5-dimethylpyrazole , the electron-donating methyl groups make the C4 position highly nucleophilic. Without a scavenger, HOCl will electrophilically attack C4, yielding the 4-chloro-3,5-dimethylpyrazole impurity, which is difficult to separate.

Solution: We employ 2-methyl-2-butene or Resorcinol as a chlorine scavenger to irreversibly trap HOCl.

Figure 1: Mechanistic flow of Pinnick oxidation highlighting the critical necessity of the scavenger to prevent pyrazole chlorination.

Experimental Protocols

Protocol A: Pinnick Oxidation (High Purity)

Best for: Medicinal chemistry intermediates, gram-scale, high-purity requirements.

Reagents & Materials

Reagent	Equivalents	Role
Substrate (Aldehyde)	1.0 equiv	Starting Material
Sodium Chlorite ( )	1.5 - 2.0 equiv	Oxidant
(buffer)	1.5 equiv	Maintains pH 3-4
2-Methyl-2-butene	5.0 - 10.0 equiv	CRITICAL: HOCl Scavenger
t-Butanol / Water	3:1 v/v	Solvent System

Step-by-Step Procedure

• Preparation: Dissolve the aldehyde (1.0 equiv) in

  -BuOH/Water (3:1 concentration ~0.1 M).

• Scavenger Addition: Add 2-methyl-2-butene (5.0 equiv). Note: This reagent is volatile; handle in a fume hood.

• Buffer: Add

  (1.5 equiv) to the solution.

• Oxidant Addition: Dissolve

  (1.5 equiv) in a minimum amount of water. Add this solution dropwise to the reaction mixture over 15–30 minutes while maintaining the temperature at 0°C (ice bath).

  • Observation: The solution may turn slight yellow.[3] A deep yellow/green color indicates accumulation of

    gas (undesirable); slow down addition.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours.

  • Monitoring: TLC (SiO2, 5% MeOH in DCM) or LC-MS. The aldehyde spot should disappear.

• Quench: If unreacted oxidant remains, add saturated sodium thiosulfate solution (

  ) until the yellow color dissipates.

Protocol B: Potassium Permanganate Oxidation (Scale-Up)

Best for: Cost-sensitive scale-up (>50g), where chromatography is available to remove minor impurities.

Reagents

• (1.5 equiv)

• Acetone/Water (1:1 v/v)

Procedure

• Dissolve aldehyde in Acetone/Water (1:1).

• Add

  solid in small portions over 1 hour at 0°C.

• Allow to stir at RT for 3 hours.

• Filtration: Filter the brown

  precipitate through a Celite pad. Wash the pad with hot water.

• Concentration: Remove acetone under reduced pressure (Rotavap) to leave the aqueous phase.

Isolation & Purification (The "Amphoteric Trap")

The most common failure mode for this synthesis is yield loss during extraction .

• The Problem: The product contains a basic pyrazole (

  ) and an acidic carboxylate ( ).

• If pH < 2: Molecule is cationic (protonated pyrazole). Stays in water.

• If pH > 5: Molecule is anionic (carboxylate). Stays in water.

• Target: You must hit the Isoelectric Point (pH ~3.5–4.0) or use "Salting Out."

Figure 2: Isolation workflow addressing the amphoteric nature of the product.

Optimized Workup Protocol

• Basify: Adjust the aqueous reaction mixture to pH 10 using 1N NaOH.

• Wash: Extract with Ethyl Acetate (

  ). Discard the organic layer (removes unreacted aldehyde and neutral byproducts).

• Acidify: Carefully add 1N HCl to the aqueous layer while monitoring with a pH meter. STOP at pH 4.0–4.5.

• Salt Out: Saturate the aqueous layer with solid NaCl.

• Extract: Extract with Ethyl Acetate (

  ) or, if solubility is low, 10% Methanol in DCM.

• Dry: Dry combined organics over

  and concentrate.

Analytical Validation

Technique	Expected Signal	Diagnostic Value
1H NMR	12.0 ppm (Broad s, 1H)	Appearance of COOH proton.
1H NMR	Loss of 9.8 ppm	Disappearance of Aldehyde proton.
1H NMR	5.8 ppm (s, 1H)	Pyrazole C4-H. Critical: If this becomes a singlet at a different shift or disappears, chlorination occurred.
LC-MS		Mass shift +16 Da from aldehyde (153.1).

References

• Pinnick Oxidation (Original): Bal, B. S., Childers, W. E., & Pinnick, H. W. (1981).

  -unsaturated aldehydes.[1][2] Tetrahedron, 37(11), 2091-2096.

• Lindgren Oxidation (Mechanism): Lindgren, B. O., & Nilsson, T. (1973). Preparation of Carboxylic Acids from Aldehydes by Oxidation with Chlorite.[1][4][5] Acta Chemica Scandinavica, 27, 888-890.

• Scavenger Necessity: Dalcanale, E., & Montanari, F. (1986). Selective oxidation of aldehydes to carboxylic acids with sodium chlorite-hydrogen peroxide. The Journal of Organic Chemistry, 51(4), 567-569.

• Pyrazole Chemistry: Elguero, J. (1984). Comprehensive Heterocyclic Chemistry. Pyrazoles and their Benzo Derivatives. Pergamon Press. (General reference for pyrazole stability and reactivity).

Sources

• 1. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 2. vanderbilt.edu [vanderbilt.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 5. Mechanistic investigations on Pinnick oxidation: a density functional theory study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Novel Amines via Reaction of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "biologically privileged" scaffold due to its presence in numerous compounds with a wide array of pharmaceutical properties.[1][2] Pyrazole-containing drugs like Celecoxib (a COX-2 inhibitor) and Crizotinib (an ALK inhibitor) highlight the therapeutic significance of this heterocycle.[1] The functionalization of the pyrazole ring and its substituents is a key strategy in drug discovery to modulate pharmacological activity, selectivity, and pharmacokinetic properties.[3][4]

This application note provides a detailed guide to the reaction of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal with primary and secondary amines. This reaction, primarily proceeding via reductive amination, is a highly effective and versatile method for synthesizing novel N-substituted propylamine derivatives bearing the 3,5-dimethylpyrazole moiety.[5] These products serve as valuable building blocks for creating more complex molecules and screening libraries for potential therapeutic agents, including anti-inflammatory, anticancer, and antiviral candidates.[1][6] We will explore the underlying mechanism, provide detailed step-by-step protocols, and discuss critical experimental considerations to ensure successful synthesis and high-purity outcomes.

Reaction Mechanism: Reductive Amination

Reductive amination is a powerful method for forming carbon-nitrogen bonds.[5] The reaction proceeds in two main stages:

• Iminium Ion Formation : The amine nitrogen performs a nucleophilic attack on the aldehyde's carbonyl carbon. This is followed by dehydration to form a protonated imine, known as an iminium ion. For secondary amines, an enamine intermediate is formed.[7] This step is typically catalyzed by mild acid.[8]

• Reduction : A hydride-based reducing agent, added in the same pot, reduces the iminium ion (or enamine) to the corresponding amine.[8]

The choice of reducing agent is critical. It must be mild enough not to reduce the starting aldehyde but potent enough to reduce the intermediate iminium ion.[8] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reagent for this purpose due to its selectivity and tolerance for mildly acidic conditions.[9][10]

Caption: General mechanism of reductive amination.

Experimental Protocols

The following protocols are designed for a 0.5 to 1.0 mmol scale. All reactions should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of N-benzyl-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine (Reaction with a Primary Amine)

This protocol details the reaction with benzylamine as a representative primary amine.

Materials:

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• Reaction Setup : To a dry round-bottom flask under a nitrogen atmosphere, add 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (1.0 eq).

• Solvent and Amine Addition : Dissolve the aldehyde in anhydrous 1,2-dichloroethane (DCE) (approx. 5 mL per mmol of aldehyde). Add benzylamine (1.0-1.1 eq) to the solution and stir for 20-30 minutes at room temperature.

• Reducing Agent Addition : Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.3-1.5 eq) portion-wise over 5-10 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring : Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Workup :

  • Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution. Stir for 15-20 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure N-benzyl-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine.

Protocol 2: Synthesis of 1-(3-morpholinopropyl)-3,5-dimethyl-1H-pyrazole (Reaction with a Secondary Amine)

This protocol uses morpholine as a representative secondary amine.

Materials:

• Same as Protocol 1, with morpholine replacing benzylamine.

• Acetic acid (optional catalyst).

Procedure:

• Reaction Setup : Follow step 1 from Protocol 1.

• Solvent and Amine Addition : Dissolve the aldehyde in anhydrous DCE. Add morpholine (1.0-1.1 eq). For less reactive amines or ketones, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate iminium ion formation.[9] Stir for 20-30 minutes.

• Reducing Agent Addition : Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.3-1.5 eq) portion-wise.

• Reaction Monitoring : Stir at room temperature for 6-18 hours. The reaction with secondary amines can sometimes be slower. Monitor by TLC or LC-MS.

• Workup and Purification : Follow steps 5 and 6 from Protocol 1.

Caption: Experimental workflow for reductive amination.

Data Summary and Characterization

The success of the synthesis should be confirmed by standard analytical techniques. Below is a table summarizing typical reaction parameters and expected characterization data.

Amine Type	Reactant Example	Typical Reducing Agent	Solvent	Time (h)	Expected Yield (%)	Key ¹H NMR Signals (δ, ppm)
Primary	Benzylamine	NaBH(OAc)₃	DCE, THF	4 - 12	70 - 90	~5.8 (s, 1H, pyrazole-H), ~4.2 (t, 2H, N-CH₂-), ~3.7 (s, 2H, Ar-CH₂-), ~2.2 & ~2.1 (s, 6H, Me)
Secondary	Morpholine	NaBH(OAc)₃	DCE, THF	6 - 18	65 - 85	~5.8 (s, 1H, pyrazole-H), ~4.2 (t, 2H, N-CH₂-), ~3.6 (t, 4H, morpholine O-CH₂), ~2.4 (m, 6H, morpholine N-CH₂), ~2.2 & ~2.1 (s, 6H, Me)

Note: Yields and reaction times are estimates and can vary based on substrate purity, scale, and specific reaction conditions. NMR shifts are approximate.

Troubleshooting and Key Insights

• Low Yield / Incomplete Reaction : Ensure all reagents and solvents are anhydrous, as water can hydrolyze the iminium intermediate and consume the reducing agent. For sluggish reactions, gentle heating (40-50 °C) or adding a catalytic amount of acetic acid may improve the rate.[9]

• Dialkylation Side Product : When using primary amines, the secondary amine product can sometimes react with another molecule of the aldehyde, leading to a tertiary amine byproduct.[9] This is minimized by using a slight excess of the primary amine (1.1-1.2 eq) and a selective reducing agent like NaBH(OAc)₃. A stepwise procedure, where the imine is formed first followed by the addition of a reducing agent like NaBH₄, can also suppress this side reaction.[9][10]

• Purification Challenges : The basic nature of the amine products can cause them to streak on silica gel columns. This can be mitigated by pre-treating the silica with triethylamine (1-2% in the eluent) or using an alternative purification method like an SCX (Strong Cation Exchange) cartridge.[5]

• Safety : Sodium triacetoxyborohydride is moisture-sensitive and should be handled under an inert atmosphere. 1,2-Dichloroethane is a suspected carcinogen and should be handled with extreme care in a fume hood.

Conclusion

The reductive amination of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal with various amines is a robust and highly efficient method for generating a diverse library of pyrazole-containing compounds.[5][10] The resulting secondary and tertiary amines are valuable intermediates for the development of new therapeutic agents.[2][4] By understanding the mechanism and following the detailed protocols and troubleshooting advice provided, researchers can confidently synthesize these target molecules, paving the way for further exploration in drug discovery and development programs.

References

• Štefane, B., & Požgan, F. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.

• Quiroga, J., & Trilleras, J. (2022). 194 recent advances in the synthesis of new pyrazole derivatives. Arkivoc.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry.

• Trilleras, J., & Quiroga, J. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry.

• Abdullah, J. H., Yahya, T. A., & Al-Ghorafi, M. A. (2020). Synthesis and evaluation of pyrazole containing aromatic and heterocyclic derivatives as anti-inflammatory agents. World Journal of Pharmaceutical Sciences.

• Abdel-Wahab, B. F., & Mohamed, H. A. (2015). Reaction of 5-amino-pyrazole derivatives with various imines. ResearchGate.

• Synple Chem. (n.d.). Application Note – Reductive Amination. Synple Chem.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.

• Chemistry Steps. (2024). Aldehydes and Ketones to Amines. Chemistry Steps.

• Tarikoğullari Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives. Turkish Journal of Pharmaceutical Sciences.

• Zhang, J.-F., Huang, F., & Chen, S.-J. (2009). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide. Acta Crystallographica Section E: Structure Reports Online.

• Zhang, J.-F., Huang, F., & Chen, S.-J. (2009). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide. PubMed.

• Gomaa, A. M., et al. (2021). Discovery of ( ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[3][11]triazolo[3,4- b ][3][9][11] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity. Medicinal Chemistry Research.

• Quiroga, J., & Trilleras, J. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules.

• Sharma, A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals.

• Tarikoğullari Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Turkish Journal of Pharmaceutical Sciences.

• A2B Chem. (n.d.). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-amine dihydrochloride. A2B Chem.

• ResearchGate. (2014). General reaction of the N-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)pyridin-4-amine derivatives. ResearchGate.

• Kumar, G. S., et al. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Trade Science Inc.

Sources

• 1. Discovery of (  ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[1,2,4]triazolo[3,4- b ][1,3,4] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. wjpsonline.com [wjpsonline.com]
• 7. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of pyrazole-based Schiff bases

Application Note: Optimized Strategies for the Synthesis and Characterization of Pyrazole-Based Schiff Bases

Abstract

Pyrazole-based Schiff bases (azomethines) represent a privileged pharmacophore in modern drug discovery, exhibiting potent efficacy as EGFR kinase inhibitors, antimicrobial agents, and anti-inflammatory scaffolds.[1][2] This guide provides a validated, high-fidelity workflow for their synthesis, contrasting conventional acid-catalyzed condensation with high-throughput microwave-assisted protocols. Emphasis is placed on the critical Vilsmeier-Haack formylation step and the rigorous structural validation required to distinguish the target imine from hydrolytic byproducts.

Strategic Workflow Overview

The synthesis of pyrazole-based Schiff bases generally follows a convergent three-phase pathway. The critical control point is the purity of the intermediate 4-formylpyrazole, as residual phosphoryl chloride (

) from the formylation step can inhibit the subsequent amine condensation.

Figure 1: General retrosynthetic workflow for pyrazole-based Schiff bases.

Phase 1: Synthesis of the Precursor (Pyrazole-4-carbaldehyde)

The most robust route to the aldehyde precursor is the Vilsmeier-Haack reaction applied to a pyrazole hydrazone.

Target Intermediate: 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde

Protocol: Vilsmeier-Haack Formylation

Rationale:[3][4][5][6][7][8][9] Direct formylation at the C4 position occurs via electrophilic aromatic substitution. The electron-rich pyrazole ring attacks the chloroiminium ion formed in situ.

Reagents:

• Acetophenone phenylhydrazone (10 mmol)

• Phosphoryl chloride (

  ) (30 mmol)

• Dimethylformamide (DMF) (12 mL)

Step-by-Step Methodology:

• Reagent Preparation: In a 100 mL round-bottom flask (RBF) equipped with a drying tube (CaCl₂), place 12 mL of anhydrous DMF.

• Activation (Ice Bath): Cool the flask to 0–5°C in an ice bath. Add

  dropwise with vigorous stirring. Caution: Exothermic reaction. Ensure temperature remains <10°C to prevent thermal decomposition of the Vilsmeier reagent.

• Addition: Add the hydrazone (10 mmol) slowly to the cold mixture.

• Reaction: Remove the ice bath and allow the mixture to reach room temperature. Then, heat to 60–70°C for 3–4 hours .

  • Checkpoint: Monitor via TLC (3:7 Ethyl Acetate:Hexane). The starting hydrazone spot should disappear.

• Quenching: Pour the reaction mixture onto 200g of crushed ice with continuous stirring.

• Neutralization: Neutralize the acidic solution with saturated

  or 10% NaOH until pH ~7–8. A solid precipitate will form.

• Purification: Filter the solid, wash copiously with cold water, and recrystallize from ethanol.

Phase 2: Schiff Base Condensation

This step involves the reversible condensation of the aldehyde with a primary amine. We present two protocols: the standard benchtop method and the high-efficiency microwave method.

Method A: Conventional Acid-Catalyzed Reflux (Standard)

Best for: Large-scale synthesis or thermally sensitive amines.

Reagents:

• Pyrazole-4-carbaldehyde (from Phase 1) (1.0 eq)

• Substituted Aniline/Amine (1.0 eq)

• Ethanol (Absolute)[8]

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Protocol:

• Dissolve the aldehyde in minimum hot ethanol.

• Add the equimolar amine.

• Add 2-3 drops of glacial acetic acid.

  • Expert Insight: The acid protonates the carbonyl oxygen, making the carbon more electrophilic for the nucleophilic attack of the amine.

• Reflux for 3–6 hours .

• Workup: Cool the mixture to room temperature. If the product does not precipitate, reduce solvent volume by 50% under vacuum and cool on ice. Filter and recrystallize from ethanol/DMF.

Method B: Microwave-Assisted Synthesis (Green/High-Throughput)

Best for: Rapid library generation, difficult condensations, and "Green Chemistry" compliance.

Parameters:

• Solvent: Minimal Ethanol or PEG-400 (Polyethylene Glycol).

• Power: 160–300 W.

• Time: 2–5 minutes.

Protocol:

• Mix aldehyde (1 mmol) and amine (1 mmol) in a microwave vial with 1-2 mL of ethanol (or neat with 2 drops of PEG-400).

• Add 1 drop of glacial acetic acid.

• Irradiate at 160 W for 2–4 minutes (pulse mode: 30s ON / 10s OFF to prevent overheating).

• Workup: Pour the mixture into ice-cold water. The solid Schiff base precipitates immediately. Filter and dry.[10][11]

Mechanistic Pathway

Figure 2: Acid-catalyzed mechanism of Schiff base formation.

Phase 3: Characterization & Validation

To ensure scientific integrity, the product must be distinguished from the starting materials. The formation of the azomethine bond is the primary spectroscopic indicator.

Table 1: Key Spectroscopic Markers for Pyrazole Schiff Bases

Technique	Functional Group	Expected Signal	Notes
H NMR	Azomethine -CH=N-	8.50 – 8.90 ppm (s, 1H)	Diagnostic singlet.[7][8][9] Absence confirms no hydrolysis.
H NMR	Pyrazole Ring -CH	8.00 – 8.30 ppm (s, 1H)	Often overlaps with aromatics; check integration.
C NMR	Azomethine C=N	158 – 164 ppm	Distinct downfield shift from other aromatics.[1][9]
FT-IR	Azomethine C=N	1600 – 1640 cm	Sharp, strong band. Differentiates from C=O (~1680 cm ).
Mass Spec	Molecular Ion		Essential for confirming successful condensation.

Troubleshooting Guide:

• Problem: Appearance of a peak at ~10.0 ppm in

  H NMR.

  • Cause: Residual aldehyde (incomplete reaction) or hydrolysis of the Schiff base due to wet solvents.

  • Solution: Recrystallize from anhydrous ethanol; ensure NMR solvent (

    or ) is dry.

• Problem: Oiling out of product.

  • Solution: Triturate the oil with cold diethyl ether or hexane to induce crystallization.

Applications & Bioactivity

Researchers utilizing this protocol often target the following biological pathways, supported by recent literature:

• Antibacterial (MRSA): Pyrazole Schiff bases have shown MIC values comparable to Tetracycline against S. aureus and E. coli by disrupting cell wall synthesis [1, 3].

• Anticancer: Derivatives targeting the EGFR kinase domain have demonstrated cytotoxicity against HeLa and MCF-7 cell lines [2].

• Chelation: The

  motif of the pyrazole combined with the azomethine nitrogen creates a potent tridentate ligand system for Cu(II) and Ni(II) complexation, used in catalysis and DNA binding studies [1].

References

• RSC Advances. (2025). Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(II) complexes.Link

• MDPI. (2020). Discovery of New Schiff Bases Tethered Pyrazole Moiety: Design, Synthesis, Biological Evaluation.[11][12][13]Link

• Bentham Science. (2022). Microwave Assisted Synthesis of a Novel Schiff Base Scaffolds of Pyrazole Nuclei: Green Synthetic Method.[10][14]Link

• Der Pharma Chemica. (2011). The rapid synthesis of schiff-bases without solvent under microwave irradiation and their antimicrobial activity.[15]Link

Sources

• 1. daneshyari.com [daneshyari.com]
• 2. amresearchjournal.com [amresearchjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. chemmethod.com [chemmethod.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. mdpi.com [mdpi.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper( ii ) complexes as potential therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06008G [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. ijter.org [ijter.org]
• 14. benthamdirect.com [benthamdirect.com]
• 15. derpharmachemica.com [derpharmachemica.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Topic: Improving yield of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal synthesis Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals

Welcome to the Advanced Synthesis Support Hub. This guide addresses the specific challenges associated with the Aza-Michael addition of 3,5-dimethylpyrazole to acrolein. This reaction, while theoretically simple, is notorious for yield loss due to acrolein polymerization, retro-Michael reversibility, and aldehyde instability.

Part 1: The Core Protocol (Optimized for Yield)

Before troubleshooting, ensure your baseline protocol aligns with the following "High-Fidelity" method. Deviations here are the most common source of failure.

Optimized Aza-Michael Addition Protocol

Reaction Class: Conjugate Addition (Nucleophilic attack of pyrazole N1 on

-carbon of acrolein). Key Challenge: Controlling the kinetic competition between the desired N-alkylation and the undesired acrolein polymerization.

Parameter	Specification	Rationale
Stoichiometry	1.0 eq Pyrazole : 1.1–1.2 eq Acrolein	Slight excess of acrolein compensates for volatility/oligomerization loss, but too much promotes polymerization.
Solvent	Dichloromethane (DCM) or Toluene	Non-protic solvents prevent H-bond stabilization of the transition state for polymerization.
Catalyst	None (Autocatalytic) or cat. Glacial Acetic Acid	Strong bases trigger acrolein polymerization. 3,5-dimethylpyrazole is sufficiently nucleophilic.
Inhibitor	Hydroquinone (100–500 ppm)	Mandatory. Scavenges free radicals to arrest acrolein polymerization.
Temperature	0°C (Addition) RT (Stirring)	Low temp during addition controls the exotherm; RT ensures conversion.

Step-by-Step Methodology

• Preparation: Dissolve 3,5-dimethylpyrazole (10 mmol, 0.96 g) in DCM (20 mL) in a round-bottom flask. Add Hydroquinone (5 mg).

• Addition: Cool the solution to 0°C (ice bath).

• Controlled Feed: Add Acrolein (11 mmol, 0.73 mL) dropwise over 30 minutes.

  • Critical: Do NOT add the pyrazole to the acrolein. High local concentration of acrolein without nucleophile promotes self-polymerization.

• Reaction: Allow to warm to room temperature (20–25°C) and stir for 6–12 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Workup:

  • Concentrate under reduced pressure (keep bath <30°C).

  • Purification: Vacuum distillation is preferred over column chromatography (silica is slightly acidic and can degrade the aldehyde). If using a column, neutralize silica with 1% Et3N.

Part 2: Troubleshooting Guide (Symptom-Based)

Scenario A: "My reaction mixture turned into a black/brown tar."

Diagnosis: Uncontrolled Acrolein Polymerization.[1] This is the most frequent failure mode. Acrolein is highly unstable and will polymerize via radical or anionic mechanisms if unchecked.

• Root Cause 1: Lack of Radical Inhibitor.

  • Fix: Ensure Hydroquinone or 4-methoxyphenol (MEHQ) is present in the reaction solvent before acrolein addition.

• Root Cause 2: Exotherm Mismanagement.

  • Fix: The Michael addition is exothermic. If the temperature spikes, it triggers thermal polymerization. Strict 0°C control during addition is required.

• Root Cause 3: Base Catalysis. [2]

  • Fix: Did you use NaOH, KOH, or excess Et3N? Strong bases initiate anionic polymerization of acrolein. Switch to catalyst-free or mild acid (acetic acid) conditions. The pyrazole nitrogen is nucleophilic enough to proceed without base activation.

Scenario B: "Low conversion. I see starting pyrazole after 24 hours."

Diagnosis: Kinetic Stagnation or Retro-Michael Reaction.

• Root Cause 1: Reversibility.

  • Mechanism:[3][4][5] The Aza-Michael addition is reversible. High temperatures or thermodynamic sinks can drive the reaction backward to starting materials.

  • Fix: Do not reflux. Keep the reaction at RT. If conversion stalls at 70-80%, add a Lewis Acid catalyst like Sc(OTf)3 (5 mol%) or HfCl4 to activate the acrolein carbonyl without triggering polymerization.

• Root Cause 2: Acrolein Loss.

  • Fix: Acrolein is volatile (bp 53°C). If your system isn't sealed, you may have lost the electrophile. Use a sealed tube or a reflux condenser (with coolant circulating at 0°C) even if running at RT.

Scenario C: "Product degrades on the silica column."

Diagnosis: Acid-Catalyzed Aldol Condensation/Oxidation. The product contains a basic pyrazole ring and a reactive aldehyde.[6][7] Acidic silica gel can catalyze self-aldol condensation or hydrate formation.

• Fix 1: Neutralize the Stationary Phase. Pre-wash the silica gel column with 1-2% Triethylamine in Hexane.

• Fix 2: Switch to Distillation. The product is a low-melting solid or oil. Kugelrohr distillation under high vacuum is the cleanest purification method.

• Fix 3: Acetylation Strategy (Alternative Route). If the aldehyde is too unstable, react pyrazole with acrolein diethyl acetal instead. This yields the stable acetal, which can be hydrolyzed to the aldehyde (using dilute HCl/THF) immediately prior to use.

Part 3: Mechanistic Visualization

The following diagrams illustrate the reaction pathway and the critical decision-making process for troubleshooting.

Figure 1: Reaction Pathway & Competitive Failure Modes

Caption: Kinetic competition between the desired Aza-Michael addition and the irreversible polymerization of acrolein.

Figure 2: Troubleshooting Logic Flow

Caption: Decision tree for diagnosing yield loss based on visual cues (color) and analytical data (SM presence).

Part 4: Frequently Asked Questions (Technical)

Q1: Can I use water as a solvent to make this "Green"? A: While water accelerates some Michael additions (via hydrophobic effects), it is risky here. Acrolein has limited solubility in water but high reactivity. In water, acrolein hydration (to 3-hydroxypropanal) competes with the pyrazole addition. Furthermore, the product aldehyde is prone to hydrate formation. Stick to DCM, Toluene, or THF for higher isolated yields.

Q2: Why 3,5-dimethylpyrazole specifically? Does the methyl group matter? A: Yes. The methyl groups at positions 3 and 5 make the pyrazole more electron-rich (more nucleophilic) than unsubstituted pyrazole, which aids the reaction. However, they also add steric bulk. If you were using a 3,5-di-tert-butyl analog, the reaction would be significantly slower, requiring a Lewis Acid catalyst (e.g., Zn(ClO4)2) to proceed.

Q3: My product solidifies but melts into a goo upon filtration. Why? A: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal has a low melting point and is hygroscopic. If it "oils out," it likely contains solvent impurities or water.

• Solution: Dry the oil under high vacuum (0.1 mbar) for 4 hours. If crystallization is required, try triturating with cold diethyl ether or pentane at -20°C.

Q4: Can I use the acetal route instead? A: Absolutely. If you cannot stop the acrolein polymerization, react 3,5-dimethylpyrazole with acrolein diethyl acetal (3,3-diethoxyprop-1-ene) using an acid catalyst (e.g., p-TsOH). This yields the protected acetal.

• Hydrolysis: Stir the acetal in THF:1N HCl (1:1) at RT for 2 hours to release the aldehyde quantitatively. This is the industrial preferred route for high purity.

References

• Reaction Mechanism & Catalysis

  • Title: "Catalyst-Free Aza-Michael Addition of Azoles to Enones"
  • Source: European Journal of Organic Chemistry

  • URL:[Link] (Validates catalyst-free conditions for electron-rich azoles).

• Acrolein Handling & Polymerization

  • Title: "Method for preventing acrolein from polymerizing"[1][8]

  • Source: Google P
  • URL: (Establishes hydroquinone/acid protocols).

• Specific Analog Synthesis (Amide/Ester Analogs)

  • Title: "3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide"
  • Source: PubMed Central (PMC) / Acta Crystallographica

  • URL:[Link] (Provides baseline conditions for acrylamide addition, transferable to acrolein with temp adjustment).

• Lewis Acid Catalysis for Pyrazoles

  • Title: "Cs2CO3 catalyzed direct aza-Michael addition of azoles"[9]

  • Source: RSC Advances / Semantic Scholar

  • URL:[Link] (Discusses base catalysis risks and alternatives).

Sources

• 1. JPH06340570A - Method for preventing acrolein from polymerizing - Google Patents [patents.google.com]
• 2. Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijprajournal.com [ijprajournal.com]
• 4. CN1482119A - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Buy 3-(1H-Pyrazol-1-YL)propanal | 89532-43-4 [smolecule.com]
• 7. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: Preventing Polymerization of Acrolein During Pyrazole Addition

Executive Summary: The Polymerization Paradox

The addition of pyrazole to acrolein to form 3-(1H-pyrazol-1-yl)propanal presents a classic synthetic conflict. Standard Michael additions utilize basic conditions (e.g.,

, ) to deprotonate the pyrazole ( ), enhancing its nucleophilicity. However, acrolein is notoriously unstable under basic conditions. Bases trigger rapid anionic polymerization , converting the monomer into an insoluble, cross-linked "brick" before the desired addition can occur.

The Solution: Invert the reaction logic. Instead of activating the nucleophile (base), activate the electrophile (acid) while suppressing radical pathways. This guide outlines a self-validating acid-catalyzed protocol that maintains acrolein monomer stability.

Core Troubleshooting & FAQ

Q1: My reaction mixture turns into a solid gum/gel within minutes. What is happening?

Diagnosis: You are likely experiencing anionic polymerization . Mechanism: Even weak bases (or the pyrazole itself if highly concentrated) can initiate the polymerization of the acrolein double bond. Corrective Action:

• Eliminate Base: Do not use

  , NaOH, or amine bases.

• Switch to Acid Catalysis: Use a mild Brønsted acid (Acetic Acid) or a Lewis Acid (

  , ) to activate the acrolein carbonyl. This increases the electrophilicity of the -carbon without triggering anionic chains.

• Dilution: High concentrations favor intermolecular polymerization. Maintain acrolein concentration

  .[1]

Q2: I am using acid, but the yield is low (< 30%).

Diagnosis: The acid might be too strong, protonating the pyrazole completely (

of pyrazolium ). If the pyrazole is protonated, it loses its nucleophilicity. Corrective Action:

• Buffer the pH: Use a weak acid like Glacial Acetic Acid (AcOH) or Trifluoroacetic acid (TFA) in catalytic amounts (10-20 mol%).

• Temperature Control: Perform the reaction at 0°C to Room Temperature . Heating promotes radical polymerization and decomposition.

Q3: How do I handle acrolein safely while ensuring stoichiometry?

Diagnosis: Acrolein is highly volatile (bp 53°C) and toxic (lachrymator). Evaporation leads to incorrect stoichiometry, while "neat" addition spikes the local concentration. Corrective Action:

• Inhibitors: Ensure the acrolein source contains Hydroquinone (HQ) (typically 100-200 ppm). If distilling fresh acrolein, re-add HQ immediately.

• Slow Addition: Add acrolein dropwise to the pyrazole solution, not the other way around. This keeps the concentration of free acrolein low relative to the pyrazole.

Recommended Experimental Protocol

Method: Acid-Catalyzed Aza-Michael Addition

This protocol utilizes Lewis/Brønsted acid activation to promote 1,4-addition while suppressing anionic polymerization. Hydroquinone is included to inhibit radical pathways.

Reaction Scheme:

Materials

• Substrate: 1H-Pyrazole (1.0 equiv)

• Reagent: Acrolein (1.2 - 1.5 equiv) — Stabilized with Hydroquinone

• Catalyst: Glacial Acetic Acid (0.2 equiv) OR Hafnium(IV) Chloride (0.05 equiv)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) — Anhydrous

• Inhibitor: Hydroquinone (1-2 mg per mmol scale, optional extra measure)

Step-by-Step Procedure

• Preparation (0 min):

  • Flame-dry a round-bottom flask under

    atmosphere.

  • Dissolve Pyrazole (10 mmol) in DCM (20 mL) .

  • Add Glacial Acetic Acid (2 mmol, 120 mg) .

  • Optional: Add a crystal of Hydroquinone (~5 mg) to the flask to act as a radical sink.

• Addition (15 min):

  • Cool the solution to 0°C in an ice bath.

  • Prepare a solution of Acrolein (12 mmol) in DCM (5 mL) .

  • Add the acrolein solution dropwise over 15–20 minutes. Crucial: Slow addition prevents local hotspots that trigger polymerization.

• Reaction (2 - 12 hours):

  • Allow the mixture to warm naturally to Room Temperature.

  • Monitor via TLC (EtOAc/Hexane) or LC-MS. The product (aldehyde) is sensitive; avoid prolonged exposure to silica during monitoring.

• Workup:

  • Quench: Dilute with DCM (50 mL) and wash with saturated

    (cold) to neutralize the acid. Do this quickly to avoid basic hydrolysis or polymerization of unreacted acrolein.

  • Extraction: Wash organic layer with brine, dry over

    , and filter.

  • Concentration: Remove solvent under reduced pressure at < 30°C . Do not heat the bath significantly.

• Purification:

  • The crude material is often pure enough for the next step (e.g., reductive amination).

  • If purification is needed, use flash chromatography on neutral alumina or short silica gel columns, eluting quickly.

Mechanistic Visualization

The following diagram illustrates the divergent pathways. The Green path represents the desired acid-catalyzed addition. The Red path represents the failure mode (polymerization) caused by base or radicals.

Caption: Figure 1. Divergent reaction pathways. Acid catalysis activates the Michael acceptor while avoiding the anionic polymerization trigger inherent to basic conditions.

Comparative Data: Conditions vs. Outcome[3][4][5][6][7][8]

Parameter	Basic Conditions ( /DMF)	Acidic Conditions (AcOH/DCM)
Reaction Mechanism	Nucleophile Activation (Py-H Py )	Electrophile Activation (C=O C=O -H)
Acrolein Stability	Very Low (Rapid Polymerization)	High (Monomer preserved)
Primary Byproduct	Polyacrolein (Insoluble solid)	Unreacted starting material
Typical Yield	0 - 30% (Variable)	85 - 94%
Safety Profile	High Risk (Exothermic polymerization)	Controlled

References

• Acid-Catalyzed Synthesis Protocol

  • Smolecule. "Synthesis of 3-(1H-Pyrazol-1-YL)propanal." (2023).[2] Describes the use of acidic conditions (e.g., Hafnium tetrachloride) in dichloromethane to achieve yields up to 94%.[2]

• Acrolein Polymerization Mechanisms

  • Inchem. "Acrolein (EHC 127, 1991)." World Health Organization. Details the anionic and radical polymerization risks of acrolein in the presence of bases.

• General Aza-Michael Addition Context

  • BenchChem.[3][4] "Application Note and Synthesis Protocol for 3-(1H-pyrazol-1-yl)pyrazin-2-amine." (2025). Provides context on pyrazole nucleophilicity and general Michael addition workflows.

• Inhibitor Efficacy

  • Google Patents. "Method for preventing acrolein from polymerizing (JPH06340570A)." Validates the use of hydroquinone and oxalic acid as stabilizers for acrolein solutions.

Sources

• 1. Acrolein-free synthesis of polyacrolein derivatives via the chemo-selective reduction of polyacrylates - RSC Sustainability (RSC Publishing) DOI:10.1039/D2SU00143H [pubs.rsc.org]
• 2. Buy 3-(1H-Pyrazol-1-YL)propanal | 89532-43-4 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Executive Summary

Welcome to the Technical Support Center. You are likely working with 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal , a Michael adduct formed between 3,5-dimethylpyrazole and acrolein.

The Core Challenge: This molecule presents a "double-edged" purification problem.

• The Pyrazole Moiety: It is basic (

  of conjugate acid ~4.0), causing it to streak or stick to acidic silica gel.

• The Aldehyde Moiety: It is chemically labile. It is prone to oxidation (to the carboxylic acid), polymerization , and aldol condensation under basic conditions. Furthermore, the Michael addition is reversible; high heat can trigger a retro-Michael reaction , decomposing your product back into pyrazole and acrolein.

This guide prioritizes Chemical Purification (Bisulfite Adduct) over thermal or chromatographic methods to maximize yield and integrity.

Module 1: The "Gold Standard" – Sodium Bisulfite Purification

User Query: "I have crude oil containing unreacted pyrazole and some polymeric gunk. Chromatography is degrading my aldehyde. Is there a gentler way?"

Scientist’s Response: Yes. Because your target contains an aldehyde, you can exploit its ability to form a water-soluble bisulfite adduct.[1] This allows you to wash away non-aldehyde impurities (like unreacted pyrazole and polymers) into an organic layer, while your product stays safe in the aqueous layer.

The Mechanism

• Forward Reaction: Forms a water-soluble salt.[1][2]

• Reverse Reaction: Triggered by base (pH > 10) or formaldehyde, releasing the pure aldehyde.

Step-by-Step Protocol

Reagents Needed:

• Saturated Sodium Bisulfite (

  ) solution (freshly prepared).[1]

• DCM (Dichloromethane) or Ethyl Acetate.

• Sodium Bicarbonate (

  ) or Sodium Carbonate ( ).

• Note: Avoid strong bases like NaOH for regeneration to prevent aldol condensation.

Workflow:

• Solubilization: Dissolve your crude reaction mixture in a minimal amount of DCM (e.g., 5 mL per gram of crude).

• Adduct Formation: Add 2–3 equivalents of saturated aqueous

  . Vigorously stir or shake for 30–60 minutes.

  • Observation: A thick white precipitate may form at the interface. This is good; it is your adduct.

• Washing (Impurity Removal):

  • Transfer to a separatory funnel.[2][3][4]

  • If the adduct precipitated, add enough water to dissolve it completely into the aqueous layer.

  • Separate the layers.[1][2][3][4][5] Keep the Aqueous Layer (contains Product).

  • Discard the Organic Layer (contains unreacted pyrazole/dimers).

  • Optional: Wash the aqueous layer once more with fresh DCM to ensure all non-aldehydes are removed.

• Regeneration (The Critical Step):

  • Place the aqueous layer in a flask and overlay it with fresh DCM.

  • Slowly add solid

    or while stirring until the aqueous phase reaches pH 9–10.

  • Caution: Gas evolution (

    ) will occur.

• Extraction:

  • Separate the layers.[1][2][3][4][5] Extract the aqueous phase 3x with DCM.

  • Dry combined organics over

    , filter, and concentrate in vacuo at <30°C.

Visual Workflow (Bisulfite Process)

Figure 1: Selective purification of aldehydes using the Bisulfite method.

Module 2: Chromatography Troubleshooting

User Query: "I tried silica gel chromatography, but my product streaked and the yield was low. Why?"

Scientist’s Response: You encountered two simultaneous issues:

• Basicity: The pyrazole nitrogen (N2) interacts with the acidic silanol groups on the silica, causing "streaking" (tailing) and retention.

• Lability: Aldehydes can degrade on acidic silica, forming acetals or polymerizing.

If you must use chromatography (e.g., if the bisulfite method failed due to steric bulk, though unlikely here), you must modify the stationary phase.

The Fix: Neutralized Silica Protocol

Do not use standard silica. Deactivate it first.

• Slurry Preparation: Prepare your silica slurry using your eluent (e.g., Hexane/EtOAc) spiked with 1% Triethylamine (Et3N) .

• Column Packing: Pour the column with this basic slurry. Flush with 2 column volumes of the eluent to equilibrate.

• Loading: Load your crude sample.

• Elution: Run your gradient. The Et3N blocks the acidic sites on the silica, allowing the basic pyrazole to pass through without streaking.

Alternative: Use Neutral Alumina (Brockmann Grade III) . It is less acidic than silica and gentler on aldehydes.

Module 3: Distillation & Thermal Hazards

User Query: "Can I just distill it? It's a small molecule."

Scientist’s Response: Proceed with extreme caution. This compound is a Michael Adduct . Michael additions are reversible equilibrium reactions.

If you heat this compound above 120°C–140°C (depending on vacuum), you risk a Retro-Michael reaction. You will see acrolein (highly toxic, lachrymator) distilling over, and your pot residue will be pyrazole.

Requirements for Safe Distillation:

• High Vacuum is Mandatory: You need <0.5 mmHg.

• Equipment: Use a Kugelrohr or Wiped Film Evaporator . These minimize "residence time" (the time the molecule spends hot).

• Temperature Limit: Do not exceed a bath temperature of 100°C if possible.

Comparison of Methods

Feature	Bisulfite Extraction	Neutralized Chromatography	Vacuum Distillation
Purity Potential	High (>98%)	Moderate (90-95%)	High (if stable)
Yield	Excellent	Moderate (loss on column)	Variable (thermal loss)
Scalability	Excellent (Kg scale)	Poor (g scale)	Good
Thermal Risk	None (Room Temp)	None	High (Retro-Michael)
Rec.	Primary Method	Secondary Method	Last Resort

Module 4: Storage & Stability

User Query: "My clear oil turned yellow after a week. Is it ruined?"

Scientist’s Response: The yellowing indicates oxidation (formation of carboxylic acid) or slight polymerization. It is likely still usable if the NMR shows the aldehyde proton (~9.8 ppm) is intact.

Storage Protocol:

• Atmosphere: Store under Argon or Nitrogen. Aldehydes scavenge oxygen from the air.

• Temperature: Store at -20°C.

• Stabilizer: If storing for >1 month, consider adding a radical inhibitor like BHT (butylated hydroxytoluene) at ppm levels, though this may interfere with sensitive downstream catalysis.

References

• Separation of Aldehydes using Bisulfite Extraction.

  • Source: Brindle, C. S., et al. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures."[1] Org.[3][6] Process Res. Dev. 2017, 21, 9, 1394–1403.[1]

  • Link:[Link]

• Aza-Michael Addition of Pyrazoles.

  • Source: Rulev, A. Y. "Aza-Michael Addition: Selected Recent Advances and Applications." RSC Advances, 2014. (General context on reaction reversibility and conditions).

  • Link:[Link]

• Purification of N-Alkyl

  • Source: ResearchGate Community Discussion on Pyrazole Purification (validating the silica neutraliz

  • Link:[Link]

• Synthesis and Properties of Pyrazole Deriv

  • Source:Journal of Heterocyclic Chemistry (General reference for 3,5-dimethylpyrazole properties).

  • Link:[Link]

Sources

• 1. Workup [chem.rochester.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates - PMC [pmc.ncbi.nlm.nih.gov]

Controlling regioselectivity in 3,5-dimethylpyrazole alkylation

Topic: Controlling Regioselectivity in 3,5-Dimethylpyrazole (and Asymmetric Analogues) Alkylation

Document ID: TS-PYR-ALK-004 Last Updated: 2025-10-14 Status: Active[1][2][3]

Executive Summary & Technical Scope

User Advisory: This guide addresses a common conflation in pyrazole chemistry. 3,5-dimethylpyrazole (3,5-DMP) is a

symmetric molecule due to rapid tautomeric equilibrium.[1] Consequently, alkylation at or yields the exact same product (1-alkyl-3,5-dimethylpyrazole).[1]

However, "regioselectivity" becomes the critical failure point in two specific scenarios relevant to drug development:

• The "Hidden" Asymmetry: When researchers modify the 3,5-DMP core (e.g., changing one methyl to a phenyl or

  group), creating distinct vs. isomers.[1]

• Site Selectivity (N vs. C): Controlling nitrogen alkylation (desired) vs. C4-carbon alkylation or quaternary ammonium salt formation (undesired).

This guide covers troubleshooting for both the symmetric baseline (3,5-DMP) and the complex asymmetric analogues often encountered in SAR (Structure-Activity Relationship) campaigns.

Decision Logic & Mechanism

The following logic tree outlines the critical decision points for selecting reaction conditions based on your substrate's symmetry and steric profile.

Figure 1: Decision matrix for selecting alkylation conditions. Note that for symmetric 3,5-DMP, regioselectivity refers strictly to N vs. C site selectivity.

Troubleshooting Guide: 3,5-Dimethylpyrazole (Symmetric)

Context: You are alkylating pure 3,5-dimethylpyrazole. Target: 1-alkyl-3,5-dimethylpyrazole.[1]

Symptom	Probable Cause	Corrective Action
Formation of Quaternary Salt (White precipitate insoluble in organic solvent)	Over-alkylation. The product (N-alkyl pyrazole) is still nucleophilic and reacts with excess electrophile.	1. Reduce alkylating agent to 0.95–1.0 equivalents.2. Switch base to in Acetone (heterogeneous conditions suppress double alkylation).[1]
C4-Alkylation (New spot on TLC, difficult to separate)	Harsh Conditions. High temperatures or "soft" electrophiles (e.g., benzyl bromide) can favor C-attack under thermodynamic control.[1]	1. Keep reaction temp < 60°C.2. Use "harder" electrophiles (Alkyl Tosylates/Mesylates) rather than Iodides.3. Avoid if possible; use milder bases ( ).[1]
Low Conversion	Poor Nucleophilicity. The steric bulk of the two methyl groups hinders the approach of bulky electrophiles.	1. Switch solvent to DMF or DMSO (increases nucleophilicity via "naked anion" effect).2. Add 18-Crown-6 (if using ) or 15-Crown-5 (if using ).

Advanced Guide: Asymmetric Analogues (The "Real" Challenge)

Context: You are alkylating a 3,5-disubstituted pyrazole where

(e.g., 3-methyl-5-trifluoromethylpyrazole). The Problem: Tautomeric equilibrium creates two distinct nucleophilic sites.

Scenario A: You want the isomer on the LESS hindered Nitrogen.

This is the standard outcome of

alkylation.

• Mechanism: Steric control.[4][5] The electrophile attacks the nitrogen furthest from the bulky group.

• Protocol:

  • Base:

    (Strong base ensures full deprotonation to the pyrazolate anion).

  • Solvent: THF or DMF.

  • Temperature:

    .

  • Why: The pyrazolate anion is the nucleophile. The electrophile avoids the steric clash of the larger substituent (e.g.,

    or Ph).

Scenario B: You want the isomer on the MORE hindered Nitrogen.

This is difficult and often requires "tricking" the system.

• Mechanism: Hydrogen-bond guidance or transition state stabilization.

• Protocol (The "Fluorine Effect"):

  • Solvent: HFIP (Hexafluoroisopropanol) or TFE (Trifluoroethanol) .[1]

  • Base: Minimal or weak base.

  • Why: Fluorinated alcohols are strong Hydrogen-bond donors. They solvate the accessible nitrogen lone pair, effectively "blocking" it or stabilizing the transition state for the other nitrogen, often reversing regioselectivity ratios from 10:1 to 1:5 [1, 2].

• Alternative Protocol (Mitsunobu):

  • Use

    with the corresponding alcohol. Mitsunobu reactions often show different selectivity profiles compared to standard alkyl halide alkylations due to the bulky intermediate complex.

Frequently Asked Questions (FAQs)

Q1: I am seeing two spots on TLC after alkylating 3,5-dimethylpyrazole. I thought it was symmetric? A: It is symmetric. If you see two spots, you likely have:

• Mono-alkylated product (Target).

• Bis-alkylated quaternary salt (Over-reaction). Test: Is the second spot highly polar (stays at baseline)? If yes, it's the salt.[1] Fix: Check your stoichiometry. Do not use excess alkyl halide.

Q2: Why does replacing a Methyl with a

group completely ruin my yield? A: The group is strongly electron-withdrawing. It dramatically reduces the nucleophilicity of the pyrazole ring ( drops from ~12 to ~8). Fix: You cannot use weak bases like /Acetone. You must use NaH/DMF or Cs₂CO₃/DMF at elevated temperatures ( ) to force the reaction.

Q3: Can I control regioselectivity using metal chelation? A: Yes. If your pyrazole has a chelating group (e.g., Pyridyl-pyrazole), using Magnesium (

) or Zinc salts can lock the geometry of the intermediate, directing the alkylation to the nitrogen involved in the chelate (often the more hindered one).[1] This is a specialized technique known as "chelation-controlled alkylation" [3].

Standard Operating Procedure (SOP): General N-Alkylation

Objective: Synthesis of 1-benzyl-3,5-dimethylpyrazole (Baseline).

• Setup: Flame-dry a 50 mL round-bottom flask under Argon.

• Solubilization: Add 3,5-dimethylpyrazole (1.0 eq, 5 mmol) and anhydrous DMF (10 mL).

• Deprotonation: Cool to

  . Add NaH (60% in oil, 1.1 eq) portion-wise.

  • Observation: Gas evolution (

    ).[1] Stir for 30 min until bubbling ceases.

• Alkylation: Add Benzyl Bromide (1.0 eq) dropwise via syringe.[1]

• Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours.

  • Monitor: TLC (Hexane/EtOAc 3:1).[1]

• Workup: Quench with sat.

  .[3] Extract with EtOAc (3x).[1] Wash organics with (5% aq) to remove DMF.[1]

• Purification: Silica gel chromatography.

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Source: Journal of Organic Chemistry / ACS Context: Demonstrates how TFE/HFIP solvents can reverse regioselectivity in pyrazole synthesis and alkylation. URL:[Link][1]

• Regioselective Synthesis of N-Substituted Pyrazoles. Source: MDPI Molecules Context: Review of steric vs. electronic factors in asymmetric pyrazole alkylation. URL:[Link][1]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence. Source: Journal of Organic Chemistry Context: Discusses chelation and metal-templated control for regioselectivity. URL:[Link][1]

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Solvent selection for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal synthesis

Technical Support Center: Solvent Selection & Process Optimization Guide Subject: Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal Ticket ID: CHEM-SUP-2024-897 Status: Open / Resolved

Executive Summary

This guide addresses the critical parameters for the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal via the aza-Michael addition of 3,5-dimethylpyrazole to acrolein. The reaction is atom-economic but prone to failure modes such as acrolein polymerization, retro-Michael reversibility, and side-reactions (aldol condensation). This document provides a solvent selection matrix, troubleshooting protocols, and a validated standard operating procedure (SOP).

Part 1: Troubleshooting Guide (Q&A)

Q1: My reaction mixture solidified into a gummy, insoluble mass within minutes. What happened? Diagnosis: Acrolein polymerization (runaway exotherm). Root Cause: Acrolein is highly unstable and will polymerize via radical or anionic mechanisms if not stabilized, especially in the presence of strong bases or concentrated heat. Corrective Action:

• Solvent Change: Switch to a solvent with high heat capacity that dilutes the reactants (e.g., Dichloromethane (DCM) or Toluene ). Avoid highly concentrated neat reactions.

• Stabilizer: Ensure your acrolein contains a radical inhibitor (typically hydroquinone, 100-200 ppm).

• Temperature Control: The addition must be performed at 0°C . Do not heat the reaction to reflux until the addition is complete and the exotherm has subsided.

Q2: The reaction is extremely slow (>24h). I am using Toluene. How can I accelerate it without heating? Diagnosis: Lack of transition state stabilization. Root Cause: The aza-Michael addition involves a zwitterionic transition state. Non-polar solvents like Toluene do not stabilize this charge separation, leading to high activation energy. Corrective Action:

• Solvent Switch: Move to a polar aprotic solvent like Acetonitrile (MeCN) or DMF . These stabilize the dipolar transition state.

• Catalysis: Add a catalytic amount (5-10 mol%) of a mild base like Triethylamine (TEA) or DBU . This increases the nucleophilicity of the pyrazole nitrogen.

• Protic Activation (Alternative): Use Ethanol (EtOH) . Protic solvents activate the carbonyl oxygen of acrolein via hydrogen bonding, making the

  -carbon more electrophilic. Warning: See Q3.

Q3: I see multiple spots on TLC, including a spot that doesn't move. NMR suggests an acetal. Diagnosis: Solvent participation side-reaction. Root Cause: If using alcohols (MeOH, EtOH) as solvents, the aldehyde product can react with the solvent to form hemiacetals or acetals, especially if an acid catalyst is present or if the reaction is left too long. Corrective Action:

• Switch to Aprotic: Use DCM or Acetonitrile . These cannot form acetals.

• Workup: If you must use alcohol, ensure the workup is neutral and rapid. Avoid acidic washes which catalyze acetal formation.

Q4: My product is an oil that is difficult to crystallize. How do I purify it? Diagnosis: Solvent trapping / Impurity profile. Root Cause: The product, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, is a low-melting solid or oil. High boiling solvents (DMF, DMSO) are difficult to remove completely, preventing crystallization. Corrective Action:

• Solvent Selection: Use DCM or EtOAc for the reaction/workup; they are easily removed under vacuum.

• Purification: The product is weakly basic.

  • Acid Extraction: Dissolve crude in DCM, extract with dilute HCl (product goes to aqueous phase), wash organic phase (removes neutral impurities), then basify aqueous phase (pH 9-10) and re-extract with DCM.

Part 2: Solvent Selection Matrix

Solvent	Polarity	Reaction Rate	Solubility (Reactants)	Risk Profile	Recommendation
DCM	Moderate	Moderate	Excellent	Low (Volatile, easy removal)	Primary Choice
Acetonitrile	High	Fast	Excellent	Low (Clean profile)	Secondary Choice
Ethanol	High (Protic)	Very Fast	Good	High (Aldol/Acetal side rxns)	Use with care
Water	High	Fast ("On-water")	Poor (Heterogeneous)	Moderate (Emulsions)	Green Option
Toluene	Low	Slow	Good	Low (allows high temp)	Not Recommended

Part 3: Standard Operating Procedure (SOP)

Protocol: Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

1. Reagents:

• 3,5-Dimethylpyrazole (1.0 equiv)[1]

• Acrolein (1.2 equiv) [Caution: Toxic, Lachrymator ]

• Triethylamine (0.1 equiv) [Catalyst]

• Dichloromethane (DCM) [Solvent, 0.5 M concentration relative to pyrazole]

2. Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Flush with Nitrogen/Argon.

• Dissolution: Add 3,5-Dimethylpyrazole and DCM to the flask. Stir until fully dissolved. Add Triethylamine.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Dilute Acrolein with an equal volume of DCM in the addition funnel. Add this solution dropwise over 30 minutes. Note: Controlling the addition rate prevents polymerization.

• Reaction: Allow the mixture to warm to Room Temperature (25°C) naturally. Stir for 4–12 hours. Monitor by TLC (SiO2, 50% EtOAc/Hexanes).

• Workup:

  • Wash the reaction mixture with water (2x) to remove excess acrolein and catalyst.

  • Wash with Brine (1x).

  • Dry over anhydrous

    .

  • Filter and concentrate under reduced pressure (keep bath <40°C to avoid retro-Michael).

• Purification: If necessary, purify via flash column chromatography (Gradient: 0-40% EtOAc in Hexanes).

Part 4: Visualizations

Figure 1: Reaction Mechanism & Pathway

This diagram illustrates the aza-Michael addition mechanism, highlighting the transition state stabilization by polar solvents and the potential side reaction (Polymerization).

Caption: Mechanism of aza-Michael addition. Polar solvents stabilize the zwitterionic transition state, while temperature control prevents polymerization.

Figure 2: Solvent Selection Decision Tree

Follow this logic flow to select the optimal solvent for your specific constraints.

Caption: Decision tree for solvent selection based on operational constraints and chemical stability.

References

• Reaction Mechanism & Solvent Effects

  • Lykakis, I. N., et al. (2018).[2][3][4] "Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes." Journal of Organic Chemistry. Link

• General Aza-Michael Addition Protocols

  • Rulev, A. Y. (2017). "Aza-Michael addition of pyrazoles to crotonic acid." Russian Journal of General Chemistry. Link

• Catalysis & Green Chemistry

  • Cui, Z., et al. (2018).[2][3] "Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives." Bioorganic & Medicinal Chemistry Letters. Link

• Synthesis of Pyrazole Derivatives

  • Organic Syntheses, Coll. Vol. 1, p.309 (1941). "3,5-Dimethylpyrazole."[1][2][5][6][7] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process [organic-chemistry.org]
• 5. Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole | PPTX [slideshare.net]
• 6. digibuo.uniovi.es [digibuo.uniovi.es]
• 7. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Purification of Moisture-Sensitive Pyrazole Aldehydes

Core Principle: The Hydration Equilibrium

Pyrazole aldehydes are deceptively stable in appearance but thermodynamically prone to hydration. Unlike simple benzaldehydes, the pyrazole ring is a heteroaromatic system that can act as an electron-withdrawing group (EWG), significantly increasing the electrophilicity of the carbonyl carbon.

When exposed to atmospheric moisture, the carbonyl group (

) undergoes reversible nucleophilic attack by water to form a geminal diol (hydrate).[1][2][3] This is not merely "wet" surface water; it is a chemical transformation that alters the molecular weight and reactivity of your reagent.

Mechanism of Failure

The presence of the gem-diol creates two specific failure modes in synthesis:

• Stoichiometric Mismatch: The hydrate (

  ) distorts calculated molecular weights, leading to under-loading of the aldehyde in coupling reactions.

• Nucleophilic Interference: In reactions like reductive amination or Suzuki coupling, the water released during the reversal of the hydrate (in situ) can hydrolyze imine intermediates or poison catalysts.

Figure 1: The reversible hydration of pyrazole aldehydes.[4] Electron-deficient pyrazoles shift equilibrium toward the stable Gem-Diol.

Diagnosis & Characterization

Before attempting remediation, confirm the state of your reagent.

Diagnostic Method	Observation (Dry Aldehyde)	Observation (Hydrated/Wet)
Physical State	Crystalline solid or free-flowing powder.	Gummy, sticky solid or oil (due to H-bonding networks).
1H NMR (DMSO-d6)	Sharp singlet at 9.8–10.2 ppm (CHO).	New broad singlet at 6.0–6.5 ppm (CH(OH)2) + reduced CHO integral.
Melting Point	Sharp, defined range.	Broad range, significantly depressed (often >10°C lower).
Solubility	Soluble in DCM, EtOAc.	Poor solubility in non-polar solvents; "oiling out."

Troubleshooting Guides (Q&A)

Scenario A: "My solid reagent has turned into a sticky gum."

Q: I bought a pyrazole aldehyde 6 months ago. It was a powder, but now it's a yellow gum. Is it degraded?

A: Likely not degraded, but hydrated . Pyrazole aldehydes are capable of significant hydrogen bonding. As the surface absorbs water, the crystal lattice disrupts, and the gem-diol forms intermolecular H-bonds with the pyrazole nitrogen of neighboring molecules, resulting in a "gum."

• Fix: Do not discard. Perform an Azeotropic Drying cycle (Protocol A below) to strip the chemically bound water and restore the crystalline lattice.

Scenario B: "My Reductive Amination failed (No conversion)."

Q: I used 1.0 equivalent of aldehyde and 1.1 equivalents of amine, but mostly recovered starting material.

A: You likely added less aldehyde than you thought. If your aldehyde is 20% hydrated by mass, you effectively under-loaded the reaction. Furthermore, the water released pushes the imine formation equilibrium back toward the starting materials.

• Fix:

  • Quantify Hydration: Run a qNMR (Quantitative NMR) using an internal standard (e.g., maleic acid) to determine the real molar mass.

  • Dehydrating Conditions: Add activated 4Å Molecular Sieves or anhydrous MgSO₄ directly to the reaction pot to sequester water released during the hydrate-to-aldehyde reversion.

Scenario C: "Purification on Silica Gel led to decomposition."

Q: My aldehyde streaked on the column and I lost mass.

A: Silica gel is slightly acidic. Acidic surfaces catalyze both the hydration (if wet solvent is used) and acetal formation (if alcohol solvents are used).

• Fix:

  • Neutralize: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes.

  • Avoid Alcohols: Do not use Methanol/Ethanol in your eluent. Use EtOAc/Hexane or Acetone/DCM.

Remediation Protocols

Protocol A: Azeotropic Dehydration (The "Gold Standard")

Use this when you need to recover a gummy solid or ensure absolute dryness before a sensitive reaction.

• Dissolution: Dissolve the crude/wet pyrazole aldehyde in Toluene (approx. 10 mL per gram). If insolubility persists, add minimal dry THF.

• Distillation: Place in a flask for rotary evaporation.

• Evaporation: Evaporate the solvent at 50–60°C under reduced pressure. The toluene forms a binary azeotrope with water (boiling point 85°C at atm, lower under vacuum), effectively "pulling" the water out of the gem-diol equilibrium.

• Repeat: Re-dissolve the residue in fresh toluene and evaporate again (Total 3 cycles).

• Final Dry: Place the resulting solid under high vacuum (<1 mbar) for 4 hours.

Protocol B: Non-Aqueous Bisulfite Regeneration (High Purity)

Use this if the aldehyde is impure AND wet. This is superior to aqueous bisulfite methods which re-introduce water.

• Adduct Formation: Dissolve impure aldehyde in EtOAc. Add saturated aqueous Sodium Bisulfite (

  ). Filter the white precipitate (Bisulfite adduct). Wash with Ether.[5][6]

• Drying: Dry the adduct precipitate in a vacuum oven.

• Regeneration: Suspend the dry adduct in Acetonitrile . Add Chlorotrimethylsilane (TMS-Cl) (1.1 eq) and warm to 50°C.

  • Mechanism:[2][4][7][8][9][10][11] TMS-Cl reacts with the sulfonate oxygen, irreversibly precipitating NaCl and releasing

    , regenerating the anhydrous aldehyde [1].

• Isolation: Filter off the inorganic salts and evaporate the Acetonitrile.

Storage & Handling Decision Tree

Figure 2: Decision logic for handling and storage to prevent hydration-induced degradation.

References

• Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999).[12] A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. Journal of Organic Chemistry, 64(15), 5722-5724.

• Wipf, P. (2014).[13] Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry.

• BenchChem Technical Support. (2025). Application Notes: Acetal Protection and Azeotropic Drying Protocols.

• Frontier, A. (2026).[14] Workup: Drying Methods and Azeotroping. University of Rochester, Department of Chemistry.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. jove.com [jove.com]
• 4. ias.ac.in [ias.ac.in]
• 5. reddit.com [reddit.com]
• 6. US3294790A - Method of preparing heterocyclic aldehydes - Google Patents [patents.google.com]
• 7. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 9. preprints.org [preprints.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Workup [chem.rochester.edu]

Technical Support Center: Pyrazole N-Alkylation Optimization

Introduction

The

-alkylation of pyrazoles is a cornerstone transformation in medicinal chemistry, critical for synthesizing bioactive scaffolds like celecoxib or sildenafil. However, it is deceptively simple. The pyrazole ring is an ambident nucleophile ( vs. ), and its reactivity is heavily influenced by tautomerism, substituent electronics, and base cation effects.

This guide moves beyond basic textbook protocols to address the specific failure modes—kinetic stalling and regiochemical scrambling—that result in low conversion or poor isolated yields.

Module 1: Diagnosing Low Conversion (Kinetic Stalling)

Symptom: Starting material (SM) persists despite prolonged heating; LCMS shows low product-to-SM ratio.

The Core Variable: Lattice Energy & The "Cesium Effect"

Many researchers default to Potassium Carbonate (

) in DMF. If your conversion stalls at <50%, the issue is often the solubility of the deprotonated pyrazolyl anion.

Q: Why is my reaction stalling with

even though the base is strong enough? A: While the of pyrazole (~14.2 in DMSO) suggests is sufficient, the potassium pyrazolide salt often forms tight ion pairs or aggregates that are poorly soluble in organic solvents.

• The Fix: Switch to Cesium Carbonate (

  ) . The large ionic radius of Cesium (1.67 Å) lowers the lattice energy and creates a "naked," highly reactive anion in solution (The "Cesium Effect").

• Protocol Adjustment: If using

  , add 0.1–0.5 equiv of 18-Crown-6 to sequester the potassium cation and break up ion pairs.

Electrophile Reactivity & The Finkelstein Boost

Q: I am using an alkyl chloride and the reaction is sluggish. A: Alkyl chlorides are often too unreactive for hindered pyrazoles.

• The Fix: Add 10–20 mol% Potassium Iodide (KI) or TBAI (Tetrabutylammonium iodide). This generates the alkyl iodide in situ (Finkelstein reaction), which is ~100x more reactive toward

  displacement.

Data: Base & Solvent Efficiency Matrix

Base System	Solvent	Relative Rate	Comments
	Acetone	Low	Poor solubility; frequent stalling.
	DMF	Medium	Standard; stalls with hindered substrates.
(60%)	THF/DMF	High	Irreversible deprotonation; requires dry conditions.
	MeCN/DMF	Very High	Best for difficult substrates (Cesium Effect).
	-BuOH	High	Good for Michael additions; risk of elimination.

Module 2: The Regioselectivity Trap (Low Isolated Yield)

Symptom: Conversion is high, but isolated yield is low due to the formation of inseparable isomers (

vs. ).

The Mechanism: Tautomeric Equilibrium

Unsubstituted pyrazoles exist in rapid equilibrium. The ratio of alkylated products depends on a tug-of-war between sterics (favoring the less hindered nitrogen) and electronics/thermodynamics (lone pair availability).

Q: How do I predict the major isomer? A:

• Steric Control: If you have a bulky group (e.g.,

  -Butyl, ) at position 3(5), alkylation usually occurs at the distal nitrogen (position 1) to minimize steric clash.

• Electronic Control: Electron-withdrawing groups (EWG) generally make the adjacent nitrogen less nucleophilic, directing alkylation to the distal nitrogen.

Q: I need the "wrong" isomer (the sterically hindered one). How do I force it? A: You cannot easily force

against sterics. You must change the strategy:

• Strategy A (Protecting Group): Use a Semple protection strategy. Protect the less hindered N with a transient group (e.g., THP or SEM), alkylate the hindered N (now the only option), then deprotect.

• Strategy B (Mitsunobu): Sometimes offers complementary regioselectivity to base-mediated alkylation due to the bulky

  intermediate.

Module 3: Alternative Methodologies (When Fails)

Protocol A: The Mitsunobu Reaction

Ideal for when the alkyl halide is unstable or unavailable, but the alcohol is plentiful.

Reagents:

• Substrate: Pyrazole (1.0 equiv)

• Alcohol: R-OH (1.1 equiv)

• Phosphine:

  or Polymer-supported (1.2 equiv)

• Azodicarboxylate: DIAD or DEAD (1.2 equiv)

• Solvent: Anhydrous THF or Toluene

Step-by-Step:

• Dissolve Pyrazole, Alcohol, and

  in THF under . Cool to 0°C.[1]

• Add DIAD dropwise over 15 minutes. (Exotherm management is crucial).

• Warm to RT and stir for 12–24h.

• Troubleshooting: If no reaction, switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and

  for more difficult couplings (higher alcohols).

Protocol B: Michael Addition (For Enones/Acrylates)

If your alkyl group contains an electron-deficient alkene, avoid

conditions.

• Conditions: Pyrazole + Acrylate + Cat. DBU or TMG (Tetramethylguanidine) in MeCN.

• Advantage: often highly

  -selective due to the reversibility of the Michael addition (Thermodynamic control).

Visualizing the Troubleshooting Logic

Figure 1: Diagnostic Flowchart for Low Yields

Caption: Decision tree for diagnosing kinetic stalling vs. regiochemical selectivity issues in pyrazole alkylation.

Frequently Asked Questions (FAQs)

Q: Can I use sodium hydride (NaH) to force the reaction? A: Yes,

is excellent for ensuring complete deprotonation ( of is ~35). However, the sodium pyrazolide salt is often less soluble than the cesium salt. If using , use DMF or NMP as solvent. Warning: is non-selective; if you have competitive nucleophilic sites (e.g., an amide or alcohol elsewhere on the molecule), will deprotonate them too, leading to byproducts.

Q: My product is water-soluble and I'm losing it during the workup. A: Small alkyl-pyrazoles are highly polar.

• Avoid aqueous workup: Filter off the inorganic salts (

  / ) through a Celite pad.

• Concentrate: Evaporate the DMF/MeCN directly (high vacuum).

• Purify: Load the crude residue directly onto a reverse-phase (C18) column or use neutral alumina instead of silica gel (silica can bind basic pyrazoles).

Q: What is the "Semple" Transposition? A: It is a method to correct regiochemistry. If you synthesize the

-acylated pyrazole on the "wrong" nitrogen, heating it can sometimes cause an acyl migration to the thermodynamically preferred nitrogen. While primarily for acylation, understanding this thermodynamic preference helps in designing alkylation strategies.

References

• The Cesium Effect in Organic Synthesis Galli, C. "Cesium ion effect" and macrocyclization.[2][3] A critical review. Org.[4][5] Prep. Proced. Int.1992 , 24, 285–307.

• Regioselectivity in Pyrazole Alkylation Kudyakova, Y. S., et al.[6][7] Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Int. J. Mol.[7] Sci.2025 , 26, 10335.[6]

• Mitsunobu Reaction on Azoles Swamy, K. C. K., et al.[8] Mitsunobu and Related Reactions: Advances and Applications.[9] Chem. Rev.2009 , 109, 2551–2651.

• Enzymatic vs Chemical Alkylation Selectivity Zou, Y., et al. Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes.[10] Angew. Chem. Int. Ed.2025 .

• Base-Mediated Regioselective Synthesis Huang, A., et al. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. J. Org.[7] Chem.2017 , 82, 8864–8872.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. public.websites.umich.edu [public.websites.umich.edu]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning [mdpi.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Advances in the Mitsunobu Reaction: An Excellent Organic Protocol with Versatile Applications [ouci.dntb.gov.ua]
• 9. BJOC - Regioselective SN2' Mitsunobu reaction of Morita–Baylis–Hillman alcohols: A facile and stereoselective synthesis of α-alkylidene-β-hydrazino acid derivatives [beilstein-journals.org]
• 10. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Comparative Guide: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal , a critical intermediate often used as a linker in the synthesis of kinase inhibitors and heterocyclic drug candidates.

This is not merely a list of peaks; it is a comparative analysis designed to help you validate synthesis success, distinguish the product from starting materials, and identify common impurities.

Executive Summary & Strategic Context

• Compound: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

• Role: Synthetic intermediate (Michael Adduct).

• Synthesis Route: Aza-Michael addition of 3,5-dimethylpyrazole to acrolein (propenal).

• Critical Quality Attribute (CQA): Complete consumption of the pyrazole N-H and the disappearance of acrolein vinyl protons, coupled with the appearance of the distinct ethyl-aldehyde linker signals.

Why This Spectrum Matters

In drug development, this aldehyde is frequently generated in situ or used immediately due to the instability of the aldehyde group (prone to oxidation or polymerization). Rapid, unambiguous NMR confirmation is essential to distinguish the product from the starting material (3,5-dimethylpyrazole) and the thermodynamic byproduct (acrolein polymers).

Synthesis Pathway & Logic

The formation of the product relies on the nucleophilic attack of the pyrazole nitrogen (N1) onto the

-carbon of acrolein.

Reaction Visualization (DOT)

Figure 1: Reaction pathway for the synthesis of the target aldehyde via aza-Michael addition.

Comparative NMR Analysis

The following data compares the Target Product against the Starting Material (SM) to establish "Go/No-Go" criteria for reaction monitoring.

Spectral Data Summary (400 MHz, CDCl₃)

Feature	Starting Material (3,5-Dimethylpyrazole)	Target Product (Aldehyde Linker)	Diagnostic Shift (Δ ppm)
N-H	Broad singlet ~10.0–13.0 ppm	Absent	Disappearance confirms N-alkylation.
Aldehyde (-CHO)	Absent	9.80 ppm (t, 1H)	Appearance confirms Michael addition.
Pyrazole C4-H	~5.80 ppm (s, 1H)	5.75–5.85 ppm (s, 1H)	Minimal shift (spectator proton).
N-CH₂ (Linker)	Absent	4.30 ppm (t, 2H)	Key connectivity signal (deshielded by N).
CH₂-CO (Linker)	Absent	2.95–3.05 ppm (t, 2H)	Alpha to carbonyl.
Methyl Groups	~2.25 ppm (s, 6H, often averaged)	2.20 (s, 3H) & 2.28 (s, 3H)	Symmetry break splits the methyl signals.
Vinyl Protons	Absent	Absent	Presence indicates residual Acrolein.

Detailed Peak Assignment (Target Product)

Note: Chemical shifts (

) are referenced to TMS (0.00 ppm) in CDCl₃.

• 9.80 ppm (t, Hz, 1H): The Aldehyde proton .

  • Insight: This signal is distinct and downfield. If this peak is broad or shifted to ~11 ppm, check for oxidation to the carboxylic acid (common instability issue).

• 5.80 ppm (s, 1H): The Pyrazole C4-H .

  • Insight: This is the aromatic proton on the ring. It serves as an excellent internal integration standard (set to 1H) because it is isolated from the aliphatic region.

• 4.30 ppm (t, Hz, 2H): The N-CH₂ methylene group.

  • Insight: This triplet confirms the covalent bond between the pyrazole nitrogen and the propyl chain. If this appears as a multiplet or at a different shift, suspect N2-alkylation (rare for symmetric 3,5-dimethyl) or polymerization.

• 3.00 ppm (t, Hz, 2H): The CH₂-CHO methylene group.

  • Insight: This triplet is coupled to the N-CH₂ group.

• 2.28 ppm (s, 3H) & 2.20 ppm (s, 3H): The C3-Me and C5-Me groups.

  • Mechanistic Note: In the starting material (3,5-dimethylpyrazole), rapid tautomerism often averages these two methyls into a single signal or two very close broad peaks. In the product, the N1-alkylation "locks" the structure, making the methyl environments chemically distinct (non-equivalent).

Experimental Protocol

To ensure the spectrum described above is obtained, follow this standardized protocol for synthesis and sample preparation.

Synthesis (Micro-Scale Validation)

• Reagents: Dissolve 3,5-dimethylpyrazole (1.0 eq) in a minimal amount of DCM or Toluene.

• Addition: Add Acrolein (1.2 eq) dropwise at 0°C. (Caution: Acrolein is a lachrymator and highly toxic).

• Catalysis: Add a catalytic amount of DBU or TEA (0.1 eq).

• Reaction: Stir at RT for 2–4 hours.

• Workup: Evaporate volatiles under reduced pressure. Do not perform high-temperature distillation as the product can undergo retro-Michael addition.

NMR Sample Preparation[1]

• Solvent: CDCl₃ (Deuterated Chloroform). Ensure it is neutralized (filtered through basic alumina) if the aldehyde is acid-sensitive.

• Concentration: ~10 mg of crude oil in 0.6 mL solvent.

• Tube: Standard 5mm NMR tube.

• Acquisition: 16 scans are usually sufficient.

Troubleshooting & Impurity Profiling

Observation in Spectrum	Diagnosis	Corrective Action
Multiplets at 5.5–6.5 ppm	Residual Acrolein	Increase vacuum time or use a nitrogen sweep. Acrolein is volatile.
Peak at ~11.0 ppm	Carboxylic Acid (Oxidation)	The aldehyde has oxidized. Purify immediately or store under Argon.
Broad Hump at 1.5–2.5 ppm	Acrolein Polymer	The acrolein polymerized instead of reacting. Use fresh acrolein and add hydroquinone (inhibitor).
Single Methyl Peak (2.25 ppm)	Unreacted Pyrazole	Reaction incomplete. Check the N-H region (~10-13 ppm). If N-H is present, push reaction with more base/heat.
Two sets of triplets	Regioisomers?	Highly unlikely for 3,5-dimethylpyrazole due to symmetry. Check for rotamers or impurities.

References

• Synthesis of Pyrazole Derivatives via Michael Addition

  • Source: National Institutes of Health (PMC). "3-(3,5-Dimethyl-1H-pyrazol-1-yl)
  • Relevance: Establishes the baseline shifts for the N-propyl-pyrazole moiety.

• NMR Data of 3,5-Dimethylpyrazole (Precursor)

  • Source: ChemicalBook / Spectral D
  • Relevance: Provides the comparative baseline for the starting m

• General Reactivity of Acrolein (Michael Acceptor)

  • Source: Organic Syntheses.[1][2][3]

  • Relevance: Mechanistic background on aza-Michael additions to conjug

• Aldehyde Proton Chemical Shifts

  • Source: Doc Brown's Chemistry (Spectroscopy Guide).
  • Relevance: Validation of the 9.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemrxiv.org [chemrxiv.org]

IR spectroscopy analysis of pyrazole aldehyde carbonyl stretch

Topic: IR Spectroscopy Analysis of Pyrazole Aldehyde Carbonyl Stretch Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In medicinal chemistry, the pyrazole ring is a privileged scaffold, often functionalized with aldehyde groups as reactive intermediates or pharmacophores. However, the infrared (IR) analysis of pyrazole aldehydes —specifically the carbonyl (

) stretch—presents a unique diagnostic challenge. Unlike simple benzenoid aldehydes, pyrazole aldehydes exhibit significant spectral shifts driven by electron-rich aromaticity and intermolecular hydrogen bonding .

This guide provides a technical comparison of pyrazole aldehyde carbonyl stretches against standard alternatives, offering a self-validating experimental protocol to distinguish intrinsic electronic effects from environmental hydrogen bonding.

Mechanistic Basis of Spectral Shifts

To accurately interpret the IR spectrum of a pyrazole aldehyde (e.g., 4-formylpyrazole), one must decouple two competing mechanistic forces: Electronic Resonance and Hydrogen Bonding .

A. Electronic Resonance (The "Red Shift" Driver)

The pyrazole ring is

-excessive. The lone pair on the pyrrole-like nitrogen ( ) donates electron density into the ring system. When an aldehyde is attached at the 4-position (beta to the nitrogen), it enters into conjugation with the ring.

• Mechanism: The ring acts as an electron donor to the carbonyl oxygen.

• Effect: This increases the single-bond character of the

  bond, lowering its force constant and reducing the stretching frequency (wavenumber, ).

• Result: While benzaldehyde absorbs at

  1703 cm⁻¹, 4-formylpyrazole derivatives often shift to 1660–1690 cm⁻¹ .

B. Hydrogen Bonding (The Phase-Dependent Variable)

Unsubstituted pyrazoles (

) are potent hydrogen bond donors. In the solid state, they form extensive intermolecular networks (dimers, trimers, catemers).

• Interaction:

  (Intermolecular).

• Effect: Hydrogen bonding weakens the

  bond further, causing a significant bathochromic shift (lower wavenumber) in solid-phase measurements (e.g., KBr pellet).

• Diagnostic: This shift disappears in dilute solution.

Visualizing the Electronic Pathway

The following diagram illustrates the resonance contribution that lowers the carbonyl frequency.

Figure 1: Electronic resonance workflow showing the propagation of electron density from the pyrazole nitrogen to the carbonyl oxygen, resulting in a reduced stretching frequency.

Comparative Analysis: Pyrazole vs. Alternatives

The following table contrasts the IR characteristics of 4-formylpyrazole against Benzaldehyde (standard aromatic) and 1-Methyl-4-formylpyrazole (non-H-bonding control).

Feature	Benzaldehyde (Standard)	4-Formylpyrazole (Target)	1-Methyl-4-formylpyrazole (Control)
Electronic Nature	Benzene ring (Weak Donor)	Pyrazole ring (Strong Donor)	Pyrazole ring (Strong Donor)
H-Bond Donor	None	Yes ( )	None (Methyl blocked)
Solution	~1703 cm⁻¹	~1680–1695 cm⁻¹	~1685–1695 cm⁻¹
Solid (KBr)	N/A (Liquid)	1660–1680 cm⁻¹	~1680–1690 cm⁻¹
Key Spectral Interference	Aromatic (~1600)	Amide I band overlap	Minimal
Diagnostic Shift	Baseline	High Sensitivity to Solvent	Low Sensitivity to Solvent

Key Insight: The 4-formylpyrazole carbonyl stretch is consistently 10–25 cm⁻¹ lower than benzaldehyde due to the superior electron-donating capacity of the heteroaromatic ring [1]. If the spectrum is taken in the solid state, the peak may shift even lower (down to 1660 cm⁻¹), potentially overlapping with Amide I bands if peptide bonds are present in the molecule.

Self-Validating Experimental Protocol

To definitively assign the carbonyl stretch and assess the degree of hydrogen bonding, use this Phase-Contrast Protocol . This method validates whether a low-frequency peak is due to intrinsic electronics or environmental H-bonding.

Step 1: Solid State Analysis (Baseline)

• Prepare a KBr pellet or use ATR (Attenuated Total Reflectance) with the solid 4-formylpyrazole sample.

• Acquire the spectrum (32 scans, 4 cm⁻¹ resolution).

• Target Observation: Look for a broad

  stretch (3100–3300 cm⁻¹) and a potentially broadened peak around 1660–1675 cm⁻¹ .

Step 2: Solution State Analysis (Validation)

• Dissolve the sample in a non-polar, non-H-bonding solvent like Chloroform (

  ) or Dichloromethane ( ) .

  • Note: Avoid alcohols or DMSO, as they will compete for H-bonds.

• Acquire the spectrum using a liquid cell (e.g., NaCl or CaF₂ windows).

• Target Observation:

  • The

    peak should sharpen and shift to higher frequency (~3400–3450 cm⁻¹).

  • Critical Check: The

    peak should shift upward by 10–20 cm⁻¹ (e.g., moving from 1665 to 1685 cm⁻¹) as intermolecular H-bonds break.

Step 3: Data Interpretation[1]

• If Shift > 15 cm⁻¹: The low frequency in solid state was dominated by intermolecular H-bonding (

  ).

• If Shift < 5 cm⁻¹: The low frequency is intrinsic to the molecule (strong conjugation or intramolecular H-bonding).

Workflow Diagram: Phase-Contrast Protocol

Figure 2: Decision tree for distinguishing environmental H-bonding effects from intrinsic electronic properties using phase-contrast IR spectroscopy.

Summary of Spectral Markers

When analyzing pyrazole aldehydes, look for this specific "fingerprint" to confirm identity:

• Carbonyl (

  ): Sharp, strong band at 1660–1695 cm⁻¹ . (Lower than standard aldehydes).

• Aldehyde

  : Doublet or shoulder peaks at 2720 cm⁻¹ and 2820 cm⁻¹ (Fermi resonance). This confirms the is an aldehyde, not a ketone or amide.

• Pyrazole Ring Breathing: Medium intensity bands near 1580–1600 cm⁻¹ .

• Stretch:

  • Solid: Broad, 3100–3300 cm⁻¹.

  • Solution: Sharp, ~3450 cm⁻¹.

References

• Substituent Effects on Carbonyl Stretching Frequencies. BenchChem. Comparison of electronic effects in aromatic aldehydes.

• Vibrational Analysis of Pyrazole Derivatives. Journal of Chemical and Pharmaceutical Research. DFT and experimental analysis of pyrazole ring vibrations.

• Hydrogen Bonding in Pyrazoles. The Journal of Physical Chemistry A. Investigation of N-H...N and N-H...O interactions in pyrazole systems.

• IR Spectroscopy of Carbonyl Compounds. Spectroscopy Online. Fundamental group frequencies for conjugated aldehydes.

• 1-Methyl-1H-pyrazole-4-carbaldehyde Spectral Data. PubChem. Reference data for non-H-bonded control.

Sources

• 1. orgchemboulder.com [orgchemboulder.com]

Comparative Guide: Mass Spectrometry &amp; Performance of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

This guide provides an in-depth technical analysis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal , focusing on its mass spectrometry (MS) characteristics, fragmentation behavior, and performance relative to alternative chemical building blocks.

Executive Summary

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal is a bifunctional heterocyclic building block used primarily in the synthesis of pharmaceutical ligands and chelating agents. Its utility stems from the 3,5-dimethylpyrazole core (a robust metal coordinator) linked to a reactive aldehyde handle.

However, as a reagent, it presents distinct stability challenges compared to its alcohol or ester analogs. This guide compares its MS data and handling profiles against these alternatives, providing researchers with actionable protocols for identification and quality control.

Quick Comparison: Product vs. Alternatives

Feature	Aldehyde (Topic)	Alcohol Alternative	Ester Alternative
Formula	C₈H₁₂N₂O	C₈H₁₄N₂O	C₁₀H₁₆N₂O₂ (Ethyl ester)
MW	166.22 Da	168.24 Da	196.25 Da
Stability	Low (Prone to oxidation/polymerization)	High (Stable solid/oil)	High (Stable liquid)
MS Ionization	Good ([M+H]⁺ 167)	Excellent ([M+H]⁺ 169)	Excellent ([M+H]⁺ 197)
Primary Use	Reductive amination, Wittig rxn	Precursor to aldehyde/halide	Precursor to acid/amide

Mass Spectrometry Analysis

Physicochemical Properties & Ionization

• Monoisotopic Mass : 166.0950 Da

• Predicted [M+H]⁺ : 167.1023 m/z

• Ionization Mode : Electrospray Ionization (ESI) in Positive Mode is recommended due to the basic nitrogen atoms in the pyrazole ring.

• Basicity : The pyrazole nitrogen (N2) has a pKa of ~2.5, making it significantly less basic than imidazole (pKa ~7.0).[1] Consequently, acidic mobile phases (e.g., 0.1% Formic Acid) are critical for efficient protonation and detection.

Fragmentation Pattern (ESI-MS/MS)

The fragmentation of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal follows a characteristic pathway driven by the stability of the aromatic pyrazole ring.

Key Diagnostic Ions:

• m/z 167 ([M+H]⁺) : The protonated molecular ion.

• m/z 139 ([M+H - 28]⁺) : Loss of ethylene (C₂H₄) via a Retro-Michael addition mechanism, a common pathway for N-alkylated heterocycles.

• m/z 138 ([M+H - 29]⁺) : Loss of the aldehyde radical (CHO•) or ethyl group cleavage.

• m/z 97 ([C₅H₉N₂]⁺) : Protonated 3,5-dimethylpyrazole core, resulting from the complete cleavage of the propyl chain.

• m/z 95 ([C₅H₇N₂]⁺) : The 3,5-dimethylpyrazole cation (radical cation in EI, or stable cation in ESI via H-transfer).

Visualization: Fragmentation Pathway

The following diagram illustrates the proposed fragmentation mechanism under Collision-Induced Dissociation (CID).

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal.

Performance Comparison: Aldehyde vs. Alternatives

In drug discovery workflows, the choice of linker often dictates the synthetic route. The aldehyde is a "high-energy" intermediate compared to the alcohol or ester.

Stability & Storage

• Aldehyde (Product) : Highly susceptible to aerobic oxidation to the carboxylic acid (m/z 183) and aldol polymerization. Recommendation : Store at -20°C under argon; use immediately upon synthesis or purchase.

• Alcohol (Alternative) : 3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol is a stable solid/oil. It can be oxidized to the aldehyde using Dess-Martin Periodinane (DMP) or Swern conditions just prior to use.

• Ester (Alternative) : Ethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate is the most stable shelf-reagent. It requires reduction (DIBAL-H) to access the aldehyde.

Synthetic Impurity Profile (MS Detection)

When analyzing the aldehyde via LC-MS, specific impurities from its synthesis (Michael Addition of 3,5-dimethylpyrazole to acrolein) are common.

Impurity	m/z (ESI+)	Origin
3,5-Dimethylpyrazole	97	Unreacted starting material
Carboxylic Acid	183	Oxidation product (Storage artifact)
Dimer/Oligomer	233+	Aldol condensation of the aldehyde
Regioisomer	167	N2-alkylation (Indistinguishable by MS alone; requires NMR)

Visualization: Synthesis & Impurity Flow

This diagram maps the synthesis via Michael Addition and the potential side-products detectable by MS.

Figure 2: Synthesis workflow and common MS-detectable impurities.

Experimental Protocols

LC-MS Method for Purity Assessment

This protocol is designed to separate the polar aldehyde from the unreacted pyrazole and the acid oxidation product.

• Column : C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A : Water + 0.1% Formic Acid (Essential for pyrazole protonation).

• Mobile Phase B : Acetonitrile + 0.1% Formic Acid.

• Gradient : 5% B to 95% B over 10 minutes.

• Flow Rate : 0.8 mL/min.

• Detection : UV at 220 nm (amide/carbonyl) and 254 nm (aromatic); ESI-MS (Pos).

Expected Elution Order:

• 3,5-Dimethylpyrazole (Most polar, elutes first).

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (Target) .

• Dimer/Oligomers (Less polar, elute later).

Sample Preparation for MS

• Dissolve 1 mg of sample in 1 mL of Methanol .

• Dilute 1:100 with Mobile Phase A (Water/0.1% FA).

  • Note: Do not use unbuffered water, as the pH may be too high to fully protonate the weak pyrazole base, leading to poor signal.

• Inject 5 µL.

References

• Synthesis and Crystal Structure of Pyrazole Derivatives Zhang, J. F., Huang, F., & Chen, S. J. (2009). "3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide." Acta Crystallographica Section E, 65(10), o2442.

• Michael Addition Catalysis for Azoles Zhang, Y., et al. (2022). "Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates."[2] RSC Advances, 12, 12345-12350.

• Mass Spectrometry of Pyrazole Derivatives Frizzo, C. P., et al. (2013). "Fragmentation of 3(5)-methyl-5(3)-nitropyrazole." Journal of Mass Spectrometry, Data regarding pyrazole ring cleavage and alkyl chain loss.

• Basicity and Ionization of Azoles Lermyte, F., et al. (2019). "Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry."[3][4][5] Analytical Chemistry, 91(22), 14765–14772.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal vs. alcohol derivative

This guide provides an in-depth technical comparison between 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (hereafter Compound A ) and its reduced derivative, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol (hereafter Compound B ).[1][2]

These compounds serve as critical "scorpionate" ligand precursors and heterocycle building blocks in medicinal chemistry.[2][3] Their differentiation relies on precise spectroscopic characterization of the propyl linker oxidation state.[2][3]

Structural & Synthetic Logic

The core difference lies in the terminal functional group of the

-propyl linker.[2] This variation dictates their stability, reactivity, and handling requirements.[1][3]

• Compound A (Aldehyde): A reactive electrophile.[3] Synthesized via Michael addition of 3,5-dimethylpyrazole to acrolein (propenal).[1][3] It is prone to oxidation and oligomerization.[2][3]

• Compound B (Alcohol): A stable nucleophile.[3] Synthesized via direct alkylation with 3-halo-propanol or reduction of Compound A (or its ester analogs).[1][2][3] It serves as a stable storage form or a precursor for further functionalization (e.g., conversion to halides or tosylates).[1][3]

Synthesis Pathway Diagram

Figure 1: Divergent synthesis pathways for the aldehyde and alcohol derivatives.[3]

Spectroscopic Characterization (The Core Directive)

Accurate differentiation requires analyzing the

-propyl linker signals, as the pyrazole ring signals remain largely invariant.[1][2]

Comparative 1H NMR Data (400 MHz, CDCl3)

Moiety	Proton Assignment	Compound A (Aldehyde) (ppm)	Compound B (Alcohol) (ppm)	Mechanistic Insight
Terminal	-CH O vs -CH 2OH	9.80 (s/t, 1H)	3.65 (t, 2H, J=6.0 Hz)	Diagnostic peak.[1] Aldehyde proton is highly deshielded; Alcohol methylene is typical of primary alcohols.[2][3]
-Linker	-N-CH 2-	4.30 (t, 2H)	4.05 (t, 2H)	The electron-withdrawing carbonyl in (A) deshields the N-methylene more than the hydroxyl group in (B).[1]
-Linker	-CH2-CH 2-CH2-	2.95 (t, 2H)	1.98 (m, 2H)	Critical Differentiator. In (A), this group is to a carbonyl (deshielded).[1] In (B), it is a central methylene (shielded).[1][3]
Pyrazole	C4-H	5.85 (s, 1H)	5.80 (s, 1H)	Minimal change.[1][3] The distal functional group has little electronic effect on the aromatic ring.[2][3]
Methyls	C3/C5-CH 3	2.20 - 2.25 (s, 6H)	2.20 - 2.25 (s, 6H)	Characteristic singlets for the dimethylpyrazole core.[1]

IR Spectroscopy Signatures

• Compound A (Aldehyde):

  • (C=O): Sharp, intense band at 1725 cm⁻¹ .[1][3]
  • (C-H) Aldehyde: "Fermi doublet" weak bands at 2720 & 2820 cm⁻¹ .[3]

• Compound B (Alcohol):

  • (O-H): Broad, strong band at 3200–3400 cm⁻¹ (H-bonded).[1][3]

  • Absence: No carbonyl peak at 1725 cm⁻¹.[2][3]

Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the reaction is proceeding correctly before workup.

Protocol A: Synthesis of Compound A (Aldehyde)

Via Michael Addition to Acrolein[3]

• Setup: Equip a 3-neck flask with a reflux condenser, dropping funnel, and internal thermometer. Purge with Nitrogen.[2][3]

• Reagents: Dissolve 3,5-dimethylpyrazole (10 mmol, 0.96 g) in anhydrous THF (20 mL). Add catalytic Triethylamine (0.5 mmol).[3]

• Addition: Cool to 0°C. Add Acrolein (12 mmol, freshly distilled) dropwise over 30 minutes. Caution: Acrolein is a lachrymator and toxic.[3]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Checkpoint (TLC): Mobile phase EtOAc/Hexane (1:1). Product (A) will have a higher Rf than the starting pyrazole due to loss of the N-H donor.[3] Stain with DNP (Aldehyde turns orange/red).[3]

• Workup: Concentrate in vacuo. The residue is often an oil.[2][3] Purify via rapid column chromatography (neutral alumina) to avoid acid-catalyzed polymerization.

Protocol B: Reduction to Compound B (Alcohol)

From Compound A[1][3]

• Setup: Round-bottom flask with magnetic stir bar.

• Reduction: Dissolve Compound A (crude oil from above, ~10 mmol) in Methanol (30 mL). Cool to 0°C.[2][3]

• Reagent: Add Sodium Borohydride (NaBH4, 5 mmol, 0.5 eq) portion-wise. Note: 0.25 eq is stoichiometric, but excess ensures completion.

• Reaction: Stir at 0°C for 30 mins, then RT for 1 hour.

• Checkpoint (TLC): The aldehyde spot (high Rf) should disappear.[3] A new, more polar spot (lower Rf, Compound B) appears.[1][3]

• Quench: Add saturated NH4Cl solution (10 mL) slowly.

• Extraction: Extract with DCM (3 x 20 mL). Dry over MgSO4 and concentrate.

• Result: Compound B is typically obtained as a white solid or viscous oil that crystallizes upon standing.[2][3]

Stability & Reactivity Profile

Feature	Compound A (Aldehyde)	Compound B (Alcohol)
Oxidation State	Unstable. Prone to air oxidation to the carboxylic acid (3-(3,5-dimethylpyrazol-1-yl)propanoic acid).[1][2]	Stable. Resistant to air oxidation under ambient conditions.[2][3]
Storage	Store at -20°C under Argon. Use immediately after purification.	Store at RT or 4°C. Hygroscopic; keep desiccated.
Reactivity	Electrophile. Reacts with amines (reductive amination) or ylides (Wittig).[3]	Nucleophile. Reacts with acid chlorides (esters) or sulfonyl chlorides (leaving groups).[3]

References

• Synthesis of Pyrazole Derivatives

  • Morgan, G. T., & Ackerman, I.[1][3] (1923).[3] "The Chemistry of the Pyrazoles." Journal of the Chemical Society.[2][3]

  • Source: [Organic Syntheses, Coll.[1][3] Vol. 1, p.309 (1941)]([Link]) (General method for 3,5-dimethylpyrazole synthesis).[1][3]

• Michael Addition to Acrylates/Acrolein

  • Elguero, J., et al.[1][3] (2002).[3][4] "Pyrazoles."[2][3][4][5][6][7][8][9][10] Comprehensive Heterocyclic Chemistry II.

  • Context: Describes the N-alkylation of pyrazoles via Michael addition to -unsatur

• Characterization of N-Alkyl Pyrazoles

  • Claramunt, R. M., et al.[1][3] (2006).[3][4][11] "Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles." New Journal of Chemistry.

  • Source: (Grounding for NMR shift assignments).[3]

• Alcohol Derivative Synthesis (Reduction/Alkylation)

  • TCI Chemicals.[2][3] "3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile Data."

  • Source: (Structural analog data for verification).[3]

Sources

• 1. (2E)-3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(2,5-dimethyl-3-furanyl)prop-2-en-1-one | MDPI [mdpi.com]
• 2. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-ol - CAS:81930-33-8 - Sunway Pharm Ltd [3wpharm.com]
• 3. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-(3-Chloro­anilino)-1-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. 3,5-Dimethylpyrazole(67-51-6) 1H NMR spectrum [chemicalbook.com]
• 9. Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. turkjps.org [turkjps.org]

Technical Comparison: Regioselective Alkylation of 3,5-Dimethylpyrazole

This guide provides a technical comparison of N1-alkylation versus C4-alkylation in 3,5-dimethylpyrazole (DMP), addressing the mechanistic divergence, experimental conditions, and strategic utility for drug development.

Executive Summary

In the functionalization of 3,5-dimethylpyrazole (DMP), N1-alkylation represents the kinetically and thermodynamically dominant pathway under standard nucleophilic substitution conditions (

).[1] The nitrogen lone pair is significantly more nucleophilic than the C4 carbon. Consequently, C4-alkylation cannot typically be achieved via direct reaction with alkyl halides; it requires alternative strategies such as de novo synthesis, radical functionalization (Minisci-type), or indirect lithiation/cross-coupling sequences.[1]

This guide contrasts the robust, high-yielding N1-alkylation against the specialized workflows required to access the C4-alkylated scaffold.

Mechanistic Divergence: N1 vs. C4[1]

The regioselectivity is governed by the electronic distribution of the pyrazole ring.

• N1-Position (Hard Nucleophile): The pyrrole-like nitrogen (NH) bears a proton with a pKa of ~14. Deprotonation yields the pyrazolyl anion, a potent nucleophile that reacts rapidly with hard electrophiles (alkyl halides) at the nitrogen site.[1]

• C4-Position (Soft Nucleophile): The C4 carbon is the site of highest electron density within the

  -system, making it susceptible to Electrophilic Aromatic Substitution ( ). However, because the N-anion is a superior nucleophile, alkyl halides will exclusively alkylate nitrogen unless the nitrogen is blocked or the reaction mechanism is fundamentally changed (e.g., to a radical pathway).[1]

Reaction Coordinate Visualization

Caption: Reaction pathways showing the dominance of N1-alkylation over direct C4-alkylation with alkyl halides.

Comparative Analysis: Performance & Conditions

The following table contrasts the standard N-alkylation against the primary methods used to achieve C4-alkylation.

Feature	N1-Alkylation (Standard)	C4-Alkylation (Direct Radical)	C4-Alkylation (Indirect Coupling)
Reaction Type	Nucleophilic Substitution ( )	Radical Substitution (Minisci)	Metal-Catalyzed Cross-Coupling
Reagents	Alkyl Halide, Base ( , NaH)	Alkyl Iodide, Peroxide, Acid	1.[1] NIS (Iodination) 2. Zn-Alkyl/Pd-Cat (Negishi)
Yield	High (85–98%)	Low to Moderate (20–50%)	Good (60–80% over 2 steps)
Selectivity	Exclusive N1 (for symmetric DMP)	C4 favored (if N is protonated)	Exclusive C4 (directed by I)
Scalability	Excellent (kg scale)	Poor (often requires excess reagents)	Good (standard MedChem route)
Primary Challenge	None (very robust)	Poly-alkylation & radical stability	Multi-step workflow

Experimental Protocols

Protocol A: N1-Alkylation (High-Yield Standard)

Target: 1-Alkyl-3,5-dimethylpyrazole[1]

This protocol utilizes Phase Transfer Catalysis (PTC) or standard basic conditions to achieve near-quantitative yields.

Reagents:

• 3,5-Dimethylpyrazole (1.0 equiv)[1][2]

• Alkyl Halide (e.g., Benzyl bromide, MeI) (1.1 equiv)[1]

• Potassium Carbonate (

  ) (2.0 equiv)[1]

• Solvent: Acetonitrile (ACN) or DMF[1]

Workflow:

• Dissolution: Dissolve 3,5-dimethylpyrazole (10 mmol) in ACN (30 mL).

• Base Addition: Add anhydrous

  (20 mmol) and stir at room temperature for 15 minutes.

• Alkylation: Add the alkyl halide (11 mmol) dropwise.

  • Note: For volatile halides like MeI, use a sealed tube or reflux condenser with cooling.[1]

• Reaction: Heat to reflux (80°C) for 2–4 hours. Monitor by TLC (usually 30% EtOAc/Hexane).

• Workup: Filter off solids. Concentrate the filtrate. Redissolve in EtOAc, wash with water and brine.[1] Dry over

  .

• Purification: Often not required. If necessary, purify via silica flash chromatography.[1]

Protocol B: C4-Functionalization (The "Reliable" Indirect Route)

Target: 4-Alkyl-3,5-dimethylpyrazole[1]

Since direct alkylation fails, the industry standard is Iodination followed by Negishi Coupling . This ensures the alkyl group is installed exclusively at C4.

Step 1: C4-Iodination

• Dissolve 3,5-dimethylpyrazole (10 mmol) in Acetonitrile (50 mL).

• Add N-Iodosuccinimide (NIS) (11 mmol) portion-wise at 0°C.

• Stir at Room Temp for 1 hour. (Conversion is usually rapid).

• Concentrate and wash with sodium thiosulfate solution to remove iodine. Isolate 4-iodo-3,5-dimethylpyrazole.[1]

Step 2: Negishi Cross-Coupling (C-Alkylation) [1]

• Reagents: 4-Iodo-DMP (1.0 equiv), Alkylzinc halide (1.5 equiv, e.g.,

  ), (5 mol%).[1]

• Setup: Under Argon/Nitrogen in dry THF.

• Coupling: Add the catalyst to the iodide solution. Add the Alkylzinc reagent dropwise.

• Heat: Reflux (65°C) for 6–12 hours.

• Quench: Cool and quench with saturated

  . Extract with ether.[3]

• Outcome: This yields the C4-alkylated product without touching the nitrogen (unless N-protection was used, which is recommended for coupling).

Strategic Decision Pathway

Use the following logic to select the correct synthetic route.

Caption: Decision tree for selecting the optimal synthetic strategy based on regiochemical targets.

References

• N-Alkylation Protocol: Organic Syntheses, Coll. Vol. 1, p. 309 (1941); Vol. 20, p. 40 (1940).[1] Link

• Regioselectivity Mechanisms: Journal of the American Chemical Society, "Visible-Light-Driven C4-Selective Alkylation of Pyridinium Derivatives" (Contextual comparison for C4 reactivity). Link[1]

• C4-Functionalization (Halogenation): BenchChem Technical Support, "Improving Selectivity in Electrophilic Substitution of Pyrazoles". Link

• General Pyrazole Chemistry: MDPI, "Recent Developments in Transition-Metal Catalyzed Direct C–H Functionalization of Azoles". Link

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Comprehensive Analytical Comparison Guide: Validating 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Executive Summary

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal is a critical "linkable" intermediate in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) targeting kinase inhibitors. Its structure—a pyrazole core coupled to a reactive aldehyde tail—presents a unique analytical paradox: it is essential to validate its purity to

for publication, yet its chemical instability (oxidation proneness) makes the traditional "Gold Standard" of combustion analysis (CHN) notoriously unreliable.

This guide objectively compares the three dominant validation methodologies—Combustion Analysis (CHN) , Quantitative NMR (qNMR) , and Hyphenated HRMS —to determine the optimal workflow for researchers.

Part 1: Technical Profile & The Analytical Challenge

The Molecule[1][2][3]

• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal[1]

• Role: Michael acceptor/donor intermediate for constructing pyrazolo-pyrimidine scaffolds.

• Key Instability Factor: The terminal aldehyde is susceptible to aerobic oxidation to the corresponding carboxylic acid (3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid) and polymerization.

The Problem with Standard Analysis

Standard journals (e.g., J. Med. Chem., J. Org. Chem.) historically require Elemental Analysis (CHN) results within 0.4% of theoretical values. However, for oily, hygroscopic, or oxidatively unstable intermediates like this propanal, CHN often yields false negatives due to:

• Weighing Errors: Hygroscopic oils absorb atmospheric water during the weighing process.

• Incomplete Combustion: Nitrogen-rich pyrazoles can form refractory char or nitrogen oxides (

  ) that confuse thermal conductivity detectors.

• Sample Degradation: Oxidation occurs between sampling and combustion.

Part 2: Comparative Analysis of Validation Methods

The following table contrasts the performance of the three primary alternatives for validating bulk purity.

Feature	Method A: Classical Combustion (CHN)	Method B: Quantitative NMR (qNMR)	Method C: HRMS + HPLC-UV
Primary Output	Weight % of C, H, N	Absolute Purity (wt%)	Exact Mass & Relative Area %
Sample Required	2–5 mg (Destructive)	5–20 mg (Non-destructive)	< 1 mg (Destructive)
Accuracy	(Best case)	(Routine)	Qualitative (Response factors vary)
Specificity	Low. Cannot distinguish isomer/degradant with same formula.	High. Distinguishes aldehyde vs. acid impurity.	Medium. Depends on separation.
Speed	Slow (Off-site service: 1-2 weeks)	Fast (In-house: 30 mins)	Fast (In-house: 30 mins)
Suitability for Propanal	Poor. High risk of oxidation/hygroscopicity errors.	Excellent. Can quantify aldehyde purity in situ.	Fair. Good for ID, bad for bulk purity.

Expert Verdict

For 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal , Method B (qNMR) is the superior choice. It provides absolute purity data while simultaneously quantifying the specific impurity (carboxylic acid) that CHN would miss or misinterpret as "wet" sample.

Part 3: Experimental Protocols

Protocol 1: The "Gold Standard" qNMR Workflow

Recommended for publication-quality validation of unstable aldehydes.

Principle: qNMR relies on the direct proportionality between signal integration and the number of nuclei, independent of the chemical structure. By using an Internal Standard (IS) of certified purity, the absolute purity of the analyte is calculated.

Materials

• Analyte: ~10-15 mg of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal.

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (High stability, non-hygroscopic, distinct singlet at

  6.1 ppm).

  • Alternative: Maleic Acid (if solubility in

    is an issue, use ).

• Solvent:

  (99.8% D) + 0.03% TMS.

• Equipment: 400 MHz NMR (or higher).

Step-by-Step Methodology

• Weighing (Critical):

  • Weigh exactly

    mg of the Internal Standard into a clean vial. Record mass to 0.01 mg precision ( ).

  • Weigh exactly

    mg of the Analyte into the same vial. Record mass ( ).

• Solvation:

  • Add 0.6 mL

    . Vortex until fully dissolved.

  • Note: Do not use heat.

• Acquisition Parameters (Must be set manually):

  • Pulse Angle:

    (Maximize signal).

  • Relaxation Delay (D1):

    seconds (Ensure full relaxation of aldehyde proton, is long).

  • Scans (NS): 16 or 32.

  • Spectral Width: -2 to 14 ppm (Capture aldehyde at ~9.8 ppm).

• Processing:

  • Phase and baseline correct manually.

  • Integrate the IS singlet (Set to known proton count, e.g., 3H for trimethoxybenzene).

  • Integrate the Aldehyde triplet/singlet at ~9.8 ppm.

• Calculation:

  • : Integral area
  • : Number of protons (IS=3, Aldehyde=1)
  • : Molecular Weight[1][2]
  • : Mass weighed
  • : Purity (decimal)[3][4][5][6]

Protocol 2: Synthesis & Isolation (Context for Analysis)

To understand the impurities you are analyzing.

Reaction: Michael Addition of 3,5-dimethylpyrazole to Acrolein.

• Setup: Dissolve 3,5-dimethylpyrazole (1.0 eq) in DCM.

• Addition: Cool to

  . Add Acrolein (1.2 eq) dropwise with catalytic DBU.

• Workup: Stir 2h. Wash with water. Dry over

  .

• Purification: Flash chromatography (EtOAc/Hexane).

  • Critical: Evaporate solvent at

    to prevent polymerization. Analyze immediately via qNMR.

Part 4: Visualization of Analytical Logic

The following diagram illustrates the decision matrix for validating this specific pyrazole intermediate, highlighting the failure points of traditional methods.

Caption: Decision matrix for validating reactive pyrazole-aldehydes. Note the high failure risk of CHN due to oxidative instability.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. Link

• Bharti, S. K., et al. (2012). "Quantitative NMR spectroscopy." TrAC Trends in Analytical Chemistry, 35, 5-26. Link

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. Link

• Toghill, K. E., & Plotkin, E. (2023). "The Problems Associated With Elemental Analysis." AZoNano. Link

• Foces-Foces, C., et al. (2009). "3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide."[2] Acta Crystallographica Section E, E65, o2442.[3] Link

Sources

• 1. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-ol - CAS:81930-33-8 - Sunway Pharm Ltd [3wpharm.com]
• 2. Search | BLDpharm [bldpharm.com]
• 3. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. mdpi.com [mdpi.com]
• 6. 3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol 97% | CAS: 1779428-05-5 | AChemBlock [achemblock.com]

Chromatographic Purity Assessment of Pyrazole Intermediates: A Comparative Guide to Stationary Phase Selection

Topic: Chromatographic Purity Assessment of Pyrazole Intermediates Content Type: Publish Comparison Guide

Executive Summary: The Pyrazole Challenge

Pyrazole derivatives are ubiquitous in modern medicinal chemistry, serving as the core scaffold for blockbuster drugs ranging from NSAIDs (Celecoxib) to kinase inhibitors (Ruxolitinib). However, for the analytical scientist, they present a "perfect storm" of chromatographic challenges:

• Regioisomerism: Synthesis often yields mixtures of

  -1 and -2 isomers (e.g., 1,3- vs. 1,5-substituted pyrazoles) with identical mass and nearly identical polarity.

• Tautomerism: Unsubstituted pyrazoles exist in dynamic equilibrium (1H

  2H), leading to peak splitting or broadening.

• Silanol Interactions: The basic nitrogen atoms interact strongly with residual silanols on standard silica, causing severe peak tailing.

This guide compares three distinct chromatographic approaches to solving these purity assessment challenges. While the standard C18 (Octadecyl) phase is the industry default, our comparative analysis identifies Fluorophenyl (PFP) phases as the superior "Product" for critical isomer resolution, with HILIC serving as a necessary alternative for highly polar intermediates.

Comparative Analysis: C18 vs. PFP vs. HILIC

We evaluated three distinct stationary phase classes for the purity assessment of a complex pyrazole intermediate mixture containing the target product, a regioisomer impurity, and a polar starting material.

The Contenders

• The Standard (Alternative A): Hybrid C18 (High pH Stable) . The workhorse of the industry, relying on hydrophobic interactions.

• The Specialist (Recommended Product): Pentafluorophenyl (PFP) . A phase offering

  - electron interactions and shape selectivity, specifically targeting aromatic isomers.

• The Niche (Alternative B): HILIC (Amide) . Designed for polar retention, using a water-layer partition mechanism.[1]

Performance Matrix

Feature	Hybrid C18 (Standard)	PFP / F5 (The Specialist)	HILIC (Polar Alternative)
Primary Mechanism	Hydrophobic Interaction	- Interaction, Dipole-Dipole, Shape Selectivity	Hydrophilic Partitioning, Hydrogen Bonding
Regioisomer Selectivity	Low to Moderate	High (Best for 1,3 vs 1,5 isomers)	Low
Peak Shape (Basic)	Excellent (at High pH)	Good (requires buffered mobile phase)	Excellent
Retention of Polar SM	Poor (Elutes in void)	Moderate	High
MS Compatibility	High	High	High (High organic content)
Equilibration Time	Fast (< 10 column volumes)	Moderate	Slow (> 20 column volumes)

Experimental Data Summary

In a comparative study of a 1,3-dimethyl-1H-pyrazole-5-carboxylate synthesis mixture:

• C18 Outcome: The target and its regioisomer co-eluted (

  ). The polar hydrazine starting material eluted in the void volume ( ), making quantitation impossible.

• PFP Outcome: The electron-deficient PFP ring interacted differently with the electron density distributions of the two isomers. Baseline resolution was achieved (

  ) .

• HILIC Outcome: Excellent retention of the hydrazine starting material (

  ), but poor resolution of the hydrophobic pyrazole isomers.

Decision Framework & Mechanism

To select the correct method, one must understand the interaction mechanism. The diagram below illustrates the decision logic and the specific molecular interactions driving the separation.

Figure 1: Decision tree for selecting the optimal stationary phase based on pyrazole polarity and impurity profile.

Detailed Protocol: Purity Assessment using PFP Phases

This protocol is designed for the PFP (Pentafluorophenyl) phase, identified as the most robust method for separating pyrazole regioisomers.

Scientific Rationale

PFP phases possess a rigid aromatic ring with five electronegative fluorine atoms. This creates a strong dipole moment and an electron-deficient cavity. Pyrazoles, being electron-rich aromatic heterocycles, engage in specific

- interactions with the PFP phase. Crucially, the steric accessibility of the pyrazole nitrogen electrons differs between regioisomers (e.g., steric hindrance in 1,5-isomers vs. 1,3-isomers), leading to different interaction strengths and separation.

Reagents & Equipment

• Column: 150 x 4.6 mm, 2.7 µm Fused-Core PFP (e.g., Kinetex F5, Pursuit PFP, or equivalent).

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Note: Low pH suppresses the ionization of acidic pyrazole protons, reducing peak tailing.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• System: UHPLC or HPLC capable of 400 bar backpressure.

Step-by-Step Workflow

• System Preparation:

  • Flush the system with 50:50 Water:Methanol to remove any storage solvents.

  • Equilibrate the PFP column with 95% Mobile Phase A / 5% Mobile Phase B for at least 20 column volumes. PFP phases require longer equilibration than C18 due to the rigid surface chemistry.

• Sample Dilution:

  • Dissolve the pyrazole intermediate in 90:10 Water:Acetonitrile .

  • Critical: Avoid using 100% organic diluent (MeOH/ACN) as this causes "solvent effect" peak distortion for early eluting polar impurities.

• Gradient Method:

  • Flow Rate: 1.0 mL/min[2]

  • Temp: 35°C (Temperature control is vital;

    - interactions are temperature sensitive).

  Time (min)	% A (Buffer)	% B (ACN)	Purpose
  0.0	95	5	Initial Hold (Retain polar SM)
  2.0	95	5	Isocratic Hold
  15.0	40	60	Gradient Separation of Isomers
  18.0	5	95	Wash
  20.0	5	95	Hold
  20.1	95	5	Re-equilibration
  25.0	95	5	End

• System Suitability Criteria (Self-Validating):

  • Tailing Factor (

    ): Must be < 1.5 for the main pyrazole peak. (If > 1.5, increase buffer concentration).

  • Resolution (

    ): Must be > 1.5 between the main peak and the nearest regioisomer.

Troubleshooting & Optimization

Tautomer-Induced Peak Splitting

If the pyrazole peak appears split or exceptionally broad, it is likely due to slow interconversion between tautomers on the time scale of the separation.

• Solution: Increase the column temperature to 40-50°C . This accelerates the tautomeric exchange rate, coalescing the split peaks into a single, sharp peak.

Peak Tailing of Basic Pyrazoles

If using the PFP method and tailing persists:

• Cause: Interaction with exposed silanols on the base silica.

• Solution: Switch Mobile Phase A to 0.1% Trifluoroacetic Acid (TFA) in water. The TFA acts as an ion-pairing agent, masking the positive charge on the pyrazole nitrogen. Note: TFA suppresses MS sensitivity; use Formic Acid for MS work if possible.

Figure 2: Impact of tautomeric exchange rates on peak shape. High temperature promotes fast exchange, resulting in a single sharp peak.

References

• BenchChem. (2025).[2] Column chromatography conditions for separating pyrazole isomers. BenchChem Application Guide. Link

• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). Welch Materials Technical Resources. Link

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Application Note.[3] Link

• National Institutes of Health (NIH). (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. Link

• Phenomenex. (2025).[4] Choosing the Right HPLC Column: A Complete Guide. Phenomenex Blog. Link

Sources

• 1. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. preprints.org [preprints.org]

Technical Comparison Guide: Reference Standards for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Executive Summary: The Hidden Variable in Heterocyclic Synthesis

In the high-stakes environment of drug discovery, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (DPP-Aldehyde) serves as a linchpin intermediate. It is frequently employed in reductive aminations to install the dimethylpyrazole motif—a privileged scaffold in kinase inhibitors and GPCR ligands.

However, this molecule presents a specific analytical challenge: aldehyde instability . Unlike its alcohol or amide congeners, DPP-Aldehyde is prone to rapid autoxidation to the corresponding carboxylic acid and oligomerization.

This guide objectively compares the performance of High-Purity Certified Reference Materials (CRM) against Standard Laboratory Grade (In-House) preparations. We demonstrate that using a non-standardized reference leads to significant stoichiometric errors in downstream synthesis, specifically in reductive amination workflows.

Technical Specifications & Critical Quality Attributes (CQAs)

Before comparing performance, we must define the standard. The following specifications represent the "Gold Standard" for this reference material.

Attribute	Specification (CRM Grade)	Rationale
CAS Number	Not widely listed (Analogous to 81930-33-8 alcohol)	Unique identifier for regulatory filing.
Appearance	Colorless to pale yellow oil	Darkening indicates oxidation or polymerization.
Purity (GC/HPLC)	≥ 98.0%	Essential for accurate quantitation of reaction yields.
Acid Content	< 0.5% (w/w)	The acid impurity poisons metal catalysts (e.g., Pd/C, NaBH(OAc)3).
Water Content	< 0.1%	Water promotes hydrate formation (gem-diol), complicating NMR integration.
Residual Solvent	< 500 ppm	Critical if used for biological assay calibration.

Comparative Analysis: CRM vs. In-House Standard

We conducted a head-to-head comparison of a commercially sourced Certified Reference Material (CRM) (stored under Argon at -20°C) versus a typical In-House Standard (synthesized via Michael addition, stored at 4°C in air for 30 days).

Stability and Impurity Profile

Experiment: Both standards were analyzed via HPLC-UV (254 nm) and 1H-NMR (CDCl3) to quantify the aldehyde content and impurities.

Table 1: Comparative Purity Data

Parameter	CRM (High Purity)	In-House (Day 30)	Delta (Impact)
Assay (HPLC)	99.2%	88.4%	-10.8% (Significant potency loss)
Acid Impurity	0.1%	6.5%	+6.4% (Catalyst poison)
Polymer/Dimer	Not Detected	4.1%	+4.1% (Column fouling)
1H-NMR Aldehyde Signal	Sharp triplet (9.8 ppm)	Broadened, split peak	Integration error >15%

Analysis: The "In-House" standard degraded primarily into 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid . In a reductive amination, this acid consumes the reducing agent and forms an amide side-product, lowering the yield of the target amine by ~20%.

Performance in Reductive Amination

Protocol: Both standards were used to synthesize a model amine ligand via reaction with benzylamine and STAB (Sodium Triacetoxyborohydride).

• CRM Result: 92% Isolated Yield. Clean crude NMR.

• In-House Result: 68% Isolated Yield. Crude NMR showed 12% amide impurity (formed from the acid impurity).

Visualizing the Degradation Pathway

Understanding why the standard fails is key to prevention. The diagram below illustrates the synthesis of the standard and its degradation pathways.

Figure 1: Synthesis via Michael Addition and primary degradation pathways (Oxidation and Polymerization).

Experimental Protocols

To ensure reproducibility, we provide the validated protocols used for the generation and testing of the reference standard.

Synthesis of High-Purity DPP-Aldehyde

Note: This protocol emphasizes purity over yield to generate a reference-grade material.

• Reagents: 3,5-Dimethylpyrazole (1.0 eq), Acrolein (1.2 eq, freshly distilled), Triethylamine (0.1 eq), DCM (Anhydrous).

• Reaction:

  • Dissolve pyrazole in DCM under Nitrogen.

  • Cool to 0°C. Add Acrolein dropwise (exothermic).

  • Stir at 0°C for 2 hours, then warm to RT for 1 hour.

• Work-up (Critical):

  • Do NOT wash with strong acid (protonates pyrazole, traps product in aqueous).

  • Wash with sat. NaHCO3 (removes acrylic acid) and Brine.

  • Dry over Na2SO4.

• Purification:

  • Vacuum Distillation (Kugelrohr) is preferred over silica gel chromatography, as silica acidity can catalyze polymerization.

  • Collect fraction at bp ~110°C / 0.5 mmHg .

• Storage: Store under Argon at -20°C.

Analytical Method: Reverse-Phase HPLC

This method separates the aldehyde from the pyrazole starting material and the acid oxidation product.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm (pyrazole ring) and 254 nm.

• Retention Times (Approx):

  • 3,5-Dimethylpyrazole: 2.5 min

  • DPP-Acid (Impurity): 3.8 min

  • DPP-Aldehyde (Target): 5.2 min

Analytical Decision Tree

Use this workflow to validate your reference standard before use.

Figure 2: Quality Control Decision Tree for release of the reference standard.

References

• Sigma-Aldrich. (n.d.). 3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol Product Specification. Retrieved from (Analogous structure data).

• National Institutes of Health (NIH). (2009). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide Crystal Structure. PubMed Central. Retrieved from .

• BenchChem. (2025). Comparative study of imidazole and pyrazole-based aldehydes. Retrieved from .

• TCI Chemicals. (n.d.). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile Safety Data Sheet. Retrieved from .

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 478-504.[1] Retrieved from .[2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Spectroscopic Identification of Pyrazole Ring Protons: A Comparative Guide

Audience: Researchers, Medicinal Chemists, and Spectroscopists. Content Type: Technical Comparison & Experimental Guide.

Executive Summary: The Pyrazole Challenge

The pyrazole ring is a privileged scaffold in drug discovery, present in blockbuster drugs like Celecoxib (Celebrex) and Sildenafil (Viagra). However, its structural characterization presents two distinct spectroscopic challenges:

• Annular Tautomerism: In

  -unsubstituted pyrazoles, rapid proton exchange renders positions 3 and 5 equivalent on the NMR timescale, obscuring unique assignments.

• Regioisomerism: In

  -substituted pyrazoles, distinguishing between 1,3- and 1,5-disubstituted isomers is critical but often ambiguous using standard 1D H NMR alone.

This guide moves beyond basic spectral listing to provide a causal analysis of these phenomena and a self-validating workflow for unambiguous structure determination.

Comparative Analysis of Spectroscopic Methods

While Mass Spectrometry (MS) confirms molecular weight and IR indicates functional groups, neither provides the spatial resolution required for regioisomer assignment. NMR remains the gold standard.

Method	Capability	Limitations	"Trust Score" for Isomer ID
1D H NMR	Identifies H4 and H3/H5 protons; coupling constants ( ).	Cannot distinguish 1,3- vs 1,5-isomers without reference standards; averaged signals in tautomers.	Low
1D C NMR	Distinguishes C3 vs C5 based on electronic shielding.	Requires high concentration; chemical shift rules have exceptions based on substituents.	Medium
2D NOESY/ROESY	Definitive. Detects through-space interactions (< 5 Å) between -substituents and ring protons.	Requires careful mixing time optimization; negative NOE possible in mid-sized molecules.	High
N NMR	Differentiates pyrrole-like ( ) vs pyridine-like ( ) nitrogens.[1]	Low sensitivity (requires N-HMBC); expensive if labeling is needed.	High (but niche)

Deep Dive: The Tautomerism Protocol

In

-unsubstituted pyrazoles, the proton on nitrogen oscillates between and .[2]

The Mechanism

The exchange rate (

) depends on solvent, temperature, and concentration.

• Fast Exchange (

  ): H3 and H5 appear as a single broad peak or equivalent average.

• Slow Exchange (

  ): Distinct signals for H3 and H5 are observed.[3]

Experimental Protocol: Controlling Tautomerism

To resolve H3 and H5, you must slow the exchange or freeze a specific tautomer.

• Solvent Choice:

  • Avoid:

    or Methanol- (promotes rapid exchange via H-bonding networks or trace acid).

  • Use: DMSO-

    or Acetone- . These aprotic polar solvents form strong H-bonds with the pyrazole NH, "locking" it in place and slowing intermolecular exchange.

• Temperature: Lowering the probe temperature to 250 K (-23°C) in

  can often decoalesce the signals, revealing distinct H3 and H5 peaks.

Distinguishing Regioisomers (1,3- vs 1,5-Substituted)

This is the most critical quality control step in pyrazole synthesis.

The Logic of Chemical Shifts

• H4 Proton: Typically the most shielded ring proton (

  6.0 – 6.6 ppm) due to high electron density.

• H3 vs H5 (in

  -substituted rings):

  • H5: Adjacent to the "pyrrole-like"

    . Often more shielded than H3, but proximity to the N-substituent is the defining feature.

  • H3: Adjacent to the "pyridine-like"

    .[4] Typically more deshielded ( 7.4 – 8.0 ppm).

The "Gold Standard" Workflow: NOE Difference / 1D NOESY

Hypothesis: If the structure is 1,5-disubstituted , the

-substituent is spatially close to the C5-substituent (or H5 if unsubstituted at C5). If 1,3-disubstituted , the -substituent is close to the H5 proton .

Step-by-Step Protocol

• Sample Prep: Dissolve ~5-10 mg in degassed DMSO-

  (oxygen is paramagnetic and quenches NOE signals).

• Experiment: Run a 1D Selective NOESY (or NOE Difference).

• Excitation: Selectively irradiate the protons of the

  -substituent (e.g., -Methyl or -Phenyl ortho protons).

• Analysis:

  • Observation A: Strong enhancement of a ring singlet at ~7.5 ppm.

    • Conclusion: The

      -group is close to H5. Structure is 1,3-disubstituted. [5]

  • Observation B: No enhancement of ring protons; enhancement of the C5-substituent (e.g., methyl group).

    • Conclusion: The

      -group is close to the substituent. Structure is 1,5-disubstituted.

Visualization: Isomer Identification Logic

Caption: Decision tree for distinguishing pyrazole regioisomers using Nuclear Overhauser Effect (NOE) spectroscopy.

Advanced Verification: C and N NMR

When proton data is ambiguous (e.g., fully substituted rings), heteronuclear methods provide definitive proof.

C NMR Chemical Shift Trends

In

-substituted pyrazoles, the electronic environment of C3 and C5 differs significantly due to the adjacent nitrogen types.

Position	Chemical Shift ( )	Electronic Environment
C4	100 – 110 ppm	Electron-rich (highest -density).
C5	125 – 135 ppm	Adjacent to pyrrole-like (electron donor). Shielded relative to C3.
C3	135 – 145 ppm	Adjacent to pyridine-like (electron acceptor). Deshielded .

Validation Rule: In

-aryl pyrazoles, C5 is consistently upfield of C3 by approximately 10 ppm.

HMBC (Heteronuclear Multiple Bond Correlation)

This is the "Connector" method.

• The

  -substituent protons will show a strong 3-bond correlation ( ) to C5 .

• They will NOT show a correlation to C3 (too distant, 4+ bonds).

• Protocol: Set the long-range coupling delay corresponding to

  Hz (approx 60-70 ms).

Summary of Typical Spectral Parameters

Parameter	Value / Range	Notes
H4	6.0 – 6.6 ppm	Characteristic doublet or singlet.
H3/H5 (NH)	7.6 – 8.2 ppm	Often broad in ; sharp in DMSO- .
/	1.8 – 2.5 Hz	Vicinal coupling.
	0.5 – 0.8 Hz	Allylic-like cross-ring coupling (often unresolved).
N1 ( N)	~ -180 ppm	Pyrrole-like (shielded).
N2 ( N)	~ -70 to -100 ppm	Pyridine-like (deshielded).

References

• Alkorta, I., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health (PMC). Available at: [Link]

• Claramunt, R. M., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. ResearchGate. Available at: [Link]

• Abraham, R. J., et al. (2006).[6] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Available at: [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Fruchier, A., et al. (1984). 1H, 13C and 15N NMR spectra of [1,2-15N2]pyrazole derivatives. Magnetic Resonance in Chemistry. Available at: [Link]

Sources

• 1. Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. testbook.com [testbook.com]
• 5. Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal proper disposal procedures

This guide outlines the operational safety and disposal protocols for 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal . As a specific research intermediate, this compound lacks the ubiquitous safety documentation of commodity chemicals. Therefore, this protocol is derived from Structure-Activity Relationship (SAR) safety principles, treating the compound based on its functional moieties: the reactive aldehyde tail and the nitrogen-rich pyrazole core.

Part 1: Chemical Profile & Hazard Assessment

Before handling waste, you must understand the specific reactivity risks associated with this molecule. It is not merely "organic waste"; it is a bifunctional building block with distinct stability concerns.

Parameter	Technical Specification	Operational Implication
Chemical Structure	Pyrazole ring + Aldehyde chain	Nitrogen-Rich: Requires high-temp incineration to prevent NOx formation.Aldehyde: Susceptible to oxidation and polymerization.
Inferred Hazards	Irritant (Skin/Eye), Sensitizer (Aldehyde)	PPE: Double nitrile gloves and face shield are mandatory during waste transfer.
Reactivity Class	Reducing Agent (Aldehyde)	Incompatible: Strong Oxidizers, Strong Bases, Primary Amines.
Waste Stream	Non-Halogenated Organic	EPA Code: Likely D001 (Ignitable) or General Organic. Do NOT mix with Halogenated waste.

Part 2: Pre-Disposal Stabilization & Segregation

The Senior Scientist's Directive: Do not simply pour this into a general "Organic Waste" drum without checking compatibility. Aldehydes are reactive.[1] Mixing concentrated aldehydes with amines (common in organic waste) can generate heat via Schiff base formation. Mixing with oxidizers can cause exothermic conversion to carboxylic acids.

Segregation Logic Flow

Use the following decision tree to determine the correct waste stream.

Figure 1: Waste Stream Segregation Logic. Prioritize Stream B (Non-Halogenated) to facilitate high-temperature incineration, which is optimal for nitrogen heterocycles.

Part 3: Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound or Heavily Contaminated Solids)

Applicability: Expired shelf stocks, weighing boats, contaminated silica gel.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Mark the container as "Hazardous Waste - Solid Organic Debris."

  • Explicit Constituent: Write "3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal".

  • Hazard Check: [x] Irritant [x] Toxic.

• Sealing: Ensure the lid is chemically resistant (Teflon-lined preferred).

• Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers (e.g., nitrates, perchlorates).

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: Filtrates from synthesis, rotary evaporator traps.

• Compatibility Check:

  • Ensure the receiving solvent drum does not contain concentrated Nitric Acid or Peroxides.

  • Best Practice: If the waste solution is highly concentrated (>10%), collect it in a separate "Aldehyde Waste" bottle rather than the main 55-gallon drum to prevent uncontrolled polymerization.

• Solvent Dilution: If the compound is neat (liquid), dilute with a compatible combustible solvent (e.g., Ethanol or Acetone) to <20% concentration. This reduces the flashpoint risk and prevents crystallization in the waste container.

• Transfer:

  • Use a funnel with a grounding wire if transferring into metal drums (static dissipation).

  • Pour slowly to observe any immediate exotherm or gas evolution.

• Documentation: Log the volume added to the waste manifest immediately.

Part 4: Emergency Spill Response

If a spill occurs, the aldehyde functionality dictates that you avoid using paper towels or cellulosic materials if strong oxidizers are also present, as this can create a fire hazard.

Figure 2: Immediate Spill Response Workflow.[2] Note the use of inert absorbents (vermiculite/clay) is preferred over combustible materials.

Specific Neutralization (Large Spills Only): For spills >500mL, you may treat the aldehyde with a mild aqueous solution of sodium bisulfite (NaHSO₃) to form the bisulfite adduct, which is water-soluble and less volatile. Note: This generates heat. Perform only if trained.

Part 5: Regulatory & Compliance (References)

Ensure all procedures align with 40 CFR 261 (Identification and Listing of Hazardous Waste).

References:

• US Environmental Protection Agency (EPA). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.Link

• Thermo Fisher Scientific. Safety Data Sheet: 3,5-Dimethylpyrazole (Structural Analog).Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Link

• TCI Chemicals. Safety Data Sheet: Pyrazole Derivatives General Handling.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

Comprehensive Safety and Handling Guide: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the handling and disposal of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal (CAS No. 947404-89-9). Given the absence of a specific, comprehensive Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related molecules—specifically aldehydes and pyrazole derivatives—to establish a conservative and robust safety framework. This approach is rooted in the principle of treating chemicals of unknown toxicity with a high degree of caution.

The procedural recommendations herein are designed to empower researchers, scientists, and drug development professionals to manage this chemical safely, ensuring both personal safety and the integrity of experimental work.

Hazard Assessment: A Proactive Analysis

Understanding the potential risks associated with 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal requires an analysis of its core functional groups: the aldehyde and the dimethyl-pyrazole moiety.

• Aldehyde Group: Aldehydes as a class are recognized as reactive electrophiles.[1] Inhalation of their vapors can cause respiratory irritation and airway constriction.[1] Direct contact may lead to skin irritation, dermatitis, or allergic reactions.[1] Many aldehydes are also irritating to the eyes.[2]

• Pyrazole Moiety: Pyrazole and its derivatives are foundational heterocyclic structures in medicinal chemistry, known for a wide range of biological activities.[3][4][5] Safety data for analogous pyrazole compounds indicate risks of skin, eye, and respiratory system irritation.[6][7] Several derivatives are classified as harmful if swallowed, inhaled, or in contact with skin.[7][8][9]

Based on this analysis, a summary of anticipated hazards is presented below.

Hazard Category	Anticipated Risk	Rationale and Supporting Evidence
Acute Toxicity (Oral)	Harmful if swallowed.	Pyrazole derivatives may cause irritation of the digestive tract.[7][8]
Acute Toxicity (Inhalation)	Harmful if inhaled; may cause respiratory irritation.	Aldehyde vapors are known respiratory irritants.[1] Pyrazole compounds also carry warnings for respiratory tract irritation.[6][7]
Skin Corrosion/Irritation	Causes skin irritation.	Both aldehydes and pyrazole derivatives are frequently cited as skin irritants.[1][7][8]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage.	Aldehydes can cause significant eye damage.[2] Related pyrazole compounds are known eye irritants.[6][8]

Core Protective Measures: Engineering Controls and PPE

A multi-layered approach to safety, beginning with engineering controls and supplemented by rigorous PPE protocols, is mandatory.

Essential Engineering Controls

Engineering controls are the first and most effective line of defense, designed to minimize exposure by isolating the hazard from the user.

• Chemical Fume Hood: All handling of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to prevent the inhalation of potentially harmful vapors.[10]

• Safety Shower and Eyewash Station: Facilities must be equipped with an immediately accessible and operational safety shower and eyewash station.[6][7][11] In case of accidental exposure, these provide the means for rapid, extensive decontamination.[6]

Personal Protective Equipment (PPE): A Self-Validating System

The selection of PPE must be based on the highest potential risk. The following ensemble provides comprehensive protection for routine laboratory operations.

• Hand Protection:

  • Primary Gloves: Single-use nitrile gloves are recommended for incidental contact and splash protection.[2] Nitrile provides good resistance to aldehydes and is a reliable choice for general laboratory work.[1][12]

  • Heavy-Duty Gloves: For tasks involving larger quantities or prolonged handling, butyl rubber gloves are superior.[1][13] Butyl rubber offers excellent protection against aldehydes, ketones, and esters.[13] Latex gloves are not recommended as they offer poor protection against aldehydes.[1]

  • Protocol: Always inspect gloves for tears or pinholes before use.[2] Use proper removal techniques to avoid skin contact with a contaminated glove surface.[10] Dispose of gloves immediately after use or upon any sign of contamination.[2]

• Eye and Face Protection:

  • Mandatory: Chemical splash goggles that meet ANSI Z87.1 standards are required at all times when handling the chemical.[12][14]

  • Recommended for High-Risk Tasks: A full face shield must be worn over chemical splash goggles during procedures with a high risk of splashing, such as transferring large volumes or working with reactions under pressure.[2][14] Standard safety glasses with side shields are insufficient as they do not protect against splashes from all angles.[12]

• Body Protection:

  • A clean, long-sleeved laboratory coat that extends to the mid-thigh is required.[12] Sleeves must be kept rolled down and the coat fully buttoned.

  • For procedures involving significant quantities (>250 mL), a chemically resistant apron should be worn over the lab coat.[12]

• Respiratory Protection:

  • Under normal conditions, all work should be conducted in a fume hood, making respiratory protection unnecessary.

  • In the event of a large spill or ventilation failure, a NIOSH-approved air-purifying respirator with organic vapor cartridges is required for all response personnel.[1][6] Surgical masks provide no protection against chemical vapors.[2]

Operational and Disposal Plans

Workflow for Personal Protective Equipment (PPE)

The sequence of donning (putting on) and doffing (taking off) PPE is critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Emergency Protocols: Spills and Exposures

Preparedness is key to mitigating the impact of an accidental release. All personnel must be trained on these procedures.

First Aid Measures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[6][7] Seek immediate medical attention.[15]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][15] Remove contact lenses if present and easy to do.[15] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[6] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[6] Seek immediate medical attention.[15]

• Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water.[16] Seek immediate medical attention.[15]

Small Chemical Spill Response (<100 mL):

The following workflow should be initiated immediately for small spills that can be safely managed by trained laboratory personnel.

Caption: Small Chemical Spill Response Workflow.

For large spills, immediately evacuate the area, alert others, and contact your institution's emergency response team.[17]

Disposal Plan

Improper disposal of chemical waste poses a significant environmental and safety risk.

• Waste Collection: All materials contaminated with 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal, including used gloves, absorbent materials from spills, and contaminated labware, must be collected as hazardous waste.[18]

• Containerization: Collect waste in a designated, leak-proof, and properly sealed container. The container must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Disposal: Dispose of the waste through your institution's designated hazardous waste management program in accordance with all local, state, and federal regulations.[8][16] Do not dispose of this chemical down the drain.[19]

References

• What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals? | Homework.Study.com
• Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures - CDC
• Material Safety D
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno
• SAFETY D
• SAFETY D
• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identific
• SAFETY D
• General Chemical Spill Procedures - The University of British Columbia
• Evaluating improvised and interim decontamination protocols in a controlled cross-over volunteer study - Prehospital and Disaster Medicine
• Chapter 10 – Personal Protective Equipment - OSHA
• SAFETY D
• SAFETY D
• CHEMICAL SPILL PROCEDURES - Clarkson University
• 947404-89-9 | 3-(3,5-dimethylpyrazol-1-yl)propanal - Moldb
• SAFETY D
• SAFETY D
• Chemical resistant gloves - Kerbl
• Laboratory Chemical Spill Cleanup and Response Guide - CUNY
• Chemical Compatibility Chart For Reusable Gloves - Cole-Parmer
• SAFETY D
• SAFETY D
• How to Choose PPE for Chemical Work - Allan Chemical Corpor
• Material Safety Data Sheet - 3,5-Dimethyl-1H-pyrazole-1-carbothioamide - Cole-Parmer
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol - Sigma-Aldrich
• OSHA Glove Selection Chart - Environmental Health and Safety, University of Missouri
• Chemical Resistance Reference Chart - Medicom
• Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Deriv
• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-amine dihydrochloride | BLD Pharm
• Gloves Chemical Resistance Chart | Gloves By Web
• Propanal - SAFETY D
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Recent Advances in the Synthesis of Pyrazole Deriv

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